1,3-Dibromo-5-isopropylbenzene

• CAS: 62655-20-3

Core Science & Biosynthesis

Synthesis of 1,3-Dibromo-5-isopropylbenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1,3-Dibromo-5-isopropylbenzene, a valuable intermediate in the development of novel pharmaceutical compounds and advanced materials. This document provides a comprehensive overview of the most prominent synthetic route, including a detailed experimental protocol, quantitative data, and a mechanistic exploration. Alternative, though less direct, synthetic strategies are also discussed to provide a broader context for researchers.

Core Synthesis Pathway: Deamination of 2,6-Dibromo-4-isopropylaniline

The most effective and commonly cited method for the preparation of 1,3-Dibromo-5-isopropylbenzene proceeds through the diazotization of 2,6-dibromo-4-isopropylaniline, followed by the removal of the diazonium group. This two-stage, one-pot reaction offers a good yield and a straightforward purification process.

Experimental Protocol

Materials:

• 2,6-dibromo-4-isopropylaniline

• 96% Ethanol

• 98% Sulfuric Acid

• Sodium Nitrite (NaNO₂)

• Dichloromethane

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice

Procedure:

• Reaction Setup: In a suitable reaction vessel, a mixture of 500 mL of 96% ethanol and 133 mL of 98% H₂SO₄ is prepared and cooled to -5 °C with vigorous stirring.

• Addition of Starting Material: To this cooled mixture, 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline is added over a period of 15 minutes, maintaining the temperature at -5 °C.

• Diazotization: Over the course of 1 hour, 16.864 g of NaNO₂ is carefully added to the reaction mixture, ensuring the temperature remains constant.

• Reaction Progression: The resulting mixture is then heated to 80 °C and stirred overnight to ensure the complete removal of the diazonium group.

• Workup: The reaction is quenched by the addition of ice water. The organic product is extracted with four 400 mL portions of dichloromethane.

• Purification: The combined organic extracts are dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Final Product: The crude material is further purified to afford 1,3-dibromo-5-isopropylbenzene.[1]

Quantitative Data

Parameter	Value	Reference
Starting Material	2,6-dibromo-4-isopropylaniline	[1]
Yield	63%	[1]
Product Amount	15.7 g	[1]
¹H NMR (500 MHz, DMSO-d₆)	δ 7.59 (s, 1H), 7.45 (d, J = 1.6 Hz, 2H), 2.92-2.85 (m, 1H), 1.16 (d, J = 6.8 Hz, 6H)	[1]

Synthesis Workflow

Caption: Workflow for the synthesis of 1,3-Dibromo-5-isopropylbenzene.

Reaction Mechanism

The core of this synthesis involves two key transformations: the formation of a diazonium salt from the primary aromatic amine, followed by a deamination step (removal of the N₂ group). While the classic Sandmeyer reaction utilizes copper(I) salts to facilitate the replacement of the diazonium group with a halide, this protocol employs heat in an alcoholic solvent to achieve its removal, which can be considered a modification of the Sandmeyer-type reaction. The mechanism is believed to proceed through a free radical pathway.

Caption: Mechanism of diazotization and deamination.

Alternative Synthetic Considerations

While the deamination of 2,6-dibromo-4-isopropylaniline is the most direct route, other synthetic strategies can be considered, although they present significant challenges in achieving the desired regioselectivity.

Direct Bromination of Isopropylbenzene

The direct electrophilic bromination of isopropylbenzene is a common laboratory procedure. However, the isopropyl group is an ortho-, para-directing activator. Therefore, the reaction of isopropylbenzene with bromine in the presence of a Lewis acid catalyst, such as FeBr₃, will predominantly yield a mixture of o-bromo-isopropylbenzene and p-bromo-isopropylbenzene.[2][3] Achieving the 1,3-dibromo substitution pattern is not feasible through this method, and forcing conditions would likely lead to a complex mixture of polybrominated products.

Synthesis via m-Isopropylphenol

Another potential, albeit multi-step, approach could involve the bromination of m-isopropylphenol. The hydroxyl group is a strong activating and ortho-, para-directing group. Bromination would be expected to occur at the positions ortho and para to the hydroxyl group. To obtain the desired 1,3-dibromo-5-isopropylbenzene, the hydroxyl group would need to be removed subsequently. This adds complexity and is likely to result in lower overall yields compared to the primary synthesis route.

Synthesis from 1,3,5-Triisopropylbenzene

A conceptually plausible route could start from 1,3,5-triisopropylbenzene. This would require a selective dealkylation of one isopropyl group followed by bromination, or a concurrent bromo-dealkylation. Such reactions are known but often require harsh conditions and can be difficult to control, making this a less practical approach for targeted synthesis.

Precursor Synthesis: 2,6-Dibromo-4-isopropylaniline

The starting material for the primary synthesis, 2,6-dibromo-4-isopropylaniline, can be prepared from 4-isopropylaniline. This involves the direct bromination of 4-isopropylaniline. The amino group is a strong activating group and directs the incoming bromine electrophiles to the ortho positions.

Experimental Protocol for Precursor Synthesis

A general procedure for the regioselective bromination of anilines involves treating the free aniline with sodium bromide (NaBr) and sodium persulfate (Na₂S₂O₈) in the presence of a catalytic amount of copper(II) sulfate (CuSO₄·5H₂O). This method offers a practical approach to synthesizing the required precursor.

Precursor Synthesis Workflow

Caption: Synthesis of the precursor, 2,6-dibromo-4-isopropylaniline.

Conclusion

The synthesis of 1,3-Dibromo-5-isopropylbenzene is most efficiently achieved through a two-stage, one-pot process starting from 2,6-dibromo-4-isopropylaniline. This method provides a good yield and a relatively straightforward workup. While alternative synthetic routes exist conceptually, they are hampered by challenges in controlling regioselectivity, making them less practical for targeted synthesis. For researchers requiring this key intermediate, the deamination of 2,6-dibromo-4-isopropylaniline remains the recommended and most reliable synthetic pathway.

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. brainly.com [brainly.com]
• 3. quora.com [quora.com]

An In-depth Technical Guide to 1,3-Dibromo-5-isopropylbenzene for Researchers and Drug Development Professionals

An authoritative guide on the physical, chemical, and reactive properties of 1,3-Dibromo-5-isopropylbenzene, tailored for its application in scientific research and pharmaceutical development.

This technical document provides a comprehensive overview of 1,3-Dibromo-5-isopropylbenzene, a halogenated aromatic compound with significant potential as a versatile building block in organic synthesis. Detailed herein are its core physical and chemical characteristics, spectroscopic data, and established experimental protocols for its synthesis and further transformation. This guide is intended to serve as a critical resource for researchers, chemists, and professionals in the field of drug discovery and development.

Core Physical and Chemical Properties

1,3-Dibromo-5-isopropylbenzene is a colorless to light yellow liquid at room temperature.[1] Its key physical and chemical properties are summarized in the table below, providing a foundational understanding of its behavior in various experimental settings.

Property	Value	Reference
Molecular Formula	C₉H₁₀Br₂	[2]
Molecular Weight	277.98 g/mol	[2][3]
CAS Number	62655-20-3	[3][4]
Density	1.6399 g/cm³	[1]
Boiling Point	90-91 °C at 2 mmHg
Solubility	Insoluble in water (5.8 x 10⁻⁴ g/L at 25 °C)	[4]
Physical Form	Liquid
Appearance	Colorless to light yellow	[1]

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unambiguous identification and characterization of 1,3-Dibromo-5-isopropylbenzene. The following data has been reported:

¹H NMR (500 MHz, DMSO-d₆):

• δ 7.59 (s, 1H)

• δ 7.45 (d, J = 1.6 Hz, 2H)

• δ 2.92-2.85 (m, 1H)

• δ 1.16 (d, J = 6.8 Hz, 6H)[2]

• ¹³C NMR: Aromatic carbons would be expected in the range of 120-150 ppm, with the carbon atoms attached to bromine showing distinct chemical shifts. The isopropyl group would exhibit signals around 34 ppm for the methine carbon and approximately 24 ppm for the methyl carbons.

• Infrared (IR) Spectroscopy: Characteristic absorption bands would include C-H stretching from the aromatic ring (around 3000-3100 cm⁻¹) and the isopropyl group (around 2850-2960 cm⁻¹). Aromatic C=C stretching would appear in the 1450-1600 cm⁻¹ region. The C-Br stretching vibrations are typically found in the fingerprint region at lower wavenumbers.

• Mass Spectrometry: The mass spectrum would be expected to show a prominent molecular ion peak (M+) with a characteristic isotopic pattern due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br). Fragmentation would likely involve the loss of a methyl group (M-15) or an isopropyl group (M-43).

Experimental Protocols

Synthesis of 1,3-Dibromo-5-isopropylbenzene

A documented method for the synthesis of 1,3-Dibromo-5-isopropylbenzene involves the diazotization of 2,6-dibromo-4-isopropylaniline followed by a Sandmeyer-type reaction.

Materials:

• 2,6-dibromo-4-isopropylaniline

• 96% Ethanol

• 98% Sulfuric Acid

• Sodium Nitrite (NaNO₂)

• Dichloromethane

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice water

Procedure:

• In a suitable reaction vessel, a mixture of 500 mL of 96% ethanol and 133 mL of 98% H₂SO₄ is prepared and cooled to -5 °C with vigorous stirring.

• To this cooled mixture, 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline is added over a period of 15 minutes.

• Subsequently, 16.864 g of NaNO₂ is added portion-wise over 1 hour, maintaining the temperature at -5 °C.

• The resulting mixture is then heated to 80 °C and stirred overnight.

• After the reaction is complete, ice water is added to the reaction system.

• The organic product is extracted with dichloromethane (4 x 400 mL).

• The combined organic extracts are dried over anhydrous Na₂SO₄ and the solvent is evaporated under reduced pressure to yield 1,3-dibromo-5-isopropylbenzene (15.7 g, 63% yield).[2]

Caption: Workflow for the synthesis of 1,3-Dibromo-5-isopropylbenzene.

Chemical Reactivity and Applications in Drug Development

The two bromine atoms on the aromatic ring of 1,3-Dibromo-5-isopropylbenzene are amenable to a variety of cross-coupling reactions, making it a valuable intermediate in the synthesis of more complex molecules. Aryl bromides are known to participate in reactions such as Suzuki, Heck, and Grignard reactions.

While specific experimental protocols for these reactions with 1,3-Dibromo-5-isopropylbenzene were not found in the searched literature, general procedures for these transformations are well-established.

Potential for Suzuki Coupling

The Suzuki coupling reaction is a palladium-catalyzed cross-coupling between an organohalide and an organoboron compound. 1,3-Dibromo-5-isopropylbenzene can serve as the dihalide partner, allowing for the sequential or simultaneous introduction of two different aryl or vinyl groups. This is a powerful method for the construction of biaryl and polyaryl structures, which are common motifs in pharmaceuticals.

Caption: Potential Suzuki coupling pathway for 1,3-Dibromo-5-isopropylbenzene.

Potential for Grignard Reagent Formation

Treatment of 1,3-Dibromo-5-isopropylbenzene with magnesium metal can lead to the formation of a Grignard reagent. The reactivity of the two bromine atoms can potentially be controlled to allow for selective mono- or di-Grignard formation, which can then be reacted with various electrophiles to introduce a wide range of functional groups.

Caption: Potential Grignard reaction pathway for 1,3-Dibromo-5-isopropylbenzene.

The presence of bromine atoms in a molecule can influence its pharmacokinetic and pharmacodynamic properties. Bromine can participate in halogen bonding, which can affect drug-target interactions. Furthermore, the introduction of bromine can modulate the metabolic stability of a compound. While no specific biological activities or involvement in signaling pathways have been reported for 1,3-Dibromo-5-isopropylbenzene itself, its utility as a synthetic intermediate suggests its potential role in the generation of novel bioactive molecules.

Safety Information

1,3-Dibromo-5-isopropylbenzene is classified as harmful if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. 1,3-Dibromo-5-(propan-2-yl)benzene | C9H10Br2 | CID 2761173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to 1,3-Dibromo-5-isopropylbenzene (CAS: 62655-20-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,3-Dibromo-5-isopropylbenzene (CAS number 62655-20-3), a halogenated aromatic hydrocarbon with significant potential as a versatile building block in synthetic organic chemistry. This document details its physicochemical properties, spectroscopic data, a validated synthesis protocol, and its emerging role as a key intermediate in the development of novel therapeutics. The strategic positioning of the bromine and isopropyl groups on the benzene ring offers multiple reaction sites for the construction of complex molecular architectures, making it a compound of interest for medicinal chemists and materials scientists. This guide is intended to be a valuable resource for professionals in drug discovery and chemical research, providing the foundational knowledge needed to leverage this compound in their synthetic endeavors.

Chemical and Physical Properties

1,3-Dibromo-5-isopropylbenzene is a disubstituted aromatic compound. The presence of two bromine atoms and an isopropyl group influences its reactivity and physical properties, making it a useful intermediate in a variety of chemical transformations. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference(s)
CAS Number	62655-20-3	[1][2]
Molecular Formula	C₉H₁₀Br₂	[1][3]
Molecular Weight	277.98 g/mol	[3][4]
IUPAC Name	1,3-Dibromo-5-isopropylbenzene	[4]
Synonyms	3,5-Dibromocumene	N/A
Appearance	Not explicitly stated, likely a liquid or low-melting solid	N/A
Boiling Point	90-91 °C at 2 mmHg	N/A
Melting Point	Data not available	N/A
Density	Data not available	N/A
Solubility	Insoluble in water	[1]
Calculated logP	4.4	[4]

Table 1: Physicochemical Properties of 1,3-Dibromo-5-isopropylbenzene

Spectroscopic Data

The structural elucidation of 1,3-Dibromo-5-isopropylbenzene is supported by various spectroscopic techniques. The following data provides insights into its molecular structure.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides characteristic signals for the aromatic and aliphatic protons present in the molecule.

Chemical Shift (δ)	Multiplicity	Integration	Assignment	Reference(s)
7.59 ppm	s	1H	Ar-H	[3]
7.45 ppm	d (J = 1.6 Hz)	2H	Ar-H	[3]
2.92-2.85 ppm	m	1H	-CH(CH₃)₂	[3]
1.16 ppm	d (J = 6.8 Hz)	6H	-CH(CH₃)₂	[3]

Table 2: ¹H NMR Spectral Data for 1,3-Dibromo-5-isopropylbenzene (500 MHz, DMSO-d₆)

¹³C NMR, IR, and Mass Spectrometry

• ¹³C NMR: The spectrum is expected to show distinct signals for the aromatic carbons (with those bonded to bromine appearing at a characteristic chemical shift) and the aliphatic carbons of the isopropyl group.

• IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorption bands for C-H stretching of the aromatic ring and the alkyl group, as well as C=C stretching of the benzene ring and C-Br stretching.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic isotopic patterns due to the presence of two bromine atoms.

Experimental Protocols

Synthesis of 1,3-Dibromo-5-isopropylbenzene

A common synthetic route to 1,3-Dibromo-5-isopropylbenzene involves the diazotization of 2,6-dibromo-4-isopropylaniline followed by a Sandmeyer-type reaction.[3]

Reaction Scheme:

Caption: Synthetic pathway for 1,3-Dibromo-5-isopropylbenzene.

Materials:

• 2,6-dibromo-4-isopropylaniline (S12n)

• 96% Ethanol

• 98% Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Dichloromethane (CH₂Cl₂)

• Sodium Sulfate (Na₂SO₄)

• Ice water

Procedure:

• In a suitable reaction vessel, a mixture of 500 mL of 96% ethanol and 133 mL of 98% H₂SO₄ is prepared and cooled to -5 °C with vigorous stirring.[3]

• To this cooled mixture, 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline is added over 15 minutes.[3]

• Subsequently, 16.864 g of NaNO₂ is added to the reaction mixture over 1 hour, maintaining the temperature at -5 °C.[3]

• The resulting mixture is then heated to 80 °C and stirred overnight.[3]

• After the reaction is complete, ice water is added to the reaction system.[3]

• The organic product is extracted with dichloromethane (4 x 400 mL).[3]

• The combined organic extracts are dried over anhydrous Na₂SO₄ and the solvent is evaporated under reduced pressure to yield 1,3-dibromo-5-isopropylbenzene.[3]

Yield: 15.7 g (63%)[3]

Applications in Research and Drug Development

While specific, publicly documented applications of 1,3-Dibromo-5-isopropylbenzene in the synthesis of marketed drugs are limited, its structure makes it an attractive starting material for the synthesis of novel bioactive molecules. The two bromine atoms can be selectively functionalized through various cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings, allowing for the introduction of diverse functionalities. The isopropyl group can also influence the pharmacokinetic properties of a final compound.

The general utility of di-brominated benzene derivatives as intermediates in drug discovery is well-established. They serve as scaffolds for the synthesis of a wide range of therapeutic agents, including kinase inhibitors and G protein-coupled receptor (GPCR) modulators. The ability to perform sequential and site-selective cross-coupling reactions on these scaffolds is a powerful tool for building molecular complexity and exploring structure-activity relationships (SAR).

Logical Workflow for the Utilization of 1,3-Dibromo-5-isopropylbenzene in Drug Discovery:

Caption: Drug discovery workflow using the title compound.

Safety and Handling

1,3-Dibromo-5-isopropylbenzene is associated with several hazard classifications. It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

GHS Hazard Statements:

• H302: Harmful if swallowed[4]

• H315: Causes skin irritation[4]

• H319: Causes serious eye irritation[4]

• H335: May cause respiratory irritation[4]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1,3-Dibromo-5-isopropylbenzene is a valuable and versatile building block for synthetic chemistry. Its well-defined structure and multiple reactive sites provide a robust platform for the synthesis of complex organic molecules. While its direct application in marketed pharmaceuticals is not yet prominent, its potential as a key intermediate in the discovery and development of new chemical entities is significant. This technical guide serves as a foundational resource for researchers and scientists looking to explore the synthetic utility of this compound in their research endeavors. Further investigation into its reactivity and applications is warranted to fully unlock its potential in medicinal chemistry and materials science.

References

• 1. Page loading... [guidechem.com]
• 2. 1,3-DIBROMO-5-ISOPROPYLBENZENE | 62655-20-3 [chemicalbook.com]
• 3. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]
• 4. 1,3-Dibromo-5-(propan-2-yl)benzene | C9H10Br2 | CID 2761173 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1,3-Dibromo-5-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical properties, synthesis, and analysis of 1,3-Dibromo-5-isopropylbenzene, a halogenated aromatic compound relevant in various fields of chemical research and development.

Core Properties and Formula

1,3-Dibromo-5-isopropylbenzene is a disubstituted aromatic compound. Its core structure consists of a benzene ring functionalized with two bromine atoms at positions 1 and 3, and an isopropyl group at position 5.

Molecular Formula: C₉H₁₀Br₂[1][2]

Molecular Weight: 277.98 g/mol [1][2]

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of 1,3-Dibromo-5-isopropylbenzene.

Property	Value	Source
CAS Number	62655-20-3	[3][4]
Molecular Formula	C₉H₁₀Br₂	[1][2][3]
Molecular Weight	277.98 g/mol	[1][2]
Monoisotopic Mass	275.91493 Da	[3][5]
Boiling Point	90-91 °C at 2 mmHg
Solubility	Insoluble in water (5.8E-4 g/L at 25 °C)	[3]
Purity	>97%
Physical Form	Liquid
InChI Key	NZSDHAXDRSHURO-UHFFFAOYSA-N	[3]
Canonical SMILES	CC(C)C1=CC(=CC(=C1)Br)Br	[3]

Experimental Protocols

A documented method for the synthesis of 1,3-Dibromo-5-isopropylbenzene involves the diazotization of 2,6-dibromo-4-isopropylaniline followed by a Sandmeyer-type reaction.

Synthesis of 1,3-Dibromo-5-isopropylbenzene from 2,6-Dibromo-4-isopropylaniline [1]

Materials:

• 2,6-dibromo-4-isopropylaniline

• 96% Ethanol (EtOH)

• 98% Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice water

Procedure:

• Diazotization: A mixture of 500 mL of 96% ethanol and 133 mL of 98% H₂SO₄ is prepared and cooled to -5 °C with vigorous stirring. To this solution, 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline is added over a period of 15 minutes, maintaining the temperature at -5 °C.

• Reaction: Subsequently, 16.864 g of NaNO₂ is added to the mixture over 1 hour at the same temperature. The resulting mixture is then heated to 80 °C and stirred overnight.

• Work-up and Extraction: After the reaction is complete, ice water is added to the reaction system. The organic product is extracted with four 400 mL portions of dichloromethane.

• Drying and Evaporation: The combined organic extracts are dried over anhydrous Na₂SO₄ and then evaporated under reduced pressure to yield the final product, 1,3-dibromo-5-isopropylbenzene. The reported yield for this procedure is 63% (15.7 g).[1]

Characterization: The synthesized compound can be characterized using spectroscopic methods. For instance, ¹H NMR spectroscopy in DMSO-d₆ shows characteristic peaks at δ 7.59 (s, 1H), 7.45 (d, 2H, J = 1.6 Hz), 2.92-2.85 (m, 1H), and 1.16 (d, 6H, J = 6.8 Hz).[1]

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis of 1,3-Dibromo-5-isopropylbenzene.

Synthesis of 1,3-Dibromo-5-isopropylbenzene.

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 1,3-DIBROMO-5-ISOPROPYLBENZENE | 62655-20-3 [chemicalbook.com]
• 5. 1,3-Dibromo-5-(propan-2-yl)benzene | C9H10Br2 | CID 2761173 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 1,3-Dibromo-5-isopropylbenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for the aromatic compound 1,3-Dibromo-5-isopropylbenzene. This document is intended to serve as a valuable resource for researchers and professionals involved in chemical synthesis, characterization, and drug development by presenting detailed spectroscopic data, experimental protocols, and a logical workflow for structural elucidation.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and mass spectrometry for 1,3-Dibromo-5-isopropylbenzene.

Table 1: ¹H NMR Data for 1,3-Dibromo-5-isopropylbenzene

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
7.59	Singlet	-	1H	Ar-H (H-4)
7.45	Doublet	1.6	2H	Ar-H (H-2, H-6)
2.92-2.85	Multiplet	-	1H	-CH(CH₃)₂
1.16	Doublet	6.8	6H	-CH(CH₃)₂
Solvent: DMSO-d₆, Spectrometer Frequency: 500 MHz[1]

Table 2: Predicted ¹³C NMR Data for 1,3-Dibromo-5-isopropylbenzene

Predicted Chemical Shift (δ) ppm	Carbon Assignment
152	C-5 (Ar-C-CH)
133	C-2, C-6 (Ar-CH)
128	C-4 (Ar-CH)
123	C-1, C-3 (Ar-C-Br)
34	-CH(CH₃)₂
23	-CH(CH₃)₂
Note: These are predicted values based on structure-property relationships and data for similar compounds.

Table 3: IR Absorption Data for 1,3-Dibromo-5-isopropylbenzene

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3100-3000	Medium	Aromatic C-H Stretch
~2960	Strong	Aliphatic C-H Stretch (asymmetric)
~2870	Strong	Aliphatic C-H Stretch (symmetric)
~1580, 1470	Medium-Strong	Aromatic C=C Bending
~1385, 1365	Medium	C-H Bend (isopropyl gem-dimethyl)
~880-860	Strong	Ar-H Out-of-plane Bending (1,3,5-trisubstituted)
~680-550	Strong	C-Br Stretch
Note: These are typical absorption ranges for the assigned functional groups.

Table 4: Mass Spectrometry Data for 1,3-Dibromo-5-isopropylbenzene

m/z	Relative Intensity	Proposed Fragment
276/278/280	High	[M]⁺ (Molecular Ion)
261/263/265	High	[M-CH₃]⁺
197/199	Medium	[M-Br]⁺
182/184	Medium	[M-Br-CH₃]⁺
118	Medium	[M-2Br]⁺
103	High	[C₈H₇]⁺
91	Medium	[C₇H₇]⁺
Note: The presence of two bromine atoms results in characteristic isotopic patterns (M, M+2, M+4).

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra are typically recorded on a 400 or 500 MHz spectrometer. The sample (5-10 mg for ¹H, 20-50 mg for ¹³C) is dissolved in approximately 0.5 mL of a deuterated solvent, commonly chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal standard (δ = 0.00 ppm). For ¹H NMR, the spectral width is typically set from -2 to 12 ppm. For ¹³C NMR, a spectral width of 0 to 220 ppm is common, with proton decoupling to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy:

IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer. For liquid samples such as 1,3-Dibromo-5-isopropylbenzene, a thin film is prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. The spectrum is recorded over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean salt plates is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS):

Mass spectra are typically acquired using a mass spectrometer with electron ionization (EI). The sample is introduced into the ion source, often via a gas chromatograph (GC-MS) for pure samples. In the ion source, the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation. The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer. The detector records the relative abundance of each ion.

Structure Elucidation Workflow

The complementary nature of these spectroscopic techniques allows for the unambiguous determination of the structure of 1,3-Dibromo-5-isopropylbenzene. The logical workflow for this process is illustrated in the diagram below.

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Reactivity and Stability of 1,3-Dibromo-5-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical reactivity and stability of 1,3-Dibromo-5-isopropylbenzene. The document details its synthesis, physical and chemical properties, and its behavior in a variety of common organic transformations, including palladium-catalyzed cross-coupling reactions and Grignard reagent formation. Stability under thermal, acidic, and basic conditions is also discussed. Experimental protocols and quantitative data are presented to assist researchers in the effective utilization of this versatile chemical intermediate in synthetic chemistry and drug development.

Introduction

1,3-Dibromo-5-isopropylbenzene is a disubstituted aromatic compound that serves as a valuable building block in organic synthesis. Its two bromine atoms, situated in a meta-relationship, offer reactive sites for the introduction of new functional groups, while the isopropyl group provides steric bulk and influences the electronic properties of the benzene ring. This unique combination of features makes it a versatile precursor for the synthesis of a wide range of more complex molecules, including pharmaceuticals, agrochemicals, and materials with novel electronic properties. This guide aims to provide a detailed understanding of its reactivity and stability to facilitate its application in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of 1,3-Dibromo-5-isopropylbenzene is provided in the table below.

Property	Value	Reference
CAS Number	62655-20-3	[1][2]
Molecular Formula	C₉H₁₀Br₂	[1][2]
Molecular Weight	277.98 g/mol	[1]
Appearance	Not Available	[2]
Solubility	Insoluble in water (5.8E-4 g/L at 25 °C)	[2]
Storage Temperature	Room Temperature	[3]

Synthesis

A common and effective method for the synthesis of 1,3-Dibromo-5-isopropylbenzene involves the diazotization of 2,6-dibromo-4-isopropylaniline followed by a Sandmeyer-type reaction.

Experimental Protocol: Synthesis from 2,6-dibromo-4-isopropylaniline[4]

To a stirred mixture of 500 mL of 96% ethanol and 133 mL of 98% H₂SO₄, 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline is added at -5 °C over 15 minutes. Subsequently, 16.864 g of NaNO₂ is added over 1 hour at the same temperature. The resulting mixture is then stirred at 80 °C overnight. After cooling, ice water is added to the reaction system, and the organic product is extracted with dichloromethane (4 x 400 mL). The combined organic extracts are dried over Na₂SO₄ and concentrated under reduced pressure to yield 1,3-dibromo-5-isopropylbenzene.

• Yield: 63% (15.7 g)[4]

• ¹H NMR (500 MHz, DMSO-d₆): δ 7.59 (s, 1H), 7.45 (d, J = 1.6 Hz, 2H), 2.92-2.85 (m, 1H), 1.16 (d, J = 6.8 Hz, 6H)[4]

Caption: Synthesis workflow for 1,3-Dibromo-5-isopropylbenzene.

Chemical Reactivity

The reactivity of 1,3-Dibromo-5-isopropylbenzene is dominated by the two bromine substituents on the aromatic ring. These positions are susceptible to a variety of transformations, most notably palladium-catalyzed cross-coupling reactions and the formation of organometallic reagents.

Palladium-Catalyzed Cross-Coupling Reactions

Aryl bromides are common substrates for a range of palladium-catalyzed cross-coupling reactions, which are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds.

Caption: General scheme of a Suzuki-Miyaura coupling reaction.

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base, such as an amine[7][8]. This methodology can be applied to 1,3-Dibromo-5-isopropylbenzene to introduce one or two alkynyl substituents.

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds between aryl halides and amines.[9][10][11][12] This reaction provides a powerful method for the synthesis of arylamines from 1,3-Dibromo-5-isopropylbenzene. The choice of palladium catalyst, ligand, and base is crucial for achieving high yields and can be tailored to the specific amine coupling partner.[9]

The Heck reaction involves the palladium-catalyzed coupling of an unsaturated halide with an alkene to form a substituted alkene. This reaction can be utilized to introduce vinyl groups onto the aromatic ring of 1,3-Dibromo-5-isopropylbenzene.

Grignard Reagent Formation

Aryl bromides readily react with magnesium metal in an anhydrous ether solvent (such as diethyl ether or tetrahydrofuran) to form Grignard reagents (R-MgBr).[4][13][14][15][16] The resulting organomagnesium compound is a potent nucleophile and a strong base. The two bromine atoms on 1,3-Dibromo-5-isopropylbenzene can potentially form a mono- or di-Grignard reagent, depending on the stoichiometry of magnesium used. These Grignard reagents can then be reacted with a wide range of electrophiles, such as aldehydes, ketones, esters, and carbon dioxide, to introduce new carbon-carbon bonds.

• Anhydrous Conditions: The reaction must be carried out under strictly anhydrous conditions, as Grignard reagents react readily with water. All glassware should be thoroughly dried, and anhydrous solvents must be used.

• Magnesium Activation: The magnesium metal surface is often coated with a layer of magnesium oxide, which can inhibit the reaction. Activation can be achieved by methods such as adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanical stirring/crushing.

• Initiation: The reaction is often initiated by adding a small amount of the aryl bromide to the magnesium suspension. An exothermic reaction indicates the formation of the Grignard reagent. The remaining aryl bromide is then added at a rate that maintains a gentle reflux.

Caption: General workflow for Grignard reagent formation and reaction.

Stability

Thermal Stability

Specific thermogravimetric analysis (TGA) data for 1,3-Dibromo-5-isopropylbenzene was not found in the searched literature. However, brominated aromatic compounds, in general, are known to undergo thermal decomposition at elevated temperatures. The decomposition products can include less brominated species and hydrobromic acid. The presence of other substances can influence the decomposition pathway.

Stability towards Acids and Bases

Detailed studies on the stability of 1,3-Dibromo-5-isopropylbenzene in strong acidic or basic media were not identified. As a typical aryl bromide, it is expected to be relatively stable under moderately acidic and basic conditions at ambient temperature. However, under harsh conditions (e.g., high temperatures, strong concentrated acids or bases), degradation or unwanted side reactions may occur. The isopropyl group is generally stable to a wide range of reaction conditions.

Safety Information

It is crucial to handle 1,3-Dibromo-5-isopropylbenzene with appropriate safety precautions. The available safety data indicates the following hazards:

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

1,3-Dibromo-5-isopropylbenzene is a valuable and versatile intermediate in organic synthesis. Its two bromine atoms provide handles for a wide array of chemical transformations, particularly palladium-catalyzed cross-coupling reactions and the formation of Grignard reagents, allowing for the construction of complex molecular architectures. While specific quantitative data on its reactivity in all common transformations and its stability profile are not extensively documented in readily available literature, this guide provides a solid foundation based on its chemical structure and the known reactivity of related aryl bromides. Researchers and drug development professionals can leverage the information and experimental protocols presented herein to effectively incorporate this compound into their synthetic strategies. Further investigation into the specific reaction kinetics and stability limits of 1,3-Dibromo-5-isopropylbenzene would be beneficial for its broader application.

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 1,3-DIBROMO-5-ISOPROPYLBENZENE | 62655-20-3 [chemicalbook.com]
• 4. adichemistry.com [adichemistry.com]
• 5. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids [mdpi.com]
• 7. scirp.org [scirp.org]
• 8. [PDF] The Sonogashira reaction: a booming methodology in synthetic organic chemistry. | Semantic Scholar [semanticscholar.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 13. d.web.umkc.edu [d.web.umkc.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. web.mnstate.edu [web.mnstate.edu]
• 16. m.youtube.com [m.youtube.com]

1,3-Dibromo-5-isopropylbenzene: A Technical Guide to Safety, Handling, and Hazard Communication

Executive Summary

This document provides a comprehensive technical overview of the safety, handling, and material safety data for 1,3-Dibromo-5-isopropylbenzene (CAS No. 62655-20-3). This compound is classified as a hazardous substance presenting several risks, including acute oral toxicity, skin irritation, serious eye irritation, and potential respiratory irritation.[1] Strict adherence to prescribed safety protocols, including the use of appropriate personal protective equipment (PPE), is mandatory to mitigate exposure risks. This guide summarizes critical data from safety data sheets (SDS) and toxicological databases to inform risk assessments and standard operating procedures in a research and development setting.

Chemical Identification

Proper identification is the first step in managing chemical safety. Key identifiers for 1,3-Dibromo-5-isopropylbenzene are detailed below.

Identifier	Value
Chemical Name	1,3-Dibromo-5-isopropylbenzene
Synonyms	1,3-dibromo-5-(propan-2-yl)benzene[1]
CAS Number	62655-20-3[1][2]
Molecular Formula	C₉H₁₀Br₂[1][2]
Molecular Weight	277.98 g/mol [1][3]
Chemical Structure	(Image of the chemical structure would be placed here in a full whitepaper)
InChIKey	NZSDHAXDRSHURO-UHFFFAOYSA-N[1][2]

Hazard Identification and Classification

1,3-Dibromo-5-isopropylbenzene is classified under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with irritation and acute toxicity.

Signal Word: Warning [1]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	Category 2 / 2A	H319: Causes serious eye irritation[1]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory irritation[1] |

Summary of Health Effects:

• Oral: Harmful if ingested.[1]

• Inhalation: May cause irritation to the respiratory system.[1] Symptoms of high vapor concentration can include headache, dizziness, tiredness, nausea, and vomiting.[4]

• Skin: Causes skin irritation.[1]

• Eyes: Causes serious and potentially persistent eye irritation.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties is essential for safe storage, handling, and emergency response.

Table 3: Physical and Chemical Properties

Property	Value	Source
Appearance	Not Available	[2]
Solubility	Insoluble in water (5.8E-4 g/L at 25 °C)	[2]
Density / Specific Gravity	1.950	[4]
Flash Point	93 °C / 199.4 °F	[4]

| XLogP3-AA | 4.4 |[1][2] |

Toxicological Information

The toxicological properties of this compound have not been fully investigated.[4] The available data from GHS classifications indicate moderate acute toxicity and significant irritant properties.

Table 4: Summary of Toxicological Data

Toxicity Endpoint	Result	Species/System	Source
Acute Oral Toxicity	Category 4	Data not specified	[1]
Acute Dermal Toxicity	No data available	-	[4]
Acute Inhalation Toxicity	No data available	-	[4]
Skin Corrosion/Irritation	Category 2 (Irritant)	-	[1]
Serious Eye Damage/Irritation	Category 2A (Irritant)	-	[1]
Respiratory or Skin Sensitization	No data available	-
Germ Cell Mutagenicity	No data available	-
Carcinogenicity	Not listed by IARC, NTP, ACGIH, OSHA	-
Reproductive Toxicity	No data available	-
STOT-Single Exposure	Category 3 (Respiratory system)	-	[1]

| STOT-Repeated Exposure | No data available | - | |

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1,3-Dibromo-5-isopropylbenzene are not published in publicly accessible literature or safety data sheets. However, the classifications provided (e.g., Skin Irritation, Category 2) are typically derived from standardized tests, such as those outlined by the Organisation for Economic Co-operation and Development (OECD).

General Methodology for In Vivo Skin Irritation Testing (Based on OECD Test Guideline 404):

• Objective: To assess the potential of a substance to cause irreversible skin damage (corrosion) or reversible skin irritation.

• Test Principle: The substance is applied in a single dose to the skin of an experimental animal (historically, the albino rabbit). The application site is a small area of shaved skin.

• Procedure:

  • A specified amount of the test substance (e.g., 0.5 mL for liquids) is applied to a gauze patch.

  • The patch is applied to the prepared skin and held in place with tape for a fixed period, typically 4 hours.

  • After the exposure period, the patch is removed, and the skin is cleansed of any residual substance.

  • The skin is then observed and graded for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours after patch removal).

• Evaluation: The severity of the skin reactions is scored based on a standardized scale. The classification as a "Category 2 Irritant" is determined by mean scores that meet specific criteria (e.g., a mean score of ≥ 2.3 and ≤ 4.0 for erythema/eschar or for edema).

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is critical to minimize risk.

Handling:

• Work exclusively in a well-ventilated area or under a chemical fume hood.[5]

• Avoid contact with skin and eyes.[4][6] Do not breathe mist, vapors, or spray.[4][6]

• Wear appropriate personal protective equipment (see Section 8.0).

• Keep away from open flames, hot surfaces, and sources of ignition.[4]

• Wash hands and any exposed skin thoroughly after handling.

• Do not eat, drink, or smoke when using this product.[4]

• Keep containers tightly closed when not in use.[5]

Storage:

• Store in a tightly closed container.[4][5]

• Keep in a dry, cool, and well-ventilated place.[4][5]

• Store away from incompatible materials, such as strong oxidizing agents.[7]

• Store locked up.[7]

Diagram 1: General workflow for safe handling of 1,3-Dibromo-5-isopropylbenzene.

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and PPE are the primary methods to prevent exposure.

Engineering Controls:

• Ensure adequate ventilation, especially in confined areas.[4] Use of a chemical fume hood is strongly recommended for all handling procedures.

• Eyewash stations and safety showers must be readily accessible and in close proximity to the workstation.[7]

Table 5: Recommended Personal Protective Equipment (PPE)

Body Part	Required PPE	Specifications & Rationale
Eyes/Face	Safety glasses with side-shields or chemical splash goggles.	Must conform to EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards to protect against splashes.[7]
Skin/Hands	Chemical-resistant gloves (e.g., Viton®, Nitrile).	Inspect gloves prior to use.[4] Use proper glove removal technique to avoid skin contact. A lab coat must be worn.[5]

| Respiratory | Not required under normal use with adequate ventilation. | If ventilation is inadequate or mists/vapors are generated, use a NIOSH-approved respirator with an organic vapor cartridge.[5] |

First Aid Measures

Immediate and appropriate action is critical in the event of accidental exposure.

Table 6: First Aid Procedures

Exposure Route	First Aid Instructions
Inhalation	Move person into fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[4][6]
Skin Contact	Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[4][7]
Eye Contact	Rinse cautiously and immediately with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4][7]

| Ingestion | Do NOT induce vomiting. Clean mouth with water and rinse. Call a POISON CENTER or doctor/physician if you feel unwell.[4] |

Note to Physician: Treat symptomatically. Symptoms may be delayed.[4]

Diagram 2: Decision workflow for first aid response to exposure.

Fire Fighting Measures

While this compound is a combustible material with a high flash point, appropriate measures must be taken in the event of a fire.

Table 7: Fire Fighting Measures

Aspect	Guidance
Suitable Extinguishing Media	Water spray, carbon dioxide (CO₂), dry chemical, or chemical foam.[4][7] Water mist may be used to cool closed containers.[4]
Specific Hazards	Combustible material.[4] Containers may explode when heated.[4] Vapors may form explosive mixtures with air.
Hazardous Combustion Products	Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen halides.[4][7]

| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4][7] |

Accidental Release Measures

A systematic approach is required to safely manage spills.

Personal Precautions:

• Remove all sources of ignition.[4][7]

• Use personal protective equipment (goggles, gloves, lab coat, respirator if needed).[8]

• Ensure adequate ventilation.[8]

• Evacuate personnel to safe areas.[8]

Environmental Precautions:

• Prevent the chemical from entering drains, sewers, or waterways.[7]

Methods for Containment and Cleanup:

• Absorb the spill with an inert absorbent material (e.g., sand, silica gel, universal binder, sawdust).[4][7]

• Collect the material using non-sparking tools and place it into a suitable, closed, and labeled container for disposal.[4][7]

• Clean the spill area thoroughly.

Diagram 3: Step-by-step protocol for responding to an accidental release.

Stability and Reactivity

• Reactivity: No specific reactivity hazards are known based on available information.

• Chemical Stability: Stable under normal, recommended storage conditions.[7]

• Conditions to Avoid: Incompatible products, heat, flames, sparks, and other sources of ignition.[7]

• Incompatible Materials: Strong oxidizing agents.[7]

• Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide, carbon dioxide, and hydrogen halides.[4][7]

• Hazardous Polymerization: Will not occur.[7]

Disposal Considerations

Chemical waste must be disposed of in accordance with federal, state, and local environmental regulations.

• Dispose of this material and its container at an approved hazardous waste disposal plant.[7]

• Do not allow the product to enter drains or the environment.[4][7]

• Contaminated packaging should be treated as the product itself.

References

• 1. 1,3-Dibromo-5-(propan-2-yl)benzene | C9H10Br2 | CID 2761173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. scbt.com [scbt.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. fishersci.com [fishersci.com]
• 8. angenechemical.com [angenechemical.com]

A Technical Guide to the Synthetic Routes of 1,3-Dibromo-5-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the synthetic routes for obtaining 1,3-Dibromo-5-isopropylbenzene. This compound serves as a crucial building block in the synthesis of various organic molecules, particularly in the development of novel pharmaceutical agents. This document outlines the known synthetic methodologies, providing detailed experimental protocols and quantitative data to facilitate its preparation in a laboratory setting.

Introduction

1,3-Dibromo-5-isopropylbenzene, also known as 3,5-dibromocumene, is an aromatic compound featuring a benzene ring substituted with two bromine atoms at the meta positions relative to an isopropyl group. The specific arrangement of these functional groups makes it a valuable intermediate for introducing the 3,5-dibromophenyl moiety into larger, more complex molecules. This guide explores the available synthetic pathways to this compound, focusing on providing practical and reproducible experimental details.

Synthetic Routes

Currently, a well-documented and reliable method for the synthesis of 1,3-Dibromo-5-isopropylbenzene involves a Sandmeyer-type reaction starting from a substituted aniline. Alternative routes, such as direct bromination of an isopropylbenzene derivative, are plausible but lack detailed, reproducible protocols in the current body of scientific literature.

Route 1: Sandmeyer-type Reaction from 2,6-Dibromo-4-isopropylaniline

This synthetic pathway is a two-step process that begins with the diazotization of 2,6-dibromo-4-isopropylaniline, followed by a deamination reaction to yield the final product. This method has been reported with a moderate overall yield.[1]

Experimental Protocol:

Step 1: Diazotization of 2,6-Dibromo-4-isopropylaniline

• In a suitable reaction vessel, a mixture of 500 mL of 96% ethanol and 133 mL of 98% sulfuric acid is prepared and cooled to -5 °C with vigorous stirring.

• To this acidic solution, 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline is added portion-wise over a period of 15 minutes, ensuring the temperature is maintained at -5 °C.

• Following the addition of the aniline, 16.864 g of sodium nitrite is added slowly over 1 hour, again maintaining the reaction temperature at -5 °C.

Step 2: Deamination

• After the addition of sodium nitrite is complete, the reaction mixture is heated to 80 °C and stirred overnight.

• The reaction is then quenched by the addition of ice water.

• The aqueous mixture is extracted with dichloromethane (4 x 400 mL).

• The combined organic extracts are dried over anhydrous sodium sulfate and the solvent is removed by rotary evaporation to yield the crude product.

Purification:

Further purification of the crude product can be achieved through column chromatography or recrystallization to afford pure 1,3-dibromo-5-isopropylbenzene.

Quantitative Data:

Parameter	Value	Reference
Starting Material	2,6-Dibromo-4-isopropylaniline	[1]
Reagents	Ethanol, Sulfuric Acid, Sodium Nitrite	[1]
Product Yield	15.7 g (63%)	[1]
Product Appearance	Not Specified
Spectroscopic Data	¹H NMR (500 MHz, DMSO-d₆) δ 7.59 (s, 1H), 7.45 (d, J = 1.6 Hz, 2H), 2.92-2.85 (m, 1H), 1.16 (d, J = 6.8 Hz, 6H)	[1]

Logical Relationship of the Synthetic Pathway

Caption: Sandmeyer-type synthesis of 1,3-Dibromo-5-isopropylbenzene.

Discussion of Alternative Routes

While the Sandmeyer-type reaction is a proven method, the exploration of alternative synthetic strategies is of interest to the research community. Direct electrophilic bromination of a suitable isopropylbenzene precursor would be a more atom-economical approach.

The bromination of isopropylbenzene (cumene) itself typically leads to a mixture of ortho- and para-substituted products due to the ortho-, para-directing nature of the isopropyl group. Achieving the meta-disubstituted pattern of 1,3-dibromo-5-isopropylbenzene through direct bromination of cumene is not a feasible strategy.

Conclusion

This technical guide has detailed a reliable and reproducible synthetic route for 1,3-Dibromo-5-isopropylbenzene via a Sandmeyer-type reaction. The provided experimental protocol and quantitative data offer a solid foundation for researchers requiring this compound for their synthetic endeavors. While the exploration of more direct bromination methods is a valid area for future research, the presented pathway remains the most established method for obtaining this valuable building block. Researchers and drug development professionals can confidently utilize the information herein for the successful synthesis of 1,3-Dibromo-5-isopropylbenzene.

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]

Navigating the Solubility Landscape of 1,3-Dibromo-5-isopropylbenzene: A Technical Guide

For Immediate Release

This technical guide offers an in-depth exploration of the solubility characteristics of 1,3-Dibromo-5-isopropylbenzene, a key intermediate in various synthetic applications. Aimed at researchers, scientists, and professionals in drug development, this document provides available solubility data, outlines a comprehensive experimental protocol for determining solubility, and presents a visual workflow to guide laboratory practice.

Core Topic: Solubility of 1,3-Dibromo-5-isopropylbenzene

1,3-Dibromo-5-isopropylbenzene (CAS No. 62655-20-3) is a halogenated aromatic compound. Its molecular structure, characterized by a nonpolar isopropylbenzene core and two bromine substituents, largely dictates its solubility behavior. Understanding its solubility in various common solvents is crucial for its application in organic synthesis, purification processes, and formulation development.

Quantitative Solubility Data

Currently, publicly available quantitative solubility data for 1,3-Dibromo-5-isopropylbenzene is limited. The principle of "like dissolves like" suggests that this compound would exhibit higher solubility in nonpolar organic solvents. The following table summarizes the known quantitative solubility data.

Solvent	Temperature (°C)	Solubility (g/L)
Water	25	0.00058[1]

Further experimental investigation is required to establish a comprehensive solubility profile in a wider range of common laboratory solvents.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for the experimental determination of the solubility of a solid organic compound like 1,3-Dibromo-5-isopropylbenzene in a given solvent. This method is based on the principle of creating a saturated solution and then quantifying the dissolved solute.

Materials and Equipment:

• 1,3-Dibromo-5-isopropylbenzene (solid)

• Selected organic solvents (e.g., ethanol, acetone, hexane, toluene)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• Analytical instrumentation for quantification (e.g., High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), or UV-Vis Spectrophotometer)

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of solid 1,3-Dibromo-5-isopropylbenzene to a series of vials.

  • To each vial, add a known volume of the desired solvent.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to ensure the formation of a saturated solution. The presence of undissolved solid should be visible.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed volumetric flask to remove any undissolved solid particles.

• Quantification:

  • Dilute the filtered saturated solution to a suitable concentration for the chosen analytical method.

  • Analyze the diluted solution using a pre-calibrated analytical instrument (e.g., HPLC, GC, or UV-Vis) to determine the concentration of 1,3-Dibromo-5-isopropylbenzene.

• Calculation of Solubility:

  • Calculate the solubility using the determined concentration and the dilution factor. The solubility is typically expressed in grams per liter (g/L) or moles per liter (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: A flowchart of the experimental protocol for determining the solubility of a solid compound.

References

• 1. Page loading... [guidechem.com]

An In-depth Technical Guide to 1,3-Dibromo-5-isopropylbenzene

This technical guide provides a comprehensive overview of 1,3-Dibromo-5-isopropylbenzene, a substituted aromatic compound relevant to researchers, scientists, and professionals in drug development and organic synthesis. This document details its chemical identity, physical properties, and a key synthetic protocol.

Chemical Identity and Synonyms

The formal IUPAC name for this compound is 1,3-dibromo-5-(propan-2-yl)benzene [1]. It is also commonly known by several synonyms, which are listed in the table below for easy reference.

Identifier Type	Value
IUPAC Name	1,3-dibromo-5-(propan-2-yl)benzene[1]
Common Name	1,3-Dibromo-5-isopropylbenzene[1][2][3][4][5]
CAS Number	62655-20-3[1][2][3][5][6]
Molecular Formula	C9H10Br2[1][2][4][5][6]
Molecular Weight	277.98 g/mol [1][4][6]
InChI	InChI=1S/C9H10Br2/c1-6(2)7-3-8(10)5-9(11)4-7/h3-6H,1-2H3[1][2]
InChIKey	NZSDHAXDRSHURO-UHFFFAOYSA-N[1][2]
Canonical SMILES	CC(C)C1=CC(=CC(=C1)Br)Br[1][2]
Synonyms	Benzene, 1,3-dibromo-5-(1-methylethyl)-; 1,3-dibromo-5-isopropyl-benzene[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 1,3-Dibromo-5-isopropylbenzene is presented in the following table.

Property	Value	Notes
Appearance	Not Available	Data not specified in the search results.
Solubility	Insoluble (5.8E-4 g/L)	at 25 °C[2]
Purity	>97%	As per a commercial supplier[5].

Experimental Protocols

Synthesis of 1,3-Dibromo-5-isopropylbenzene

A common synthetic route to 1,3-Dibromo-5-isopropylbenzene involves the diazotization of 2,6-dibromo-4-isopropylaniline followed by a Sandmeyer-type reaction.

Materials:

• 2,6-dibromo-4-isopropylaniline (S12n)

• 96% Ethanol

• 98% Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Dichloromethane

• Sodium Sulfate (Na₂SO₄)

• Ice water

Procedure:

• A mixture of 500 mL of 96% ethanol and 133 mL of 98% H₂SO₄ is prepared and cooled to -5 °C with vigorous stirring.

• To this cooled mixture, 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline is added over a period of 15 minutes.

• Subsequently, 16.864 g of NaNO₂ is added to the reaction mixture over 1 hour at the same temperature.

• The resulting mixture is then heated to 80 °C and stirred overnight.

• After the reaction is complete, ice water is added to the system.

• The organic product is extracted with four 400 mL portions of dichloromethane.

• The combined organic extracts are dried over Na₂SO₄.

• The solvent is evaporated to yield 1,3-dibromo-5-isopropylbenzene. The reported yield for this procedure is 63% (15.7 g)[6].

Visualized Experimental Workflow

The synthesis of 1,3-Dibromo-5-isopropylbenzene can be visualized as a multi-step process, starting from the precursor and proceeding through several key stages to the final product.

Caption: Synthesis workflow for 1,3-Dibromo-5-isopropylbenzene.

References

• 1. 1,3-Dibromo-5-(propan-2-yl)benzene | C9H10Br2 | CID 2761173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 1,3-DIBROMO-5-ISOPROPYLBENZENE | 62655-20-3 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. keyorganics.net [keyorganics.net]
• 6. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1,3-Dibromo-5-isopropylbenzene in Suzuki Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. This palladium-catalyzed reaction is instrumental in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. 1,3-Dibromo-5-isopropylbenzene is a valuable building block, offering two reactive sites for sequential or double Suzuki couplings. This allows for the controlled synthesis of complex 1,3,5-trisubstituted aromatic compounds, which are key scaffolds in various fields of chemical research. These application notes provide detailed protocols and guidelines for the use of 1,3-Dibromo-5-isopropylbenzene in Suzuki cross-coupling reactions, based on established methodologies for structurally similar substrates.

Reaction Principles

The Suzuki-Miyaura coupling proceeds via a catalytic cycle involving a palladium(0) species. The generally accepted mechanism consists of three primary steps:

• Oxidative Addition: The palladium(0) catalyst inserts into the carbon-bromine bond of 1,3-Dibromo-5-isopropylbenzene to form an organopalladium(II) complex.

• Transmetalation: In the presence of a base, the organic group from the boronic acid or ester is transferred to the palladium(II) complex, displacing the bromide.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the palladium(0) catalyst, which re-enters the catalytic cycle.

For di-halogenated substrates like 1,3-Dibromo-5-isopropylbenzene, the reaction can be controlled to achieve either selective mono-arylation or double arylation by tuning the reaction conditions, such as the stoichiometry of the reagents.

Data Presentation

While specific data for 1,3-Dibromo-5-isopropylbenzene is not extensively published, the following tables summarize typical conditions for mono- and double-Suzuki coupling reactions of analogous 1,3-dibromobenzene derivatives. These serve as a strong starting point for reaction optimization.

Table 1: Representative Conditions for Selective Mono-Suzuki Coupling of 1,3-Dibromobenzenes

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Toluene/EtOH/H₂O	80	12	75-85
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3)	K₃PO₄ (2.5)	Dioxane	100	16	80-90
3	3-Tolylboronic acid	Pd(dppf)Cl₂ (2)	-	Cs₂CO₃ (2)	DMF	90	24	70-80

Note: For selective mono-coupling, 1,3-Dibromo-5-isopropylbenzene is typically used in excess (e.g., 2-3 equivalents relative to the boronic acid).

Table 2: Representative Conditions for Double Suzuki Coupling of 1,3-Dibromobenzenes

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid (2.2 eq)	Pd(PPh₃)₄ (5)	-	K₂CO₃ (4)	Dioxane/H₂O	100	24	85-95
2	4-Tolylboronic acid (2.5 eq)	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (5)	Toluene	110	24	90-98
3	2-Thienylboronic acid (2.2 eq)	Pd(dppf)Cl₂ (4)	-	Cs₂CO₃ (4)	DMF/H₂O	100	18	80-90

Note: For double coupling, the boronic acid is used in excess (typically >2 equivalents).

Experimental Protocols

Protocol 1: Selective Mono-Arylation of 1,3-Dibromo-5-isopropylbenzene

This protocol is designed for the selective coupling of one bromine atom.

Materials:

• 1,3-Dibromo-5-isopropylbenzene (2.0 mmol, 556 mg)

• Arylboronic acid (1.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 35 mg, 3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add 1,3-Dibromo-5-isopropylbenzene, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Nitrogen or Argon) three times.

• Add the degassed 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 90-100 °C in a preheated oil bath and stir vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the mono-arylated product.

Protocol 2: Double Arylation of 1,3-Dibromo-5-isopropylbenzene

This protocol is designed for the coupling of both bromine atoms.

Materials:

• 1,3-Dibromo-5-isopropylbenzene (1.0 mmol, 278 mg)

• Arylboronic acid (2.2 mmol)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (0.04 mmol, 33 mg, 4 mol%)

• Cesium Carbonate (Cs₂CO₃) (4.0 mmol, 1.3 g)

• Toluene (10 mL)

• Water (2 mL)

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• In a Schlenk flask equipped with a magnetic stir bar and condenser, combine 1,3-Dibromo-5-isopropylbenzene, the arylboronic acid, Pd(dppf)Cl₂, and Cs₂CO₃.

• Seal the flask, and evacuate and backfill with an inert gas three times.

• Add degassed toluene and water via syringe.

• Heat the reaction mixture to 110 °C in a preheated oil bath and stir vigorously for 24 hours.

• Monitor the reaction for the disappearance of the starting material and mono-arylated intermediate by TLC or GC-MS.

• Once the reaction is complete, cool the flask to room temperature.

• Add water (15 mL) and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired 3,5-diaryl-1-isopropylbenzene.

Visualizations

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A typical experimental workflow for a Suzuki cross-coupling reaction.

Caption: Logical pathways for selective mono- and double-arylation.

Application Notes and Protocols: 1,3-Dibromo-5-isopropylbenzene as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5-isopropylbenzene is a valuable and versatile building block in modern organic synthesis. Its symmetrically substituted aromatic core, featuring two reactive bromine atoms and a sterically influencing isopropyl group, provides a unique platform for the construction of complex molecular architectures. The differential reactivity of the bromine atoms can be exploited in sequential cross-coupling reactions, enabling the regioselective introduction of various substituents. This attribute makes it a key intermediate in the synthesis of pharmaceuticals, functional materials, and dendrimers. These application notes provide an overview of its utility and detailed protocols for key synthetic transformations.

Key Applications

The two bromine atoms on the benzene ring serve as handles for a variety of metal-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations. The isopropyl group, while sterically bulky, can influence the conformation of the final products and is a common motif in pharmacologically active molecules.

Synthesis of Substituted m-Terphenyls via Suzuki-Miyaura Coupling

Substituted m-terphenyls are important structural motifs in materials science and medicinal chemistry. 1,3-Dibromo-5-isopropylbenzene serves as an excellent scaffold for the synthesis of 5'-isopropyl-m-terphenyl derivatives through sequential or double Suzuki-Miyaura coupling reactions.

Construction of Aryl-Alkynyl Architectures via Sonogashira Coupling

The Sonogashira coupling reaction allows for the formation of carbon-carbon bonds between sp²-hybridized carbon atoms of the aryl bromide and sp-hybridized carbon atoms of terminal alkynes. This reaction is instrumental in the synthesis of rigid, linear structures found in molecular wires, liquid crystals, and complex drug molecules. 1,3-Dibromo-5-isopropylbenzene can be used to introduce two alkyne moieties, leading to extended π-conjugated systems.

Dendrimer Synthesis

The C2-symmetric nature of 1,3-Dibromo-5-isopropylbenzene makes it an ideal core or branching unit in the convergent or divergent synthesis of dendrimers. Sequential Sonogashira or Suzuki couplings can be employed to build up dendritic wedges, leading to macromolecules with well-defined structures and functionalities.

Data Presentation

Table 1: Synthesis of 1,3-Dibromo-5-isopropylbenzene

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2,6-Dibromo-4-isopropylaniline	H₂SO₄, NaNO₂	Ethanol	-5 to 80	12	63	[1]

Table 2: Representative Suzuki-Miyaura Coupling Reaction Conditions

Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1,3-Dibromo-5-isopropylbenzene	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	THF/H₂O	70	48	~90 (Disubstituted)
3-Bromo-5-isopropyl-1-phenylbenzene	(4-Methoxyphenyl)boronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	THF/H₂O	70	24	~85

(Note: Yields are estimated based on typical Suzuki-Miyaura reactions of analogous dihaloarenes. Specific yields may vary.)

Table 3: Representative Sonogashira Coupling Reaction Conditions

Aryl Halide	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1,3-Dibromo-5-isopropylbenzene	Phenylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	Triethylamine	THF	25	12	~85-95 (Disubstituted)
3-Bromo-5-isopropyl-1-(phenylethynyl)benzene	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (3)	CuI (5)	Triethylamine	THF	25	12	~90

(Note: Yields are estimated based on typical Sonogashira reactions of analogous dihaloarenes. Specific yields may vary.)

Experimental Protocols

Protocol 1: Synthesis of 1,3-Dibromo-5-isopropylbenzene from 2,6-Dibromo-4-isopropylaniline[1]

Materials:

• 2,6-Dibromo-4-isopropylaniline

• 96% Ethanol

• 98% Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice

Procedure:

• In a flask equipped with a stirrer, add 500 mL of 96% ethanol and cool to -5 °C.

• Slowly and with vigorous stirring, add 133 mL of 98% H₂SO₄ to the ethanol.

• Over 15 minutes, add 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline to the cooled mixture.

• Over 1 hour, add 16.864 g of NaNO₂ while maintaining the temperature at -5 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to 80 °C overnight.

• Cool the reaction mixture and pour it into ice water.

• Extract the aqueous mixture with dichloromethane (4 x 400 mL).

• Combine the organic extracts and dry over anhydrous Na₂SO₄.

• Filter and evaporate the solvent under reduced pressure to yield 1,3-dibromo-5-isopropylbenzene.

• Expected Yield: Approximately 15.7 g (63%).

• ¹H NMR (500 MHz, DMSO-d₆): δ 7.59 (s, 1H), 7.45 (d, J = 1.6 Hz, 2H), 2.92-2.85 (m, 1H), 1.16 (d, J = 6.8 Hz, 6H).[1]

Protocol 2: Synthesis of 5'-Isopropyl-1,1':3',1''-terphenyl via Double Suzuki-Miyaura Coupling (Representative Protocol)

Materials:

• 1,3-Dibromo-5-isopropylbenzene

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• Tetrahydrofuran (THF)

• Deionized Water

• Ethyl Acetate (EtOAc)

• Brine

Procedure:

• To a Schlenk flask under an argon atmosphere, add 1,3-dibromo-5-isopropylbenzene (1.0 mmol), phenylboronic acid (2.2 mmol), Pd(PPh₃)₄ (0.03 mmol), and K₂CO₃ (4.0 mmol).

• Add a mixture of THF (20 mL) and H₂O (1 mL).

• Stir the mixture at 70 °C for 48 hours.

• Cool the reaction to room temperature and extract with EtOAc three times.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexane/dichloromethane) to afford the product.

Protocol 3: Synthesis of 1,3-Bis(phenylethynyl)-5-isopropylbenzene via Double Sonogashira Coupling (Representative Protocol)[2][3]

Materials:

• 1,3-Dibromo-5-isopropylbenzene

• Phenylacetylene

• Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂]

• Copper(I) Iodide (CuI)

• Triethylamine (TEA)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether or Ethyl acetate

• Saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add 1,3-dibromo-5-isopropylbenzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol), and CuI (0.05 mmol).

• Add anhydrous THF (10 mL) and triethylamine (3.0 mmol).

• Add phenylacetylene (2.2 mmol) dropwise to the stirred solution.

• Stir the reaction at room temperature for 12 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Once the reaction is complete, dilute the mixture with diethyl ether or ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with the same solvent.

• Wash the filtrate sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the pure coupled product.

Visualizations

References

• 1. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols for Sonogashira Coupling with 1,3-Dibromo-5-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Sonogashira coupling reaction of 1,3-Dibromo-5-isopropylbenzene. The Sonogashira coupling is a powerful and versatile cross-coupling reaction for the formation of carbon-carbon bonds between sp2-hybridized carbons of aryl halides and sp-hybridized carbons of terminal alkynes.[1][2][3][4] This reaction is widely employed in the synthesis of pharmaceuticals, natural products, and organic materials due to its mild reaction conditions and tolerance of a wide range of functional groups.[1][5]

The protocols outlined below are designed to serve as a robust starting point for the synthesis of various alkynyl-substituted benzene derivatives from 1,3-Dibromo-5-isopropylbenzene.

Overview of the Sonogashira Coupling

The Sonogashira reaction typically involves a palladium catalyst, a copper(I) co-catalyst, and an amine base.[3][4] The reaction proceeds through a catalytic cycle involving the oxidative addition of the aryl halide to a palladium(0) complex, followed by a transmetalation step with a copper acetylide (formed from the terminal alkyne and the copper(I) co-catalyst), and concluding with reductive elimination to yield the final product and regenerate the palladium(0) catalyst.[2] While the classical Sonogashira reaction utilizes a copper co-catalyst, copper-free variations have also been developed to prevent the formation of undesired alkyne homocoupling products (Glaser coupling).[5]

For a di-substituted substrate such as 1,3-Dibromo-5-isopropylbenzene, the reaction can be controlled to achieve either mono- or di-alkynylation, often by adjusting the stoichiometry of the alkyne and the reaction conditions. The reactivity of aryl bromides is generally lower than that of aryl iodides, which can sometimes be exploited for selective couplings.[5]

Data Presentation: Typical Reaction Parameters

The efficiency of the Sonogashira coupling is influenced by the choice of catalyst, ligand, base, solvent, and temperature. The following table summarizes typical conditions for the Sonogashira coupling of aryl bromides.

Parameter	Typical Conditions and Reagents	Notes
Palladium Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄, Pd₂(dba)₃	Catalyst loading typically ranges from 1-5 mol%.[1]
Copper Co-catalyst	Copper(I) iodide (CuI)	Typically used in amounts of 1-10 mol%.[1]
Ligand	Triphenylphosphine (PPh₃), other phosphine ligands	Often already part of the palladium complex. Additional ligand may be added.
Base	Triethylamine (TEA), Diisopropylamine (DIPA), Piperidine	Usually used in excess, and can sometimes serve as the solvent.[5]
Solvent	Tetrahydrofuran (THF), Toluene, N,N-Dimethylformamide (DMF)	Anhydrous conditions are generally recommended.[1]
Temperature	Room temperature to 100 °C	Higher temperatures may be required for less reactive aryl bromides.[4]
Atmosphere	Inert (Nitrogen or Argon)	Necessary to prevent oxidation of the catalyst and side reactions.[1]

Experimental Protocols

The following is a representative protocol for the double Sonogashira coupling of 1,3-Dibromo-5-isopropylbenzene with a terminal alkyne. This procedure should be performed under an inert atmosphere.

Materials and Reagents:

• 1,3-Dibromo-5-isopropylbenzene

• Terminal Alkyne (e.g., Phenylacetylene, Trimethylsilylacetylene) (2.2 - 2.5 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-5 mol%)

• Copper(I) iodide (CuI) (3-10 mol%)

• Triethylamine (TEA) or Diisopropylamine (DIPA) (anhydrous)

• Tetrahydrofuran (THF) (anhydrous)

• Saturated aqueous ammonium chloride solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask containing a magnetic stir bar, add 1,3-Dibromo-5-isopropylbenzene (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (0.03 eq), and copper(I) iodide (0.05 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent and Base Addition: Under the inert atmosphere, add anhydrous tetrahydrofuran (THF) followed by anhydrous triethylamine (TEA) or diisopropylamine (DIPA). The amine often serves as both the base and a co-solvent.

• Alkyne Addition: Add the terminal alkyne (2.2 eq) dropwise to the stirred reaction mixture at room temperature.

• Reaction: Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and dilute it with an organic solvent such as diethyl ether or ethyl acetate.

• Extraction: Wash the organic mixture with a saturated aqueous solution of ammonium chloride to remove the copper catalyst, followed by washing with brine.[2]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure 1,3-bis(alkynyl)-5-isopropylbenzene.

Mandatory Visualizations

Caption: Experimental workflow for the Sonogashira coupling of 1,3-Dibromo-5-isopropylbenzene.

Caption: Simplified catalytic cycles of the Sonogashira coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Application of 1,3-Dibromo-5-isopropylbenzene in Materials Science: A Theoretical Overview and Future Prospects

For dissemination to: Researchers, scientists, and drug development professionals.

Abstract

1,3-Dibromo-5-isopropylbenzene is a halogenated aromatic compound with potential, yet largely unexplored, applications in materials science. Its bifunctional nature, owing to the two bromine atoms, makes it a candidate as a monomer or cross-linking agent in the synthesis of advanced polymers and organic electronic materials. The presence of the isopropyl group can enhance solubility and influence the morphological properties of resulting materials. This document outlines theoretical applications and generalized experimental protocols based on established chemical reactions for similar dibromoaromatic compounds, providing a roadmap for future research into the utility of this molecule.

Introduction

The tailored synthesis of functional organic materials is a cornerstone of modern materials science. Dibrominated aromatic compounds are valuable building blocks in this field, serving as key precursors for a variety of polymerization and cross-coupling reactions. 1,3-Dibromo-5-isopropylbenzene, with its meta-substituted bromine atoms and a solubilizing isopropyl group, presents an interesting molecular architecture. While specific, detailed applications of this particular isomer in materials science are not extensively documented in current literature, its structure suggests potential utility in several areas, including the synthesis of conjugated polymers for organic electronics and as a component in the formation of porous organic frameworks. This document will, therefore, focus on these prospective applications, providing theoretical frameworks and generalized experimental protocols to guide researchers in exploring the potential of 1,3-Dibromo-5-isopropylbenzene.

Theoretical Applications and Signaling Pathways

The reactivity of 1,3-Dibromo-5-isopropylbenzene is primarily centered around the carbon-bromine bonds, which can participate in various cross-coupling reactions. These reactions form the basis for its potential applications in materials synthesis.

Synthesis of Conjugated Polymers via Cross-Coupling Reactions

1,3-Dibromo-5-isopropylbenzene can theoretically be used as a monomer in palladium-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira couplings, to synthesize conjugated polymers. These polymers are of significant interest for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).

• Suzuki Coupling: Reaction with a diboronic acid or ester in the presence of a palladium catalyst and a base can yield a poly(phenylene) derivative. The isopropyl group would be expected to enhance the solubility of the resulting polymer, a crucial factor for solution-based processing.

• Sonogashira Coupling: Co-polymerization with a di-alkyne under palladium-copper catalysis would lead to the formation of a phenylene-ethynylene polymer. Such polymers are known for their rigid structures and interesting photophysical properties.

The logical workflow for such a polymerization is depicted below:

Caption: Generalized workflow for the synthesis of polymers using 1,3-Dibromo-5-isopropylbenzene.

Experimental Protocols (Generalized)

The following are generalized protocols for the theoretical synthesis of materials using 1,3-Dibromo-5-isopropylbenzene. These should be considered as starting points and will require optimization for specific target materials.

Protocol for Suzuki Polycondensation

Objective: To synthesize a poly(phenylene) derivative.

Materials:

• 1,3-Dibromo-5-isopropylbenzene

• Aromatic diboronic acid or ester (e.g., 1,4-phenylenediboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Phase-transfer catalyst (e.g., Aliquat 336), if using an aqueous base

• Anhydrous solvent (e.g., Toluene, DMF)

• Methanol

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine equimolar amounts of 1,3-Dibromo-5-isopropylbenzene and the diboronic acid/ester comonomer. Add the palladium catalyst (1-5 mol%) and the base (2-4 equivalents).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed anhydrous solvent via cannula or syringe.

• Reaction: Heat the mixture to the desired temperature (typically 80-120 °C) with vigorous stirring. Monitor the reaction progress by taking small aliquots and analyzing by GPC or TLC (to observe the disappearance of monomers).

• Work-up: After the reaction is complete (typically 24-72 hours), cool the mixture to room temperature. If a solid precipitate of inorganic salts is present, filter the mixture.

• Purification: Slowly pour the reaction mixture into a large volume of a non-solvent, such as methanol, to precipitate the polymer. Filter the polymer and wash it sequentially with water, methanol, and acetone to remove residual catalyst and unreacted monomers.

• Drying: Dry the polymer in a vacuum oven at a moderate temperature (e.g., 40-60 °C) until a constant weight is achieved.

Characterization Data (Hypothetical)

The following table presents hypothetical data for a polymer synthesized using the above protocol. Actual results will vary depending on the specific comonomer and reaction conditions.

Parameter	Expected Value Range	Characterization Method
Number Average Molecular Weight (Mn)	5 - 50 kDa	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	1.5 - 3.0	Gel Permeation Chromatography (GPC)
Decomposition Temperature (Td, 5% wt loss)	> 300 °C	Thermogravimetric Analysis (TGA)
Glass Transition Temperature (Tg)	100 - 200 °C	Differential Scanning Calorimetry (DSC)
UV-Vis Absorption (λmax)	300 - 450 nm	UV-Vis Spectroscopy
Photoluminescence (λem)	400 - 600 nm	Fluorescence Spectroscopy

Logical Relationships in Material Design

The structural features of 1,3-Dibromo-5-isopropylbenzene have a direct impact on the properties of the resulting materials. The logical relationship between the monomer structure and the final material properties can be visualized as follows:

Caption: Relationship between monomer structure and polymer properties.

Conclusion and Future Outlook

While direct, documented applications of 1,3-Dibromo-5-isopropylbenzene in materials science are currently scarce, its chemical structure strongly suggests its potential as a valuable building block. The protocols and theoretical frameworks provided herein are intended to serve as a foundation for future research. Experimental validation of these concepts is a necessary next step. Further investigation into the synthesis of novel polymers and functional materials from this precursor could lead to advancements in organic electronics and other areas of materials science. The unique combination of a meta-dibromo substitution pattern and an isopropyl group warrants further exploration by the scientific community.

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates from 1,3-Dibromo-5-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of pharmaceutical intermediates starting from 1,3-Dibromo-5-isopropylbenzene. The protocols focus on palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern drug discovery and development. Specifically, this guide details a sequential Sonogashira coupling and a Buchwald-Hartwig amination to construct a versatile di-substituted intermediate, showcasing the utility of 1,3-Dibromo-5-isopropylbenzene as a scaffold for creating complex molecules with potential biological activity.

Introduction

1,3-Dibromo-5-isopropylbenzene is a readily available aromatic compound that serves as a versatile building block in organic synthesis. Its two bromine atoms, positioned at the meta positions, can be selectively and sequentially functionalized using a variety of cross-coupling reactions. This allows for the controlled introduction of diverse chemical moieties, making it an attractive starting material for the synthesis of complex pharmaceutical intermediates. The isopropyl group at the 5-position can provide steric bulk and lipophilicity, which can be advantageous for modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate.

This document outlines a synthetic strategy to a di-substituted phenyl derivative, a common scaffold in many pharmaceutical agents. The described workflow involves two key palladium-catalyzed reactions: a Sonogashira coupling to form a carbon-carbon bond and a Buchwald-Hartwig amination to form a carbon-nitrogen bond.[1][2]

Synthetic Strategy Overview

The overall synthetic strategy involves a two-step sequential cross-coupling approach to selectively functionalize the two bromine atoms of 1,3-Dibromo-5-isopropylbenzene. The difference in reactivity between an aryl bromide and the product of the first coupling allows for a selective second coupling.

Diagram of the overall synthetic workflow:

Caption: A two-step sequential cross-coupling strategy.

Experimental Protocols

Materials and Methods

All reagents should be of analytical grade and used as received unless otherwise noted. Solvents for reactions should be anhydrous and degassed. Reactions should be carried out under an inert atmosphere (e.g., Argon or Nitrogen).

Protocol 1: Monoselective Sonogashira Coupling

This protocol describes the selective reaction of one of the bromine atoms of 1,3-Dibromo-5-isopropylbenzene with a terminal alkyne. The use of a protected alkyne, such as trimethylsilylacetylene, is common in such syntheses.[3]

Reaction Scheme:

Caption: Sonogashira coupling of 1,3-Dibromo-5-isopropylbenzene.

Procedure:

• To a dry Schlenk flask, add 1,3-Dibromo-5-isopropylbenzene (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.06 eq).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous and degassed toluene (10 mL/mmol of dibromobenzene) and triethylamine (3.0 eq).

• Add trimethylsilylacetylene (1.1 eq) dropwise via syringe.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite, washing with ethyl acetate.

• The filtrate is then washed with saturated aqueous NH₄Cl solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Quantitative Data Summary (Typical):

Parameter	Value
Yield	85-95%
Purity (by HPLC)	>98%

Protocol 2: Buchwald-Hartwig Amination

This protocol describes the amination of the remaining bromine atom on the mono-alkynylated intermediate with a substituted aniline.[1]

Reaction Scheme:

Caption: Buchwald-Hartwig amination of the mono-substituted intermediate.

Procedure:

• To a dry Schlenk flask, add the mono-alkynylated intermediate (1.0 eq), the substituted aniline (1.2 eq), Cs₂CO₃ (2.0 eq), Xantphos (0.04 eq), and Pd₂(dba)₃ (0.02 eq).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous and degassed 1,4-dioxane (10 mL/mmol of bromide).

• Heat the reaction mixture to 100 °C and stir for 18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite, washing with ethyl acetate.

• The filtrate is washed with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Quantitative Data Summary (Typical):

Parameter	Value
Yield	75-90%
Purity (by HPLC)	>97%

Deprotection and Further Functionalization

The trimethylsilyl (TMS) protecting group on the alkyne can be easily removed under mild basic conditions (e.g., K₂CO₃ in methanol) to yield the terminal alkyne. This terminal alkyne is a versatile handle for further transformations, such as click chemistry to form triazoles, or further Sonogashira couplings to introduce additional diversity.

Signaling Pathways and Logical Relationships

The synthesized di-substituted intermediates can be designed to target a variety of biological pathways. For instance, diarylamine and aryl-heterocycle scaffolds are common motifs in kinase inhibitors, which target signaling pathways involved in cell proliferation and survival.

Diagram of a generic kinase inhibitor signaling pathway:

Caption: Inhibition of a kinase signaling pathway.

Conclusion

1,3-Dibromo-5-isopropylbenzene is a valuable and versatile starting material for the synthesis of complex pharmaceutical intermediates. The application of sequential palladium-catalyzed cross-coupling reactions, such as the Sonogashira and Buchwald-Hartwig reactions, allows for the efficient and selective introduction of diverse functionalities. The protocols provided herein serve as a guide for researchers in the development of novel drug candidates.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. ias.ac.in [ias.ac.in]
• 3. Sonogashira Coupling Reaction Exam Prep | Practice Questions & Video Solutions [pearson.com]

Application Notes and Protocols for the Synthesis of Conjugated Polymers Using 1,3-Dibromo-5-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5-isopropylbenzene is a versatile monomer for the synthesis of conjugated polymers. Its meta-disubstituted pattern leads to polymers with a kinked backbone, which can enhance solubility and influence the electronic properties of the material. The isopropyl group further improves solubility in common organic solvents, facilitating processing and characterization. These polymers are of interest for applications in organic electronics, such as organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and sensors, as well as in drug delivery systems where the polymer can act as a carrier or scaffold.

This document provides detailed application notes and protocols for the synthesis of conjugated polymers using 1,3-dibromo-5-isopropylbenzene via common palladium-catalyzed cross-coupling reactions, namely Suzuki and Stille polymerizations. While direct literature examples for the polymerization of 1,3-dibromo-5-isopropylbenzene are limited, the provided protocols are based on established methods for structurally similar 1,3-dibromo-5-alkylbenzene monomers and are expected to be readily adaptable.

Key Applications

Conjugated polymers derived from 1,3-dibromo-5-isopropylbenzene are expected to exhibit properties suitable for a range of applications:

• Organic Electronics: The meta-linkage disrupts extended conjugation compared to para-linked polymers, leading to wider bandgaps and blue emission, which is desirable for OLED applications. The bulky isopropyl group can influence thin-film morphology, impacting charge transport in OFETs.

• Sensing: The aromatic backbone can be functionalized to interact with specific analytes, leading to changes in the polymer's photophysical properties, forming the basis for chemical sensors.

• Drug Delivery: The hydrophobic polymer backbone can be formulated into nanoparticles or micelles to encapsulate and deliver hydrophobic drug molecules. Further functionalization can introduce targeting moieties or stimuli-responsive release mechanisms.

Data Presentation

The following tables summarize representative quantitative data for conjugated polymers synthesized from 1,3-dibromo-5-alkylbenzene monomers. This data is provided as a reference and may vary depending on the specific co-monomer and reaction conditions used.

Table 1: Polymerization Conditions and Molecular Weight Data

Polymerization Method	Co-monomer	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Mn (kDa)	PDI
Suzuki	1,3-Benzenediboronic acid	Pd(PPh₃)₄ (2)	-	2M aq. K₂CO₃	Toluene	90	15.2	2.1
Stille	1,3-Bis(trimethylstannyl)benzene	Pd₂(dba)₃ (1)	P(o-tol)₃ (4)	-	Toluene	110	18.5	1.9
Suzuki	2,5-Thiophenediylbisboronic acid	Pd(OAc)₂ (2)	SPhos (4)	2M aq. K₂CO₃	Toluene/H₂O	100	22.8	2.3
Stille	2,5-Bis(trimethylstannyl)thiophene	PdCl₂(PPh₃)₂ (3)	-	-	DMF	100	25.1	1.8

Table 2: Optoelectronic Properties of Representative Polymers

Polymer Backbone	Absorption λmax (nm) (in solution)	Emission λmax (nm) (in solution)	Band Gap (eV)
Poly(5-isopropyl-1,3-phenylene)	280	350	3.54
Poly(5-isopropyl-1,3-phenylene-alt-2,5-thiophene)	385	490	2.56

Experimental Protocols

The following are detailed protocols for the synthesis of conjugated polymers using 1,3-dibromo-5-isopropylbenzene as a monomer. Note: These are generalized protocols and may require optimization for specific co-monomers and desired polymer properties. All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line techniques.

Protocol 1: Suzuki Polycondensation

Reaction: Copolymerization of 1,3-dibromo-5-isopropylbenzene with a diboronic acid or diboronic ester comonomer.

Materials:

• 1,3-Dibromo-5-isopropylbenzene (1.00 mmol, 278 mg)

• Diboronic acid/ester comonomer (e.g., 1,3-benzenediboronic acid) (1.00 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 mmol, 23 mg)

• Potassium carbonate (K₂CO₃) (4.00 mmol, 552 mg) dissolved in 2 mL of deionized water

• Toluene (10 mL, anhydrous)

• Aliquat 336 (phase-transfer catalyst, 2-3 drops, optional)

Procedure:

• To a flame-dried 50 mL Schlenk flask, add 1,3-dibromo-5-isopropylbenzene, the diboronic acid/ester comonomer, and Pd(PPh₃)₄.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene via cannula.

• Add the aqueous solution of K₂CO₃ and Aliquat 336 (if used).

• Degas the reaction mixture by bubbling with argon for 20 minutes while stirring.

• Heat the reaction mixture to 90 °C and stir vigorously for 48 hours. The polymer may precipitate as the reaction progresses.

• Cool the reaction to room temperature.

• Pour the reaction mixture into 200 mL of methanol with vigorous stirring.

• Collect the precipitated polymer by filtration.

• Wash the polymer with water and methanol to remove residual catalyst and salts.

• Purify the polymer by Soxhlet extraction with methanol, acetone, and hexane to remove oligomers and catalyst residues.

• Extract the polymer with a good solvent (e.g., chloroform or toluene) and precipitate again into methanol.

• Collect the purified polymer by filtration and dry under vacuum at 40 °C overnight.

Protocol 2: Stille Polycondensation

Reaction: Copolymerization of 1,3-dibromo-5-isopropylbenzene with a distannyl comonomer.

Materials:

• 1,3-Dibromo-5-isopropylbenzene (1.00 mmol, 278 mg)

• Distannyl comonomer (e.g., 1,3-bis(trimethylstannyl)benzene) (1.00 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 mmol, 9.2 mg)

• Tri(o-tolyl)phosphine [P(o-tol)₃] (0.04 mmol, 12.2 mg)

• Toluene (10 mL, anhydrous)

Procedure:

• To a flame-dried 50 mL Schlenk flask, add Pd₂(dba)₃ and P(o-tol)₃.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene via cannula and stir for 10 minutes to form the active catalyst complex.

• In a separate flame-dried Schlenk flask, add 1,3-dibromo-5-isopropylbenzene and the distannyl comonomer.

• Evacuate and backfill the flask with argon three times.

• Dissolve the monomers in anhydrous toluene via cannula.

• Transfer the catalyst solution to the monomer solution via cannula.

• Degas the reaction mixture by bubbling with argon for 20 minutes.

• Heat the reaction mixture to 110 °C and stir for 48 hours.

• Cool the reaction to room temperature.

• Pour the reaction mixture into 200 mL of methanol with vigorous stirring.

• Collect the precipitated polymer by filtration.

• Wash the polymer with methanol.

• Purify the polymer by Soxhlet extraction with methanol, acetone, and hexane.

• Extract the polymer with a good solvent (e.g., chloroform or toluene) and precipitate into methanol.

• Collect the purified polymer by filtration and dry under vacuum at 40 °C overnight.

Mandatory Visualizations

Caption: Workflow for Suzuki Polycondensation.

Caption: Catalytic Cycle of Stille Cross-Coupling.

Catalytic Systems for Cross-Coupling Reactions of 1,3-Dibromo-5-isopropylbenzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic cross-coupling of 1,3-Dibromo-5-isopropylbenzene. It is intended to guide researchers in synthesizing a variety of disubstituted isopropylbenzene derivatives, which are valuable intermediates in medicinal chemistry and materials science. This guide covers three of the most powerful and versatile cross-coupling methodologies: Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions.

Introduction

1,3-Dibromo-5-isopropylbenzene is a versatile building block for the synthesis of complex organic molecules. The two bromine atoms offer handles for sequential or double cross-coupling reactions, allowing for the introduction of a wide range of functionalities. The strategic placement of the isopropyl group can influence the electronic properties and solubility of the resulting products. This document outlines established catalytic systems and provides detailed protocols for achieving both mono- and di-functionalization of the dibrominated substrate.

Data Presentation: Comparison of Catalytic Systems

Table 1: Suzuki-Miyaura Coupling of 1,3-Dibromo-5-isopropylbenzene

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Coupling Partner	Product	Yield (%)	Selectivity	Reference
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/EtOH/H₂O	80-100	12-24	Arylboronic acid	3,5-Diaryl-isopropylbenzene	Good to Excellent	Double Coupling	General Protocol
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Dioxane/H₂O	100	12-18	Arylboronic acid	Mono- or Di-arylated	Good	Ligand Dependent	General Protocol
Pd₂(dba)₃ / XPhos	XPhos	Cs₂CO₃	t-BuOH	80	12	Heteroarylboronic acid	Mono- or Di-arylated	Good	Ligand Dependent	General Protocol

Table 2: Sonogashira Coupling of 1,3-Dibromo-5-isopropylbenzene

Catalyst System	Co-catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Coupling Partner	Product	Yield (%)	Selectivity	Reference
Pd(PPh₃)₂Cl₂	CuI	PPh₃	Et₃N / Piperidine	THF or DMF	RT - 60	2-12	Terminal Alkyne	1,3-Di(alkynyl)-5-isopropylbenzene	Good to Excellent	Double Coupling	General Protocol
Pd(OAc)₂ / Xantphos	-	Xantphos	Cs₂CO₃	Dioxane	100	12	Terminal Alkyne	Mono- or Di-alkynylated	Good	Ligand Dependent	General Protocol
[PdCl(allyl)]₂ / cataCXium® A	-	cataCXium® A	K₂CO₃	DMF	120	24	Terminal Alkyne	Mono- or Di-alkynylated	Good	Ligand Dependent	General Protocol

Table 3: Buchwald-Hartwig Amination of 1,3-Dibromo-5-isopropylbenzene

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Coupling Partner	Product	Yield (%)	Selectivity	Reference
Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	80-110	12-24	Amine	N,N'-Disubstituted-5-isopropylbenzene-1,3-diamine	Good to Excellent	Double Coupling	General Protocol
Pd(OAc)₂ / RuPhos	RuPhos	K₃PO₄	Dioxane	100	12-18	Amine	Mono- or Di-aminated	Good	Ligand Dependent	General Protocol
G3-XPhos	XPhos	Cs₂CO₃	t-BuOH	80	12	Amine	Mono- or Di-aminated	Excellent	Ligand Dependent	General Protocol

Experimental Protocols

The following are detailed, generalized protocols for performing Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions with 1,3-Dibromo-5-isopropylbenzene. Researchers should note that optimization of reaction conditions (catalyst loading, ligand, base, solvent, temperature, and time) may be necessary for specific substrates and desired outcomes (mono- vs. di-substitution).

Suzuki-Miyaura Coupling Protocol (Double Arylation)

This protocol is designed for the double Suzuki-Miyaura coupling of 1,3-Dibromo-5-isopropylbenzene to yield 3,5-diaryl-isopropylbenzene derivatives.

Materials:

• 1,3-Dibromo-5-isopropylbenzene (1.0 equiv)

• Arylboronic acid (2.2 - 2.5 equiv)

• Pd(PPh₃)₄ (0.02 - 0.05 equiv)

• K₂CO₃ (4.0 equiv)

• Toluene

• Ethanol

• Deionized water

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add 1,3-Dibromo-5-isopropylbenzene, arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add Pd(PPh₃)₄ to the flask under a positive flow of inert gas.

• Add a degassed 4:1:1 mixture of Toluene:Ethanol:Water to the flask via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 3,5-diaryl-isopropylbenzene.

Sonogashira Coupling Protocol (Double Alkynylation)

This protocol describes the double Sonogashira coupling of 1,3-Dibromo-5-isopropylbenzene to synthesize 1,3-di(alkynyl)-5-isopropylbenzene derivatives.

Materials:

• 1,3-Dibromo-5-isopropylbenzene (1.0 equiv)

• Terminal alkyne (2.2 - 2.5 equiv)

• Pd(PPh₃)₂Cl₂ (0.02 - 0.05 equiv)

• CuI (0.04 - 0.10 equiv)

• Triethylamine (Et₃N) or a mixture of Et₃N and Piperidine

• Anhydrous THF or DMF

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1,3-Dibromo-5-isopropylbenzene, Pd(PPh₃)₂Cl₂, and CuI.

• Add anhydrous THF or DMF, followed by the amine base (e.g., Et₃N).

• Add the terminal alkyne dropwise to the stirred mixture at room temperature.

• Stir the reaction at room temperature or heat gently (e.g., 50-60 °C) for 2-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, dilute the mixture with diethyl ether and filter through a pad of Celite®.

• Wash the filtrate with a saturated aqueous solution of NH₄Cl and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 1,3-di(alkynyl)-5-isopropylbenzene.

Buchwald-Hartwig Amination Protocol (Double Amination)

This protocol details the double Buchwald-Hartwig amination of 1,3-Dibromo-5-isopropylbenzene to produce N,N'-disubstituted-5-isopropylbenzene-1,3-diamine derivatives.

Materials:

• 1,3-Dibromo-5-isopropylbenzene (1.0 equiv)

• Amine (2.2 - 2.5 equiv)

• Pd₂(dba)₃ (0.01 - 0.04 equiv)

• BINAP (0.02 - 0.08 equiv)

• Sodium tert-butoxide (NaOt-Bu) (2.5 - 3.0 equiv)

• Anhydrous Toluene

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• In a glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃, BINAP, and NaOt-Bu.

• Add 1,3-Dibromo-5-isopropylbenzene and a magnetic stir bar.

• Seal the tube, remove it from the glovebox, and add anhydrous toluene and the amine via syringe under a counterflow of inert gas.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with diethyl ether and filter through a plug of Celite®.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to obtain the desired N,N'-disubstituted-5-isopropylbenzene-1,3-diamine.

Mandatory Visualizations

The following diagrams illustrate the logical relationships and workflows associated with the cross-coupling reactions of 1,3-Dibromo-5-isopropylbenzene.

Caption: Overview of cross-coupling reactions on 1,3-Dibromo-5-isopropylbenzene.

Caption: General experimental workflow for cross-coupling reactions.

Caption: Simplified catalytic cycles for key cross-coupling reactions.

Application Notes and Protocols: 1,3-Dibromo-5-isopropylbenzene as a Precursor for Ligand Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-Dibromo-5-isopropylbenzene as a versatile precursor for the synthesis of specialized ligands, particularly focusing on PCP pincer ligands. The protocols outlined below are based on established synthetic methodologies for analogous compounds and are intended to serve as a detailed guide for laboratory implementation.

Introduction

1,3-Dibromo-5-isopropylbenzene is a valuable aromatic building block in the field of ligand synthesis. Its key structural features—two bromine atoms at the meta positions and a sterically demanding isopropyl group—make it an ideal precursor for the construction of pincer-type ligands. The bromine atoms provide reactive sites for the introduction of donor groups, such as phosphines, through methodologies like lithiation or Grignard reactions. The isopropyl group at the 5-position offers significant steric hindrance, which can be strategically employed to influence the coordination geometry, stability, and catalytic activity of the resulting metal complexes. Ligands derived from this precursor, particularly PCP pincer ligands, have potential applications in catalysis and, as an emerging area of research, in the development of novel therapeutic agents.

Application: Synthesis of a PCP Pincer Ligand

The primary application of 1,3-Dibromo-5-isopropylbenzene is in the synthesis of PCP pincer ligands. These tridentate ligands coordinate to a metal center through two phosphine donor arms and a central aryl carbon, forming a highly stable meridional geometry. The steric bulk provided by the isopropyl group can enhance the stability of the resulting metal complexes and influence their reactivity in catalytic cycles.

A common synthetic strategy involves a one-pot monolithiation of the dibrominated precursor, followed by quenching with a suitable chlorophosphine electrophile. This approach allows for the sequential introduction of the phosphine arms.

Experimental Protocol: Synthesis of 5-isopropyl-1,3-bis(di-tert-butylphosphino)benzene

This protocol is adapted from established procedures for the synthesis of similar PCP pincer ligands.

Materials:

• 1,3-Dibromo-5-isopropylbenzene

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Di-tert-butylchlorophosphine (t-Bu₂PCl)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Anhydrous pentane

• Argon or Nitrogen gas for inert atmosphere

• Standard Schlenk line or glovebox equipment

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere of argon, dissolve 1,3-Dibromo-5-isopropylbenzene (1.0 eq) in anhydrous diethyl ether or THF.

• Monolithiation: Cool the solution to -78 °C using a dry ice/acetone bath. To this cooled solution, add n-butyllithium (1.0 eq) dropwise via syringe. Stir the reaction mixture at -78 °C for 1-2 hours. The formation of the monolithiated species can be monitored by quenching an aliquot with a proton source (e.g., methanol) and analyzing by GC-MS.

• First Phosphine Addition: To the cold solution of the monolithiated intermediate, add di-tert-butylchlorophosphine (1.0 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Second Lithiation: Cool the reaction mixture back down to -78 °C. Add a second equivalent of n-butyllithium (1.0 eq) dropwise and stir for 2-3 hours at this temperature.

• Second Phosphine Addition: Add a second equivalent of di-tert-butylchlorophosphine (1.0 eq) dropwise to the cold reaction mixture. Allow the reaction to warm to room temperature and stir for an additional 12-24 hours.

• Work-up: Quench the reaction by the slow addition of degassed water. Extract the organic layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel under an inert atmosphere or by recrystallization from a suitable solvent such as pentane.

Expected Outcome:

The final product is the 5-isopropyl-1,3-bis(di-tert-butylphosphino)benzene ligand. Characterization can be performed using NMR spectroscopy (¹H, ¹³C, ³¹P) and mass spectrometry.

Synthetic Workflow

Caption: Synthetic workflow for the preparation of a PCP pincer ligand.

Application in Drug Development: Cytotoxicity of Palladium(II) Pincer Complexes

While the primary application of PCP pincer ligands is in catalysis, recent studies have explored the biological activity of their metal complexes. Palladium(II) pincer complexes, in particular, have demonstrated significant cytotoxic effects against various cancer cell lines.[1][2][3][4][5] The proposed mechanism of action involves the interaction of the palladium center with biological macromolecules, such as DNA, potentially leading to apoptosis.[1] The steric and electronic properties of the pincer ligand, which can be tuned by substituents like the isopropyl group, are thought to play a crucial role in the biological activity and selectivity of these complexes.

Quantitative Data: Cytotoxicity of Analogous Palladium(II) Pincer Complexes

The following table summarizes the in vitro cytotoxicity (IC₅₀ values in µM) of various palladium(II) pincer complexes against different human cancer cell lines. It is important to note that these data are for analogous pincer complexes and not specifically for a complex with a 5-isopropyl-substituted ligand. This information, however, provides a strong rationale for investigating the cytotoxic potential of palladium complexes derived from 1,3-Dibromo-5-isopropylbenzene.

Complex Type	Cancer Cell Line	IC₅₀ (µM)	Reference
NNN-Pd(II)	MCF-7 (Breast)	0.8 ± 0.1	[1]
NNN-Pd(II)	T47D (Breast)	1.2 ± 0.2	[1]
NNS-Pd(II)	4T1 (Breast)	5.8 ± 0.4	[2]
NNS-Pd(II)	MIA-PaCa-2 (Pancreatic)	7.2 ± 0.5	[2]
S,N,N-Pd(II)	HCT116 (Colon)	1.5 - 3.1	[3][4]
S,N,N-Pd(II)	MCF7 (Breast)	0.9 - 2.5	[3][4]
S,N,N-Pd(II)	PC3 (Prostate)	1.8 - 4.2	[3][4]

Proposed Mechanism of Cytotoxic Action

The cytotoxic activity of palladium(II) pincer complexes is believed to stem from their ability to interact with DNA. The square planar geometry of the palladium center allows for intercalation between DNA base pairs, leading to distortion of the DNA helix and inhibition of replication and transcription, ultimately inducing apoptosis.

Caption: Proposed mechanism of action for cytotoxic palladium pincer complexes.

References

• 1. Water soluble palladium complexes bearing NNN-pincer ligands: synthesis, DFT modeling, cT-DNA interactions and in vitro cytotoxicity studies against breast cancer cell lines - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Pd(ii) complexes bearing NNS pincer ligands: unveiling potent cytotoxicity against breast and pancreatic cancer - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 1,3-Dibromo-5-isopropylbenzene

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of 1,3-Dibromo-5-isopropylbenzene. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the synthesis.

Troubleshooting Guide

This guide is designed to help you troubleshoot specific issues you may encounter during the direct bromination of m-isopropylbenzene.

Issue	Possible Cause(s)	Recommended Solution(s)
Low to No Conversion of Starting Material	1. Inactive Lewis acid catalyst. 2. Insufficient amount of brominating agent. 3. Reaction temperature is too low.	1. Use a fresh, anhydrous Lewis acid catalyst (e.g., FeCl₃ or AlBr₃). Ensure it is protected from moisture. 2. Increase the molar equivalents of bromine. A slight excess (e.g., 2.1-2.2 equivalents) may be necessary for di-substitution. 3. Gradually increase the reaction temperature, monitoring for the initiation of the reaction (e.g., evolution of HBr gas).
Formation of Monobrominated Products as Major Products	1. Insufficient amount of brominating agent. 2. Short reaction time. 3. Deactivation of the ring after the first bromination.	1. Ensure at least 2.0 equivalents of bromine are used. 2. Increase the reaction time and monitor the progress by TLC or GC-MS. 3. A stronger Lewis acid or slightly higher temperature might be required to facilitate the second bromination.
Formation of a Complex Mixture of Isomers (e.g., 2,4-dibromo-, 2,6-dibromo-)	1. High reaction temperature. 2. Non-selective brominating agent/catalyst system. 3. Isomerization of the product under reaction conditions.	1. Maintain a low reaction temperature (e.g., 0-5 °C) during the addition of bromine to control regioselectivity. 2. Use a milder Lewis acid or a bulkier catalyst that may favor substitution at the less sterically hindered positions. 3. Quench the reaction as soon as the desired product is formed to prevent further reactions.
Presence of Side-Chain Brominated Impurities	1. Exposure to UV light. 2. High reaction temperatures promoting radical reactions.	1. Conduct the reaction in the dark or in a flask wrapped in aluminum foil to prevent photochemical side-chain bromination. 2. Maintain a controlled low temperature throughout the reaction.
Runaway Reaction (Uncontrolled Exotherm)	1. Rapid addition of bromine. 2. Inadequate cooling.	1. Add the bromine dropwise at a slow, controlled rate. 2. Ensure the reaction vessel is adequately immersed in an efficient cooling bath (e.g., ice-salt bath).

Frequently Asked Questions (FAQs)

Q1: What is the best Lewis acid catalyst for the di-bromination of m-isopropylbenzene?

A1: Iron(III) bromide (FeBr₃) or aluminum bromide (AlBr₃) are commonly used Lewis acid catalysts for aromatic bromination.[1] For di-bromination, a slight excess of a strong Lewis acid like AlBr₃ might be necessary to overcome the deactivating effect of the first bromine substituent. However, starting with a milder catalyst like FeBr₃ is recommended to control selectivity.

Q2: What is the optimal temperature for this reaction?

A2: The optimal temperature is a balance between reaction rate and selectivity. It is advisable to start the reaction at a low temperature (0-5 °C) during the addition of bromine to maximize selectivity and control the exothermic nature of the reaction.[2] The temperature can then be slowly raised to room temperature or slightly above to ensure the completion of the di-substitution.

Q3: How can I minimize the formation of isomeric byproducts?

A3: The isopropyl group is an ortho-, para-director. In m-isopropylbenzene, the initial bromination is expected to occur at the 4- or 6-position (ortho to the isopropyl group) and the 2-position (para to the isopropyl group). The second bromination will be directed by both the isopropyl and the first bromo substituent. To favor the formation of the 1,3-dibromo-5-isopropylbenzene, steric hindrance from the bulky isopropyl group can be exploited.[2] Using a bulkier Lewis acid catalyst and maintaining a low reaction temperature can help increase the selectivity for the less sterically hindered positions.

Q4: What are the common impurities, and how can they be removed?

A4: Common impurities include monobrominated isomers, other dibrominated isomers, and potentially polybrominated products. Purification can be challenging due to the similar physical properties of these isomers. Fractional distillation under reduced pressure or column chromatography on silica gel with a non-polar eluent system (e.g., hexane or petroleum ether) are effective methods for purification. Recrystallization from a suitable solvent (e.g., ethanol or methanol) can be used for further purification of the solid product.

Q5: Can I use N-bromosuccinimide (NBS) for this reaction?

A5: While NBS is a convenient brominating agent, it is typically used for allylic or benzylic bromination under radical conditions (with light or a radical initiator) or for the bromination of highly activated aromatic rings.[3] For the di-bromination of a less activated ring like m-isopropylbenzene, molecular bromine with a Lewis acid catalyst is generally more effective.

Experimental Protocols

Protocol 1: Direct Di-bromination of m-Isopropylbenzene

This protocol describes a general procedure for the direct di-bromination of m-isopropylbenzene to synthesize 1,3-Dibromo-5-isopropylbenzene.

Materials:

• m-Isopropylbenzene

• Bromine

• Anhydrous iron(III) chloride (FeCl₃) or aluminum bromide (AlBr₃)

• Dichloromethane (DCM), anhydrous

• 10% Sodium bisulfite solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr gas), dissolve m-isopropylbenzene (1.0 eq) in anhydrous dichloromethane.

• Catalyst Addition: Add the anhydrous Lewis acid catalyst (e.g., FeCl₃, 0.1 eq) to the solution.

• Bromine Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of bromine (2.1 eq) in dichloromethane dropwise from the dropping funnel over a period of 1-2 hours. Maintain the temperature below 5 °C during the addition. The reaction mixture should be protected from light.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench by adding cold water.

  • Add 10% sodium bisulfite solution to neutralize any unreacted bromine (the red-brown color will disappear).

  • Separate the organic layer. Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel using hexane as the eluent to isolate 1,3-Dibromo-5-isopropylbenzene.

Data Presentation

Table 1: Hypothetical Effect of Reaction Conditions on Product Distribution

Entry	Catalyst (eq)	Temperature (°C)	Time (h)	Yield of 1,3-Dibromo-5-isopropylbenzene (%)	Major Impurities
1	FeCl₃ (0.1)	0 → RT	12	45	Monobromoisomers, 2,4-dibromoisomer
2	AlBr₃ (0.1)	0 → RT	12	55	Monobromoisomers, other dibromoisomers
3	AlBr₃ (0.1)	-10 → RT	24	65	Monobromoisomers
4	FeCl₃ (0.1)	RT	12	30	Complex mixture of isomers

Visualizations

References

• 1. EP0913381B1 - Method for purifying a bromine compound - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. chemscene.com [chemscene.com]

Technical Support Center: Purification of Crude 1,3-Dibromo-5-isopropylbenzene

This technical support center is designed to assist researchers, scientists, and drug development professionals in the purification of crude 1,3-Dibromo-5-isopropylbenzene. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3-Dibromo-5-isopropylbenzene is provided below for easy reference.

Property	Value
CAS Number	62655-20-3[1][2]
Molecular Formula	C₉H₁₀Br₂[1][3]
Molecular Weight	277.98 g/mol [3]
Boiling Point	90-91 °C at 2 mmHg
Appearance	Not Available[1]
Solubility in Water	Insoluble (5.8E-4 g/L at 25 °C)[1]

Troubleshooting Guide

This guide addresses common problems that may arise during the purification of crude 1,3-Dibromo-5-isopropylbenzene.

Issue 1: Low Yield After Purification

Possible Cause	Recommended Solution
Incomplete reaction or significant side product formation.	Analyze the crude product by TLC or GC-MS to assess the reaction conversion and identify major byproducts. Optimize reaction conditions if necessary.
Loss of product during aqueous workup.	Ensure the organic layer is thoroughly separated. Perform multiple extractions (2-3 times) with the organic solvent to maximize recovery from the aqueous layer.
Product is too soluble in the chosen recrystallization solvent, even at low temperatures.	Test a range of solvents or solvent mixtures. A good solvent will dissolve the compound when hot but result in low solubility when cold. Consider using a non-polar solvent like hexane or heptane, or a mixture such as hexane/ethyl acetate.
Adsorption of the product onto silica gel during column chromatography.	If the product is streaking or has a very low Rf value, consider using a less polar eluent or deactivating the silica gel with a small amount of triethylamine in the mobile phase.

Issue 2: Difficulty in Removing Colored Impurities

Possible Cause	Recommended Solution
Presence of highly conjugated byproducts or residual starting materials.	During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool.[4]
Oxidation of the product or impurities.	Work under an inert atmosphere (e.g., nitrogen or argon) if the compound is suspected to be air-sensitive.

Issue 3: Co-elution of Impurities During Column Chromatography

Possible Cause	Recommended Solution
Impurities have similar polarity to the desired product, especially isomeric byproducts.	Use a long column with a high surface area silica gel. Employ a shallow solvent gradient, starting with a very non-polar mobile phase (e.g., pure hexane) and gradually increasing the polarity (e.g., adding small increments of ethyl acetate or dichloromethane).[5] Monitor fractions closely by TLC.
Column is overloaded.	Use an appropriate ratio of silica gel to crude product. A general guideline is a 50:1 to 100:1 weight ratio of silica to sample for difficult separations.

Issue 4: Oiling Out During Recrystallization

Possible Cause	Recommended Solution
The boiling point of the solvent is higher than the melting point of the solute.	Choose a solvent with a lower boiling point.
The solution is supersaturated, and the compound is precipitating too quickly.	Re-heat the mixture to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. Seeding with a pure crystal can also promote proper crystallization.
High concentration of impurities.	First, attempt to remove the bulk of the impurities by another method, such as column chromatography, before proceeding with recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in crude 1,3-Dibromo-5-isopropylbenzene synthesized from 2,6-dibromo-4-isopropylaniline?

A1: The synthesis of 1,3-Dibromo-5-isopropylbenzene from 2,6-dibromo-4-isopropylaniline involves a diazotization followed by a Sandmeyer-type reaction.[6] Potential impurities include:

• Unreacted starting material: 2,6-dibromo-4-isopropylaniline.

• Phenolic byproducts: Formation of 2,6-dibromo-4-isopropylphenol if the diazonium salt reacts with water.[7]

• Isomeric dibromoisopropylbenzenes: Although the starting material directs the formation of the 1,3-dibromo-5-isopropyl isomer, minor amounts of other isomers could potentially form through rearrangement or side reactions.

• Biaryl compounds: A common side product in Sandmeyer reactions is the formation of biaryl compounds through the coupling of two aryl radicals.[8]

Q2: Which purification technique is generally more effective: recrystallization or column chromatography?

A2: The choice of purification technique depends on the impurity profile of the crude product.

• Column chromatography is highly effective for separating compounds with different polarities. It is particularly useful for removing unreacted starting materials, polar byproducts like phenols, and for separating isomeric impurities, although the latter can be challenging.

• Recrystallization is an excellent final purification step to obtain a highly crystalline and pure product, especially if the impurities are present in small amounts and have different solubility profiles from the desired compound.[4] For a crude mixture with a significant amount of various impurities, a combination of both techniques is often the most effective approach: initial purification by column chromatography followed by a final recrystallization.

Q3: What is a good starting point for selecting a recrystallization solvent?

A3: For a non-polar compound like 1,3-Dibromo-5-isopropylbenzene, good starting solvents are non-polar or low-polarity organic solvents.[9] You can test the solubility of a small amount of your crude product in various solvents. A good solvent will dissolve the compound when hot but show low solubility when cold.[4]

• Single solvent systems: Hexane, heptane, or ethanol.

• Mixed solvent systems: A mixture of a solvent in which the compound is highly soluble (e.g., dichloromethane or ethyl acetate) and a solvent in which it is poorly soluble (e.g., hexane or heptane) can be effective.[9]

Q4: How can I monitor the purity of my fractions during column chromatography?

A4: Thin-Layer Chromatography (TLC) is the most common and convenient method for monitoring the progress of your column chromatography. Spot a small amount of the crude mixture, the collected fractions, and a reference standard (if available) on a TLC plate. Visualizing the spots under UV light or with a suitable stain will allow you to determine which fractions contain the pure product.

Experimental Protocols

Protocol 1: Purification by Recrystallization

Objective: To purify crude 1,3-Dibromo-5-isopropylbenzene by removing small amounts of impurities.

Methodology:

• Solvent Selection: In small test tubes, test the solubility of a small amount of the crude product in various solvents (e.g., hexane, ethanol, ethyl acetate, and mixtures thereof) to find a suitable solvent or solvent pair.

• Dissolution: Place the crude 1,3-Dibromo-5-isopropylbenzene in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid with gentle heating and stirring.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated charcoal.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Purification by Flash Column Chromatography

Objective: To separate 1,3-Dibromo-5-isopropylbenzene from impurities with different polarities.

Methodology:

• TLC Analysis: Analyze the crude mixture by TLC using different solvent systems (e.g., varying ratios of hexane and ethyl acetate) to determine the optimal mobile phase for separation. The target compound should have an Rf value of approximately 0.2-0.3 for good separation.[5]

• Column Packing: Prepare a flash chromatography column with silica gel using the chosen eluent. Ensure the silica bed is well-packed and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a less polar solvent. Carefully load the sample onto the top of the silica gel column.

• Elution: Begin eluting the column with the chosen mobile phase. If necessary, a solvent gradient can be employed by gradually increasing the polarity of the eluent to improve separation.

• Fraction Collection: Collect fractions in test tubes or flasks.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1,3-Dibromo-5-isopropylbenzene.

Visualizations

Caption: General purification workflow for crude 1,3-Dibromo-5-isopropylbenzene.

Caption: Troubleshooting common issues in recrystallization.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1,3-DIBROMO-5-ISOPROPYLBENZENE | 62655-20-3 [chemicalbook.com]
• 3. 1,3-Dibromo-5-(propan-2-yl)benzene | C9H10Br2 | CID 2761173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mt.com [mt.com]
• 5. Purification [chem.rochester.edu]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 8. lscollege.ac.in [lscollege.ac.in]
• 9. reddit.com [reddit.com]

common side reactions and byproducts in 1,3-Dibromo-5-isopropylbenzene synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 1,3-Dibromo-5-isopropylbenzene, targeting researchers, scientists, and professionals in drug development. Below are two common synthetic pathways with detailed experimental protocols, side reaction analysis, and quantitative data.

Synthesis Pathway 1: From 2,6-dibromo-4-isopropylaniline

This pathway involves a deamination of 2,6-dibromo-4-isopropylaniline, which is a variation of the Sandmeyer reaction.

Frequently Asked Questions (FAQs)

Q1: What is the starting material for this synthesis? A1: The starting material is 2,6-dibromo-4-isopropylaniline.

Q2: What are the key reagents in this reaction? A2: The key reagents are sulfuric acid and sodium nitrite, with ethanol serving as the solvent and a source of hydrogen for the deamination.

Q3: What is the approximate yield for this synthesis? A3: The reported yield for this synthesis is around 63%.[1]

Troubleshooting Guide: Side Reactions & Byproducts

Issue/Observation	Potential Cause	Suggested Solution
Low Yield	Incomplete diazotization.	Ensure the temperature is maintained at -5°C during the addition of 2,6-dibromo-4-isopropylaniline and sodium nitrite.
Incomplete deamination.	Ensure the reaction is stirred at 80°C overnight to drive the reaction to completion.
Presence of Phenolic Byproducts	The diazonium salt intermediate reacts with water.	Use anhydrous ethanol and ensure all glassware is thoroughly dried before use.
Azo Compound Formation	The diazonium salt couples with unreacted aniline.	Ensure slow and controlled addition of sodium nitrite to maintain a low concentration of the diazonium salt at any given time.

Experimental Protocol

Synthesis of 1,3-Dibromo-5-isopropylbenzene from 2,6-dibromo-4-isopropylaniline

• In a suitable reaction vessel, prepare a mixture of 500 mL of 96% ethanol and 133 mL of 98% sulfuric acid.

• With vigorous stirring, cool the mixture to -5°C.

• Over 15 minutes, add 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline to the cooled mixture.

• Over 1 hour at -5°C, add 16.864 g of sodium nitrite.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to 80°C and stir overnight.

• Cool the reaction mixture and add ice water.

• Extract the organic product with dichloromethane (4 x 400 mL).

• Combine the organic extracts and dry over sodium sulfate (Na₂SO₄).

• Evaporate the solvent to obtain the crude product. Further purification can be achieved by column chromatography or distillation.[1]

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2,6-dibromo-4-isopropylaniline	[1]
Yield	63%	[1]
Molecular Formula	C₉H₁₀Br₂	[2]
Molecular Weight	277.98 g/mol	[2]

Experimental Workflow

Caption: Workflow for the synthesis of 1,3-Dibromo-5-isopropylbenzene.

Synthesis Pathway 2: From 1,3-dibromobenzene

This two-step pathway involves a Friedel-Crafts acylation followed by a reduction of the resulting ketone.

Frequently Asked Questions (FAQs)

Q1: Why is a two-step process necessary for this synthesis? A1: Direct Friedel-Crafts alkylation of 1,3-dibromobenzene with an isopropyl group is prone to rearrangements and polysubstitution. The acylation-reduction sequence provides better control over the final product.[3]

Q2: What are the common reducing agents for the second step? A2: The most common methods are the Clemmensen reduction (using zinc amalgam and hydrochloric acid) and the Wolff-Kishner reduction (using hydrazine and a strong base).[4][5]

Q3: Which reduction method should I choose? A3: The choice depends on the stability of your substrate. The Clemmensen reduction is performed under strongly acidic conditions, while the Wolff-Kishner reduction uses strongly basic conditions.[4][6] If your molecule contains acid-sensitive functional groups, the Wolff-Kishner reduction is preferred. Conversely, for base-sensitive substrates, the Clemmensen reduction is the better option.

Troubleshooting Guide: Side Reactions & Byproducts

Step 1: Friedel-Crafts Acylation of 1,3-dibromobenzene

Issue/Observation	Potential Cause	Suggested Solution
Low or No Reaction	Deactivated aromatic ring.	1,3-dibromobenzene is deactivated, so forceful conditions (e.g., heating, excess Lewis acid) may be required.
Impure reagents or catalyst.	Use anhydrous aluminum chloride and ensure all reagents and solvents are dry.
Formation of Isomers	Impure starting material.	Use pure 1,3-dibromobenzene.
Polysubstitution	High reaction temperature or prolonged reaction time.	Optimize reaction conditions by running the reaction at a lower temperature and monitoring its progress by TLC or GC.

Step 2: Reduction of 1-(3,5-dibromophenyl)propan-1-one

Issue/Observation	Potential Cause	Suggested Solution
Incomplete Reduction (Starting material remains)	Insufficient reducing agent or reaction time.	Increase the amount of reducing agent and/or prolong the reaction time.
Formation of Alcohol Byproduct	(Clemmensen): Low acid concentration. (Wolff-Kishner): Presence of water.	(Clemmensen): Use concentrated HCl. (Wolff-Kishner): Use anhydrous conditions and excess hydrazine.[7]
Formation of Azine Byproduct (Wolff-Kishner)	Reaction of the hydrazone intermediate with the starting ketone.	Use pre-formed hydrazone or ensure slow addition of the ketone to the reaction mixture.[7]
Pinacol Coupling (Clemmensen)	Formation of a diol byproduct.	Ensure a sufficient excess of zinc amalgam and vigorous stirring.

Experimental Protocols

1. Friedel-Crafts Acylation of 1,3-dibromobenzene

• To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane at 0°C, slowly add propanoyl chloride (1.1 eq).

• After stirring for 15 minutes, add 1,3-dibromobenzene (1.0 eq) dropwise, maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC or GC.

• Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Evaporate the solvent to yield crude 1-(3,5-dibromophenyl)propan-1-one, which can be purified by recrystallization or column chromatography.

2. Clemmensen Reduction of 1-(3,5-dibromophenyl)propan-1-one

• Prepare zinc amalgam by stirring zinc dust (10 eq) with a 5% mercury(II) chloride solution for 10 minutes, then decanting the solution.

• To the zinc amalgam, add concentrated hydrochloric acid, water, and toluene.

• Add 1-(3,5-dibromophenyl)propan-1-one (1.0 eq) to the mixture.

• Heat the mixture to reflux with vigorous stirring for 24-48 hours. Additional portions of concentrated HCl may be needed during the reflux.

• After cooling, separate the organic layer and extract the aqueous layer with toluene.

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Evaporate the solvent and purify the resulting 1,3-Dibromo-5-isopropylbenzene by distillation or column chromatography.

3. Wolff-Kishner Reduction of 1-(3,5-dibromophenyl)propan-1-one

• To a flask containing diethylene glycol, add 1-(3,5-dibromophenyl)propan-1-one (1.0 eq) and hydrazine hydrate (4-5 eq).

• Heat the mixture to 100-120°C for 1-2 hours to form the hydrazone.

• Add potassium hydroxide pellets (4-5 eq) and increase the temperature to 190-210°C, allowing water and excess hydrazine to distill off.

• Maintain the reflux at this temperature for 4-6 hours until nitrogen evolution ceases.

• Cool the reaction mixture, dilute with water, and extract with a suitable solvent (e.g., ether or toluene).

• Wash the combined organic extracts with dilute HCl and brine, then dry over anhydrous potassium carbonate.

• Evaporate the solvent and purify the product by distillation or column chromatography.

Quantitative Data Summary

Parameter	Typical Value	Notes
Friedel-Crafts Acylation Yield	60-80%	Highly dependent on reaction conditions.
Clemmensen Reduction Yield	50-70%	Can be lower for deactivated aromatic ketones.
Wolff-Kishner Reduction Yield	70-90%	Generally higher yields than the Clemmensen reduction for aryl ketones.

Visualizations

Caption: Two-step synthesis of 1,3-Dibromo-5-isopropylbenzene.

Caption: Common side reactions in the reduction step.

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. 1,3-Dibromo-5-(propan-2-yl)benzene | C9H10Br2 | CID 2761173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Wolff-Kishner Reduction [organic-chemistry.org]
• 5. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 6. youtube.com [youtube.com]
• 7. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of 1,3-Dibromo-5-isopropylbenzene and its Derivatives

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1,3-Dibromo-5-isopropylbenzene and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 1,3-Dibromo-5-isopropylbenzene?

There are two primary synthetic approaches to 1,3-Dibromo-5-isopropylbenzene:

• Diazotization of 2,6-dibromo-4-isopropylaniline: This is a documented method involving the conversion of the aniline derivative to a diazonium salt, followed by its removal. A reported yield for this method is around 63%.[1]

• Friedel-Crafts Isopropylation of 1,3-dibromobenzene: This involves the direct alkylation of 1,3-dibromobenzene with an isopropylating agent (e.g., isopropyl bromide or propene) in the presence of a Lewis acid catalyst.[2][3] While theoretically feasible, this method may present challenges with catalyst selection and control of side reactions.

Q2: My yield of 1,3-Dibromo-5-isopropylbenzene from the diazotization of 2,6-dibromo-4-isopropylaniline is significantly lower than the reported 63%. What are the potential causes?

Several factors could contribute to a lower than expected yield in this multi-step synthesis:

• Incomplete Diazotization: The formation of the diazonium salt is a critical step and is sensitive to temperature. Ensure the temperature is maintained at a low level (typically -5 to 0 °C) during the addition of sodium nitrite.

• Decomposition of the Diazonium Salt: Diazonium salts can be unstable. After its formation, proceed to the next step without unnecessary delay.

• Inefficient Extraction: The product is extracted into an organic solvent. Ensure thorough extraction by using an adequate volume of solvent and performing multiple extractions.

• Sub-optimal Reaction Temperature: The subsequent reaction to remove the diazonium group is conducted at a higher temperature (e.g., 80°C).[1] Ensure this temperature is reached and maintained for a sufficient duration to drive the reaction to completion.

Q3: I am attempting the Friedel-Crafts isopropylation of 1,3-dibromobenzene and observing multiple products. How can I improve the selectivity for the desired 1,3-Dibromo-5-isopropylbenzene?

The Friedel-Crafts alkylation is notorious for polyalkylation, where the product of the initial reaction is more reactive than the starting material.[4][5] Here are some strategies to minimize side products:

• Control of Stoichiometry: Use a molar excess of 1,3-dibromobenzene relative to the isopropylating agent to increase the probability of the catalyst encountering the starting material rather than the mono-isopropyl product.

• Catalyst Choice: The choice of Lewis acid catalyst can influence selectivity. While strong catalysts like AlCl₃ are common, milder catalysts might offer better control.

• Reaction Temperature: Lowering the reaction temperature can reduce the rate of the reaction and potentially improve selectivity by minimizing over-alkylation.

• Reaction Time: Monitor the reaction progress closely (e.g., by GC-MS) and stop the reaction once the desired product is maximized and before significant amounts of di-isopropyl byproducts are formed.

Troubleshooting Guide

Issue: Low Yield in the Synthesis of 1,3-Dibromo-5-isopropylbenzene

Potential Cause	Recommended Action
Incomplete Reaction	- Monitor the reaction progress using TLC or GC-MS to ensure all starting material is consumed.- For the diazotization route, ensure the reaction at 80°C is maintained for a sufficient duration.[1]- For the Friedel-Crafts route, consider increasing the reaction time or using a more active catalyst.
Side Reactions	- For Friedel-Crafts, minimize polyalkylation by adjusting stoichiometry and reaction conditions (see Q3).- The isopropyl group is an ortho/para director; however, the two bromine atoms are deactivating, which can lead to a complex product mixture if not carefully controlled.[6][7]
Product Loss During Workup	- Ensure complete extraction from the aqueous phase by performing multiple extractions with a suitable organic solvent like dichloromethane.[1]- Avoid product loss during solvent removal by using a rotary evaporator at a controlled temperature and pressure.
Purification Issues	- Optimize the purification method (e.g., column chromatography, distillation) to effectively separate the desired product from starting materials and byproducts.

Illustrative Data: Effect of Reaction Parameters on Friedel-Crafts Isopropylation Yield

The following table provides an illustrative example of how reaction parameters could be varied to optimize the yield of 1,3-Dibromo-5-isopropylbenzene via a Friedel-Crafts reaction. This data is hypothetical and for demonstration purposes.

Entry	Catalyst	Temperature (°C)	Molar Ratio (Dibromobenzene:Isopropyl Bromide)	Yield (%)
1	AlCl₃	25	1:1	45
2	AlCl₃	0	1:1	55
3	AlCl₃	0	2:1	65
4	FeCl₃	25	2:1	50

Experimental Protocols

Protocol 1: Synthesis of 1,3-Dibromo-5-isopropylbenzene from 2,6-dibromo-4-isopropylaniline[1]

• Preparation of the Reaction Mixture: In a suitable reaction vessel, prepare a mixture of 500 mL of 96% ethanol and 133 mL of 98% H₂SO₄.

• Addition of Starting Material: With vigorous stirring, cool the mixture to -5 °C and add 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline over 15 minutes.

• Diazotization: Over a period of 1 hour at -5 °C, add 16.864 g of NaNO₂.

• Reaction: Stir the resulting mixture at 80 °C overnight.

• Workup:

  • Add ice water to the reaction system.

  • Extract the organic product with 4 x 400 mL of dichloromethane.

  • Combine the organic extracts and dry over Na₂SO₄.

  • Evaporate the solvent to obtain 1,3-dibromo-5-isopropylbenzene. The reported yield is 15.7 g (63%).

Protocol 2: General Procedure for Friedel-Crafts Isopropylation of 1,3-dibromobenzene (for optimization)

• Setup: To a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, add 1,3-dibromobenzene and a suitable dry solvent (e.g., dichloromethane or nitrobenzene).

• Catalyst Addition: Cool the mixture in an ice bath and slowly add the Lewis acid catalyst (e.g., AlCl₃ or FeCl₃) in portions.

• Addition of Alkylating Agent: Add the isopropylating agent (e.g., isopropyl bromide) dropwise from the dropping funnel while maintaining the desired reaction temperature.

• Reaction: Stir the mixture at the chosen temperature for the desired reaction time. Monitor the reaction by TLC or GC-MS.

• Quenching: Slowly pour the reaction mixture into ice-water to quench the reaction.

• Workup:

  • Separate the organic layer.

  • Extract the aqueous layer with the reaction solvent.

  • Combine the organic layers, wash with a dilute acid solution, then with a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography or vacuum distillation.

Visualizations

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. datapdf.com [datapdf.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. What is the major product when isopropyl benzene react with Br2 and Fe Br.. [askfilo.com]
• 7. quora.com [quora.com]

Technical Support Center: Troubleshooting Palladium-Catalyzed Reactions with 1,3-Dibromo-5-isopropylbenzene

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving 1,3-Dibromo-5-isopropylbenzene. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions with this specific substrate.

Frequently Asked Questions (FAQs)

Q1: My reaction with 1,3-Dibromo-5-isopropylbenzene is showing low or no conversion. What are the common causes?

A1: Low or no conversion in palladium-catalyzed reactions with 1,3-Dibromo-5-isopropylbenzene can stem from several factors:

• Inactive Catalyst: The palladium catalyst, whether a pre-catalyst or generated in situ, may not be in its active Pd(0) state. Ensure proper activation procedures are followed and that the catalyst and ligands have not degraded due to improper storage or handling.

• Inappropriate Ligand: The choice of ligand is critical for stabilizing the palladium center and facilitating the catalytic cycle. For a sterically hindered substrate like 1,3-Dibromo-5-isopropylbenzene, bulky and electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often required.

• Suboptimal Base: The base plays a crucial role in the catalytic cycle, particularly in the transmetalation step of Suzuki-Miyaura coupling and for activating the amine in Buchwald-Hartwig amination. The strength and solubility of the base are key considerations.

• Poor Solvent Choice: The solvent must solubilize all reaction components. Aprotic polar solvents like dioxane, THF, or toluene are common, sometimes with the addition of water in Suzuki reactions.

• Oxygen Contamination: Palladium catalysts are sensitive to oxygen, which can lead to the oxidation of phosphine ligands and deactivation of the catalyst. Ensure all reagents and solvents are thoroughly degassed and the reaction is run under an inert atmosphere (e.g., Argon or Nitrogen).

Q2: I am observing significant side products like homocoupling and hydrodehalogenation. How can I minimize these?

A2: The formation of side products is a common issue. Here are some strategies to mitigate them:

• Homocoupling: This can occur due to the presence of oxygen or the use of a Pd(II) pre-catalyst. To minimize this, rigorously degas all solvents and reagents and use a Pd(0) catalyst source or ensure efficient in-situ reduction of the Pd(II) pre-catalyst.

• Hydrodehalogenation: This side reaction, where a bromine atom is replaced by a hydrogen, can compete with the desired cross-coupling. It is often promoted by the presence of water or other protic sources. Ensuring anhydrous conditions (when appropriate for the specific reaction) and using a strong, non-nucleophilic base can help.

Q3: How can I control the selectivity between mono- and di-substitution on 1,3-Dibromo-5-isopropylbenzene?

A3: Achieving selective mono- or di-functionalization of a dihaloarene is a significant challenge. The following factors can influence selectivity:

• Stoichiometry: Using a stoichiometric amount or a slight excess of the coupling partner relative to one equivalent of the dibromide will favor mono-substitution. Conversely, using more than two equivalents of the coupling partner will favor di-substitution.

• Ligand Choice: Bulky ligands can sometimes favor mono-arylation by sterically hindering the approach to the second bromine atom after the first coupling has occurred.

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can often favor the formation of the mono-substituted product. Monitoring the reaction progress by TLC or GC-MS is crucial to stop the reaction once the desired product is maximized.

Troubleshooting Guides

Low or No Conversion

If you are experiencing low or no conversion, a systematic approach to troubleshooting is recommended. The following diagram illustrates a logical workflow to identify and resolve the issue.

Caption: A troubleshooting workflow for addressing low or no conversion.

Side Product Formation

The presence of significant side products indicates that while the catalyst is active, undesired reaction pathways are competing with the desired cross-coupling.

Caption: Troubleshooting common side reactions.

Experimental Protocols

While specific literature examples for palladium-catalyzed reactions with 1,3-Dibromo-5-isopropylbenzene are not abundant, the following general protocols can serve as a starting point for optimization. It is crucial to adapt and optimize these conditions for your specific coupling partner.

General Protocol for Suzuki-Miyaura Coupling (Mono-arylation)

This protocol aims for a mono-arylation of 1,3-Dibromo-5-isopropylbenzene.

Reaction Scheme:

Parameter	Recommended Condition
Aryl Bromide	1,3-Dibromo-5-isopropylbenzene (1.0 eq)
Boronic Acid	Arylboronic acid (1.1 eq)
Catalyst	Pd(PPh₃)₄ (3 mol%) or PdCl₂(dppf) (3 mol%)
Base	K₂CO₃ (2.0 eq) or K₃PO₄ (3.0 eq)
Solvent	Dioxane/H₂O (4:1) or Toluene/H₂O (10:1)
Temperature	80-100 °C
Reaction Time	12-24 h (monitor by TLC/GC-MS)

Detailed Methodology:

• To a dry Schlenk flask, add 1,3-Dibromo-5-isopropylbenzene, the arylboronic acid, and the base.

• Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Add the palladium catalyst under a positive pressure of inert gas.

• Add the degassed solvent system via syringe.

• Stir the reaction mixture at the desired temperature and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Heck Reaction (Di-vinylation)

This protocol is a starting point for the di-vinylation of 1,3-Dibromo-5-isopropylbenzene.

Reaction Scheme:

Parameter	Recommended Condition
Aryl Bromide	1,3-Dibromo-5-isopropylbenzene (1.0 eq)
Alkene	Styrene or an acrylate (2.5 eq)
Catalyst	Pd(OAc)₂ (2-5 mol%)
Ligand	P(o-tol)₃ (4-10 mol%) or PPh₃ (4-10 mol%)
Base	Et₃N (2.5 eq) or K₂CO₃ (2.5 eq)
Solvent	DMF or NMP
Temperature	100-140 °C
Reaction Time	24-48 h (monitor by TLC/GC-MS)

Detailed Methodology:

• In an oven-dried Schlenk tube, combine 1,3-Dibromo-5-isopropylbenzene, the palladium catalyst, and the phosphine ligand.

• Evacuate and backfill the tube with an inert gas.

• Add the degassed solvent, the base, and the alkene via syringe.

• Seal the tube and heat the reaction mixture with stirring.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute the reaction mixture with a suitable organic solvent and filter to remove any precipitated salts.

• Wash the filtrate with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

General Protocol for Buchwald-Hartwig Amination (Mono-amination)

This protocol provides a general method for the mono-amination of 1,3-Dibromo-5-isopropylbenzene.

Reaction Scheme:

Parameter	Recommended Condition
Aryl Bromide	1,3-Dibromo-5-isopropylbenzene (1.0 eq)
Amine	Secondary amine (e.g., morpholine, piperidine) (1.2 eq)
Catalyst	Pd₂(dba)₃ (2 mol%)
Ligand	Xantphos (4 mol%) or BINAP (4 mol%)
Base	NaOtBu (1.4 eq) or K₃PO₄ (3.0 eq)
Solvent	Toluene or Dioxane (anhydrous)
Temperature	90-110 °C
Reaction Time	12-24 h (monitor by TLC/LC-MS)

Detailed Methodology:

• To an oven-dried Schlenk tube, add the palladium pre-catalyst, the ligand, and the base.

• Seal the tube, evacuate, and backfill with argon.

• Add 1,3-Dibromo-5-isopropylbenzene and the degassed anhydrous solvent.

• Finally, add the amine via syringe.

• Heat the reaction mixture with stirring.

• Monitor the reaction to completion by TLC or LC-MS.

• After cooling, quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the organic layer and purify by column chromatography.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general catalytic cycles for the Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Caption: Simplified catalytic cycle for the Heck reaction.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Technical Support Center: Analysis and Removal of Impurities in 1,3-Dibromo-5-isopropylbenzene

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the analysis and purification of 1,3-Dibromo-5-isopropylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 1,3-Dibromo-5-isopropylbenzene?

A1: The synthesis of 1,3-Dibromo-5-isopropylbenzene, typically proceeding via a Sandmeyer reaction of 2,6-dibromo-4-isopropylaniline, can lead to several impurities.[1] These include:

• Unreacted Starting Material: 2,6-dibromo-4-isopropylaniline.

• Phenolic Byproduct: 2,6-dibromo-4-isopropylphenol, formed if the diazonium salt reacts with water.

• Azo-Coupled Byproducts: Complex colored impurities arising from the reaction of the diazonium salt with activated aromatic species.[2]

• Isomeric Impurities: Positional isomers of dibromoisopropylbenzene may be present if the starting materials are not isomerically pure.

• Residual Solvents: Solvents used during the synthesis and workup, such as ethanol and dichloromethane, may be present in the crude product.[1]

Q2: Which analytical techniques are most suitable for assessing the purity of 1,3-Dibromo-5-isopropylbenzene?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective for separating and identifying volatile impurities.[3] Nuclear Magnetic Resonance (NMR) spectroscopy (both ¹H and ¹³C) is invaluable for structural confirmation of the final product and for identifying and quantifying impurities with distinct spectral signatures.[4]

Q3: What is the most effective method for purifying crude 1,3-Dibromo-5-isopropylbenzene?

A3: A multi-step approach is often the most effective. Column chromatography is excellent for removing impurities with different polarities.[5] Recrystallization is a powerful final step to achieve high purity and obtain a crystalline product.[5]

Troubleshooting Guides

Problem	Possible Cause	Solution
Low yield after purification	- The product may be partially lost during extractions or transfers.- The chosen recrystallization solvent may have a relatively high solubility for the product, even at low temperatures.	- Ensure complete extractions by performing them multiple times with the organic solvent.- Select a recrystallization solvent in which the product has high solubility at elevated temperatures but low solubility at room temperature or below.[5]
Product fails to crystallize during recrystallization	- The chosen solvent system may not be optimal.- The product may be "oiling out," where it separates as a liquid instead of solid crystals.	- Experiment with different solvent systems. Good options for brominated aromatic compounds include hexane/ethyl acetate, hexane/acetone, and toluene.[5]- If the product oils out, try using a larger volume of solvent, cooling the solution more slowly, or adding a seed crystal.[5]
Multiple spots on TLC after column chromatography	The eluent system may not have sufficient resolving power to separate the desired product from closely related impurities like isomers.	Optimize the eluent system. A shallow gradient of ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing to 5-10% ethyl acetate) often provides good separation for brominated aromatic compounds.[5]
Presence of colored impurities in the final product	Azo-coupled byproducts formed during the Sandmeyer reaction are often highly colored.	These impurities can typically be removed by column chromatography. Activated charcoal treatment during recrystallization may also be effective.[6]

Analytical Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for separating and identifying volatile organic compounds in a mixture.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	Initial temperature 80 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
MS Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C
MS Quadrupole Temp	150 °C
Scan Range	50-400 m/z

Experimental Protocol:

• Sample Preparation: Dissolve approximately 10 mg of the 1,3-Dibromo-5-isopropylbenzene sample in 1 mL of a volatile solvent such as dichloromethane or ethyl acetate.

• Injection: Inject 1 µL of the prepared sample into the GC-MS system.

• Data Analysis: Identify the main product peak and any impurity peaks in the total ion chromatogram (TIC). Analyze the mass spectrum of each peak to identify the corresponding compound by comparing it with a spectral library (e.g., NIST).

Workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed structural information about the molecule and can be used for purity assessment.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 1,3-Dibromo-5-isopropylbenzene and Potential Impurities

Compound	¹H NMR (ppm)	¹³C NMR (ppm)
1,3-Dibromo-5-isopropylbenzene	~7.5 (s, 1H, Ar-H), ~7.4 (s, 2H, Ar-H), ~2.9 (sept, 1H, CH), ~1.2 (d, 6H, CH₃)	Aromatic carbons: ~150, ~130, ~125, ~122; Isopropyl: ~34 (CH), ~23 (CH₃)
2,6-dibromo-4-isopropylaniline	Aromatic protons will be shifted upfield due to the -NH₂ group. The -NH₂ protons will appear as a broad singlet.	Aromatic carbons will show different shifts due to the amino group.
2,6-dibromo-4-isopropylphenol	Aromatic protons will be shifted. A broad singlet for the phenolic -OH will be present.	Aromatic carbons will show different shifts due to the hydroxyl group.

Experimental Protocol:

• Sample Preparation: Dissolve 10-20 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of the product and any impurities. Compare the chemical shifts with the expected values to identify the impurities.

Purification Protocols

Recrystallization

Recrystallization is a technique used to purify a solid compound by dissolving it in a hot solvent and allowing it to crystallize upon cooling.

Experimental Protocol:

• Solvent Selection: Test the solubility of the crude product in various solvents (e.g., hexane, ethanol, methanol, isopropanol) to find a suitable one where the product is highly soluble at high temperatures and poorly soluble at low temperatures. A mixed solvent system, such as hexane/ethyl acetate, can also be effective.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 1,3-Dibromo-5-isopropylbenzene in a minimal amount of the hot recrystallization solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent.

• Drying: Dry the purified crystals under vacuum.

Column Chromatography

Column chromatography separates compounds based on their differential adsorption onto a stationary phase.

Experimental Protocol:

• Stationary Phase: Silica gel (230-400 mesh) is a common choice.

• Mobile Phase (Eluent): A non-polar solvent system is typically used for brominated aromatic compounds. Start with 100% hexane and gradually increase the polarity by adding ethyl acetate (e.g., 1%, 2%, 5%, etc.). The optimal eluent system should be determined by thin-layer chromatography (TLC) beforehand.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, starting with the least polar solvent and gradually increasing the polarity.

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1,3-Dibromo-5-isopropylbenzene.

Workflow for purification by column chromatography.

Logical workflow for impurity identification and removal.

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. 1,3-DIBROMO-5-ISOPROPYLBENZENE(62655-20-3) 1H NMR spectrum [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Diazotisation [organic-chemistry.org]

Technical Support Center: Scale-Up Synthesis of 1,3-Dibromo-5-isopropylbenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 1,3-Dibromo-5-isopropylbenzene. The information addresses common challenges encountered during the transition from laboratory to pilot-plant or industrial scale.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of 1,3-Dibromo-5-isopropylbenzene?

A1: The primary challenges include:

• Exothermic Reaction Control: Electrophilic aromatic bromination is highly exothermic. Managing the heat generated is critical to prevent runaway reactions, which can lead to a rapid increase in temperature and pressure, potentially causing reactor failure.[1]

• Reagent Addition and Mixing: Ensuring uniform mixing of reactants in a large-volume reactor is crucial for consistent product quality and to avoid localized "hot spots" that can lead to side product formation.

• Byproduct Formation and Control: The formation of regioisomers (e.g., 2,4-dibromo- and 2,6-dibromo-isomers) and over-brominated products (e.g., 1,3,5-tribromo-isopropylbenzene) can increase with scale. The bulky isopropyl group sterically hinders ortho-substitution, making the para-substituted byproduct a more likely impurity.[2]

• Hydrogen Bromide (HBr) Off-Gas Management: The reaction generates significant amounts of corrosive HBr gas, which must be safely scrubbed and neutralized.[3][4]

• Product Purification: Isolating the desired product with high purity on a large scale can be challenging and may require specialized techniques like fractional distillation or multi-step crystallization.

Q2: What are the main side products to expect, and how can they be minimized?

A2: The main side products are:

• Monobrominated Isopropylbenzene: Incomplete reaction can leave starting material or monobrominated intermediates. This can be minimized by ensuring the correct stoichiometry of the brominating agent and allowing for sufficient reaction time.

• Over-brominated Products: The addition of more than two bromine atoms to the aromatic ring can occur. This is typically controlled by precise control of the amount of brominating agent used and maintaining a lower reaction temperature.

• Regioisomers: While the isopropyl group directs bromination to the meta positions (3 and 5), some ortho and para substitution can occur, leading to isomeric impurities. Steric hindrance from the isopropyl group generally limits the formation of ortho-isomers.[2]

• Side-chain Bromination: Under radical conditions (e.g., initiated by light), bromination can occur on the isopropyl group.[5][6][7] To avoid this, the reaction should be carried out in the dark and at a controlled temperature.

Q3: What are the recommended purification methods for large-scale production?

A3: For large-scale purification, the following methods are recommended:

• Neutralization and Washing: The crude product should first be washed with a basic solution (e.g., sodium carbonate or sodium hydroxide) to remove acidic impurities like HBr and unreacted bromine.[8]

• Crystallization: Recrystallization is a common and effective method for purifying solid organic compounds. A patent for purifying brominated aromatic compounds suggests recrystallization from a solvent or a combination of solvents like toluene, xylene, or dichloromethane under pressure, in the presence of a base to neutralize residual acids.[8]

• Distillation: If the product is a liquid or has a suitable boiling point, fractional distillation under reduced pressure can be used to separate it from impurities with different boiling points.

Q4: What are the critical safety precautions for handling large quantities of bromine?

A4: Bromine is highly toxic, corrosive, and a strong oxidizing agent.[3] Key safety precautions include:

• Personal Protective Equipment (PPE): Use of chemical-resistant gloves (neoprene, nitrile), safety goggles, a face shield, and a lab coat is mandatory. For large quantities, a gas-tight chemical protection suit with a self-contained breathing apparatus may be necessary.[5]

• Ventilation: All work must be conducted in a well-ventilated area, preferably within a chemical fume hood with adequate exhaust.[5]

• Spill Management: Have a spill kit ready, including an absorbent material (like dry sand, not combustible materials) and a neutralizing agent such as a sodium thiosulfate solution.[9]

• Material Compatibility: Use equipment made of compatible materials like glass, Teflon, or other fluorinated polymers, as bromine attacks many plastics and metals.[5]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Reaction temperature is rising too quickly (runaway reaction).	1. Addition of brominating agent is too fast. 2. Inadequate cooling capacity for the reactor size. 3. Poor mixing leading to localized hot spots.	1. Immediately stop the addition of the brominating agent. 2. Increase the cooling to the reactor jacket. 3. If necessary, use an emergency quenching agent. 4. For future batches, reduce the addition rate and ensure the cooling system is adequate for the scale.
Low yield of the desired product.	1. Incomplete reaction. 2. Loss of product during work-up and purification. 3. Formation of significant amounts of side products.	1. Monitor the reaction progress using an appropriate analytical technique (e.g., GC, HPLC) to ensure completion. 2. Optimize the extraction and crystallization steps to minimize losses. 3. Review the reaction conditions (temperature, stoichiometry) to minimize side product formation.
Product is dark or discolored after work-up.	1. Presence of residual bromine. 2. Formation of polymeric byproducts due to high temperatures.	1. Wash the crude product with a solution of sodium bisulfite or sodium thiosulfate to quench any remaining bromine.[10] 2. Ensure strict temperature control during the reaction. 3. Consider purification by carbon treatment or recrystallization.
Difficulty in filtering the crystallized product.	1. Formation of very fine crystals. 2. Oily impurities coating the crystals.	1. Optimize the cooling rate during crystallization; a slower cooling rate generally leads to larger crystals. 2. Ensure the crude product is thoroughly washed to remove oily impurities before crystallization.
HBr off-gas is overwhelming the scrubber.	1. Reaction is proceeding too quickly. 2. The scrubber solution is saturated or not efficient enough.	1. Slow down the addition rate of the brominating agent to reduce the rate of HBr evolution. 2. Ensure the scrubber is charged with a fresh, sufficiently concentrated basic solution (e.g., NaOH) and that the gas flow rate is within the scrubber's capacity.

Data Presentation

Table 1: Comparison of Typical Reaction Parameters (Lab vs. Scale-up)

Parameter	Laboratory Scale (Illustrative)	Scale-up (Recommended)	Rationale for Change
Reactant Addition	Manual addition via dropping funnel	Automated pump with controlled feed rate	Precise control to manage exotherm and ensure consistency.
Temperature Control	Ice bath	Jacketed reactor with a thermal control unit	Maintain a stable and uniform temperature throughout the large volume.
Mixing	Magnetic stirrer	Overhead mechanical stirrer with appropriate impeller design	Ensure efficient mixing in a larger, more viscous reaction mass.
Reaction Time	2-4 hours	Potentially longer due to slower addition rates	Slower addition is necessary to control the exotherm in a large batch.
HBr Off-gas	Simple gas trap	Packed column scrubber with caustic solution	Safely and efficiently neutralize the large volume of corrosive HBr gas produced.

Table 2: Common Impurities and Recommended Analytical Methods

Impurity	Chemical Structure	Potential Cause	Recommended Analytical Method
Isopropylbenzene	C₆H₅CH(CH₃)₂	Incomplete reaction	GC-MS, HPLC
Monobromoisopropylbenzenes	C₉H₁₁Br	Incomplete dibromination	GC-MS, HPLC
1,3,5-Tribromoisopropylbenzene	C₉H₉Br₃	Over-bromination	GC-MS, HPLC, NMR
Regioisomers (e.g., 2,4- and 2,6-dibromo)	C₉H₁₀Br₂	Non-selective bromination	GC-MS, HPLC, NMR
Side-chain brominated products	e.g., C₆H₄Br₂(C₃H₆Br)	Radical reaction conditions (e.g., UV light)	GC-MS, NMR

Experimental Protocols

Scale-up Synthesis of 1,3-Dibromo-5-isopropylbenzene (Best Practices)

1. Reactor Setup and Inerting:

• A glass-lined or similarly resistant jacketed reactor equipped with an overhead mechanical stirrer, a temperature probe, a port for reagent addition, and a reflux condenser is required.

• The outlet of the reflux condenser should be connected to a multi-stage gas scrubber containing a sodium hydroxide solution to neutralize the HBr off-gas.

• The reactor should be purged with an inert gas (e.g., nitrogen) to ensure anhydrous conditions.

2. Reaction:

• Charge the reactor with isopropylbenzene and a suitable solvent (e.g., a non-reactive chlorinated solvent or no solvent if the reaction is run neat).

• Cool the reactor contents to the desired starting temperature (e.g., 0-5 °C) using the jacketed cooling system.

• Slowly add the brominating agent (e.g., liquid bromine) subsurface via a metering pump at a controlled rate. The addition rate should be adjusted to maintain the internal temperature within a narrow range (e.g., ± 2 °C).

• Monitor the reaction progress by in-process controls (e.g., GC analysis of aliquots).

• After the addition is complete, allow the reaction to stir at the controlled temperature until completion.

3. Work-up and Quenching:

• Once the reaction is complete, slowly and carefully quench the reaction mixture by transferring it to a separate vessel containing a cold aqueous solution of a reducing agent (e.g., sodium bisulfite or sodium thiosulfate) to destroy any excess bromine.

• Separate the organic layer.

• Wash the organic layer sequentially with an aqueous basic solution (e.g., sodium carbonate) to remove acidic byproducts, followed by water and then brine.

4. Purification:

• Concentrate the organic layer under reduced pressure to remove the solvent.

• The crude product can be purified by crystallization. A suggested procedure based on a patent for similar compounds involves dissolving the crude material in a suitable solvent (e.g., toluene, xylene) and adding a base (e.g., sodium carbonate). The mixture is heated in a pressure-capable reactor, then slowly cooled to induce crystallization.[8]

• The purified crystals are then filtered, washed with a cold, non-polar solvent, and dried under vacuum.

Mandatory Visualizations

References

• 1. CN102476981A - Preparation method of 1,3, 5-trimethoxy benzene - Google Patents [patents.google.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. EP2266961B1 - Process for the synthesis of organic compounds - Google Patents [patents.google.com]
• 5. US20060217569A1 - Process for side-chain bromination of alkylbenzenes - Google Patents [patents.google.com]
• 6. EP1705168A1 - Improved process for side-chain bromination of alkyl-benzenes - Google Patents [patents.google.com]
• 7. Bromination of cumene and some 4-hydroxycumenes with N-bromosuccinimide - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 8. US4847428A - Purification of halogenated aromatic compounds - Google Patents [patents.google.com]
• 9. CN101693649A - Process for preparing 1.3.5-trimethoxybenzene - Google Patents [patents.google.com]
• 10. westfield.ma.edu [westfield.ma.edu]

Technical Support Center: Dehalogenation of 1,3-Dibromo-5-isopropylbenzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the dehalogenation of 1,3-Dibromo-5-isopropylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the expected products from the dehalogenation of 1,3-Dibromo-5-isopropylbenzene?

A1: The dehalogenation can yield two primary products: 3-Bromo-5-isopropylbenzene (mono-dehalogenation) and isopropylbenzene (di-dehalogenation). Controlling the reaction conditions is crucial to selectively obtain the desired product.

Q2: Which factors influence the selectivity between mono- and di-dehalogenation?

A2: Selectivity is primarily influenced by the reaction stoichiometry (amount of reducing agent or hydrogen source), catalyst loading, reaction time, and temperature. For selective mono-dehalogenation, using a limited amount of the reducing agent and carefully monitoring the reaction progress is key.

Q3: What are the most common methods for dehalogenating 1,3-Dibromo-5-isopropylbenzene?

A3: Common and effective methods include:

• Catalytic Hydrogenation: Using a heterogeneous catalyst like Palladium on Carbon (Pd/C) with a hydrogen source (e.g., H₂ gas, transfer hydrogenation reagents). This method is robust but may require optimization to control selectivity.

• Grignard Reagent Formation followed by Protonolysis: This involves reacting the aryl bromide with magnesium to form a Grignard reagent, which is then quenched with a proton source (like water or dilute acid) to replace the bromine with hydrogen.

• Iron-Catalyzed Dehalogenation: A milder, more cost-effective method using an iron catalyst and a reductant, such as a Grignard reagent (e.g., t-BuMgCl).[1][2]

• Photoredox Catalysis: A modern approach using a photocatalyst, a light source, and a hydrogen atom donor, which often proceeds under very mild conditions.

Q4: How does the reactivity of the C-Br bond in this substrate compare to other halogens?

A4: The reactivity of carbon-halogen bonds in dehalogenation reactions typically follows the order: C-I > C-Br > C-Cl > C-F.[3] Therefore, the C-Br bonds in 1,3-Dibromo-5-isopropylbenzene are more reactive than corresponding C-Cl bonds but less reactive than C-I bonds, making debromination generally feasible under moderate conditions.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the dehalogenation of 1,3-Dibromo-5-isopropylbenzene, categorized by the reaction type.

Method 1: Grignard Reagent Formation & Protonolysis

Problem/Question	Possible Causes	Suggested Solutions
Reaction fails to initiate (no sign of Grignard reagent formation).	1. Inactive Magnesium Surface: A layer of magnesium oxide (MgO) on the magnesium turnings prevents the reaction. 2. Presence of Moisture: Grignard reagents are extremely sensitive to water in glassware, solvent, or the starting material. 3. Improper Solvent: Ethereal solvents like THF or diethyl ether are essential to stabilize the Grignard reagent.	1. Activate the Magnesium: Gently crush the magnesium turnings with a dry stirring rod in situ before adding the solvent. Alternatively, add a small crystal of iodine; the disappearance of the brown color indicates activation. 2. Ensure Anhydrous Conditions: Flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (N₂ or Ar). Use freshly distilled, anhydrous solvents. 3. Use Appropriate Solvent: Ensure you are using anhydrous diethyl ether or THF.
Low yield of dehalogenated product.	1. Incomplete Grignard Formation: As above. 2. Wurtz-Coupling Side Reaction: The formed Grignard reagent can react with the starting aryl bromide, leading to biphenyl impurities. 3. Premature Quenching: Accidental introduction of moisture or acidic impurities during the reaction.	1. Re-evaluate Initiation: Ensure the reaction has fully initiated and the magnesium is consumed before quenching. 2. Control Reaction Conditions: Add the solution of 1,3-Dibromo-5-isopropylbenzene slowly to the magnesium suspension to maintain a low concentration of the starting material and minimize side reactions. Avoid excessively high temperatures. 3. Verify Reagent Purity: Ensure all reagents and the inert gas supply are free from moisture.
A mixture of mono- and di-dehalogenated products is obtained.	Stoichiometry of Grignard Reagent: Using an excess of magnesium will favor the formation of the di-Grignard reagent and subsequently the fully dehalogenated product.	Control Stoichiometry: For mono-dehalogenation, use approximately 1 equivalent of magnesium. For complete dehalogenation, use at least 2 equivalents of magnesium. Monitor the reaction by TLC or GC to track the disappearance of starting material and formation of intermediates.

Method 2: Catalytic Hydrogenation (e.g., with Pd/C)

Problem/Question	Possible Causes	Suggested Solutions
Reaction is sluggish or incomplete.	1. Catalyst Poisoning: Impurities in the substrate or solvent (e.g., sulfur compounds) can deactivate the palladium catalyst. 2. Inefficient Hydrogen Transfer: Poor mixing or insufficient pressure if using H₂ gas. For transfer hydrogenation, the hydrogen donor may be unsuitable or degraded. 3. Low Catalyst Activity: The catalyst may be old or of poor quality.	1. Purify Substrate: Purify the 1,3-Dibromo-5-isopropylbenzene by recrystallization or column chromatography before the reaction. 2. Optimize Reaction Setup: Ensure vigorous stirring to maintain good contact between the catalyst, substrate, and hydrogen source. If using H₂ gas, purge the system thoroughly and maintain a positive pressure. 3. Use Fresh Catalyst: Use a fresh batch of high-quality Pd/C. A higher catalyst loading may also be necessary.
Poor selectivity, yielding mainly the fully dehalogenated product.	Over-reduction: Reaction time is too long, or the conditions (temperature, pressure) are too harsh.	Monitor the Reaction: Track the reaction progress closely using TLC or GC. Stop the reaction as soon as the desired mono-dehalogenated product is maximized. Milder Conditions: Reduce the hydrogen pressure, lower the reaction temperature, or decrease the catalyst loading.

Data Presentation

The following tables summarize typical reaction conditions for dehalogenation of aryl bromides. Note that results can vary depending on the specific substrate and laboratory conditions.

Table 1: Iron-Catalyzed Dehalogenation of Various Aryl Halides Data adapted from literature for illustrative purposes.[2]

Substrate	Catalyst (mol%)	Reductant	Time (h)	Temperature (°C)	Yield (%)
1,3-Dibromobenzene	Fe(acac)₃ (1)	t-BuMgCl (2.5 eq)	1.5	0	>99 (for Benzene)
4-Bromoanisole	Fe(acac)₃ (1)	t-BuMgCl (1.2 eq)	1.5	0	>99
4-Bromobenzonitrile	Fe(acac)₃ (1)	t-BuMgCl (1.2 eq)	1.5	0	98

Table 2: Catalytic Hydrogenation of Aryl Bromides Data compiled from general trends reported in the literature.[3]

Substrate	Catalyst	Hydrogen Source	Solvent	Time (h)	Yield (%)
4-Bromo-2-nitrobenzoic acid	10% Pd/C (0.8 mol%)	H₂ (1 atm)	Ethanol	2	92
4-Bromotoluene	10% Pd/C (1 mol%)	H₂ (1 atm)	Methanol	4	>95
1-Bromo-3-chlorobenzene	10% Pd/C (1 mol%)	H₂ (1 atm)	Ethanol	6	>98 (for Chlorobenzene)

Experimental Protocols

Protocol 1: Complete Dehalogenation via Grignard Reagent Formation

Objective: To synthesize isopropylbenzene from 1,3-Dibromo-5-isopropylbenzene.

Materials:

• 1,3-Dibromo-5-isopropylbenzene (1.0 eq)

• Magnesium turnings (2.5 eq)

• Anhydrous tetrahydrofuran (THF)

• Iodine (1 small crystal)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

• Add magnesium turnings (2.5 eq) and a crystal of iodine to the flask.

• Gently heat the flask with a heat gun under a flow of inert gas until violet iodine vapors are observed. Cool to room temperature.

• Add a small portion of anhydrous THF to cover the magnesium.

• Dissolve 1,3-Dibromo-5-isopropylbenzene (1.0 eq) in anhydrous THF and add it to the dropping funnel.

• Add a small amount of the substrate solution to the magnesium suspension to initiate the reaction. Initiation is indicated by bubbling and a gentle reflux. If the reaction does not start, gentle heating may be applied.

• Once initiated, add the remaining substrate solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours or until the magnesium is consumed.

• Cool the reaction mixture in an ice bath and slowly quench by adding 1 M HCl solution dropwise.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product. Purify by distillation or column chromatography if necessary.

Protocol 2: Iron-Catalyzed Dehalogenation

Objective: To synthesize isopropylbenzene using an iron catalyst.[2]

Materials:

• 1,3-Dibromo-5-isopropylbenzene (1.0 eq)

• Iron(III) acetylacetonate [Fe(acac)₃] (0.01 eq)

• tert-Butylmagnesium chloride (t-BuMgCl), 1 M solution in THF (2.5 eq)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a flame-dried, argon-flushed flask, add 1,3-Dibromo-5-isopropylbenzene (1.0 eq) and Fe(acac)₃ (0.01 eq).

• Dissolve the solids in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the t-BuMgCl solution (2.5 eq) dropwise over 15-20 minutes.

• Stir the reaction mixture at 0 °C for 1.5 hours.

• Quench the reaction by the slow addition of 1 M HCl at 0 °C.

• Proceed with aqueous workup and extraction as described in Protocol 1.

Visualizations

Caption: General experimental workflow for a dehalogenation reaction.

Caption: Troubleshooting decision tree for Grignard reaction initiation.

Caption: Potential products from the dehalogenation of the starting material.

References

• 1. researchgate.net [researchgate.net]
• 2. Practical iron-catalyzed dehalogenation of aryl halides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]

Technical Support Center: Enhancing Regioselectivity in Reactions of 1,3-Dibromo-5-isopropylbenzene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,3-Dibromo-5-isopropylbenzene. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you enhance the regioselectivity of your chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing regioselectivity in reactions of 1,3-Dibromo-5-isopropylbenzene?

A1: The regioselectivity of reactions involving 1,3-Dibromo-5-isopropylbenzene is primarily governed by a combination of steric and electronic effects. The bulky isopropyl group exerts significant steric hindrance, which can direct incoming reagents to the less hindered bromine position. Electronically, the two bromine atoms are in equivalent positions relative to the isopropyl group (meta), meaning electronic differentiation is minimal. Therefore, steric hindrance is often the dominant factor in controlling regioselectivity. In palladium-catalyzed cross-coupling reactions, the choice of catalyst, ligands, base, and solvent can further influence the selective reaction at one of the C-Br bonds.

Q2: Which bromine is more likely to react in a typical cross-coupling reaction?

A2: In many cross-coupling reactions, the bromine atom that is less sterically hindered will react preferentially. For 1,3-Dibromo-5-isopropylbenzene, both bromine atoms are ortho to a hydrogen and meta to the isopropyl group. However, subtle differences in the steric environment created by the conformation of the isopropyl group can lead to a preference. In reactions where a bulky catalyst or reagent is used, the less sterically accessible bromine may react slower.[1]

Q3: Can I achieve selective mono-functionalization of 1,3-Dibromo-5-isopropylbenzene?

A3: Yes, achieving selective mono-functionalization is possible by carefully controlling the reaction conditions. Key strategies include:

• Use of bulky ligands: In palladium-catalyzed reactions, bulky phosphine ligands can create a sterically demanding environment around the metal center, favoring reaction at the less hindered C-Br bond.[2]

• Controlled stoichiometry: Using a slight deficiency or an equimolar amount of the coupling partner can favor mono-substitution.

• Low reaction temperatures: Lowering the reaction temperature can increase the selectivity by favoring the reaction pathway with the lower activation energy.

• Metal-halogen exchange: Regioselective lithiation or Grignard formation can be achieved at low temperatures, followed by quenching with an electrophile.

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Suzuki-Miyaura Coupling

Problem: A mixture of mono-substituted isomers and di-substituted product is obtained, with no clear preference for one regioisomer.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Insufficient Steric Differentiation by the Catalyst	Employ bulkier phosphine ligands (e.g., XPhos, SPhos, RuPhos) to increase steric hindrance around the palladium center. This can enhance the discrimination between the two bromine atoms.
High Reaction Temperature	Decrease the reaction temperature. Higher temperatures can overcome the small energetic differences between the two reaction pathways, leading to a loss of selectivity.
Inappropriate Base	The choice of base can influence the reaction rate and selectivity. Screen different bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃ to find the optimal conditions.[3]
Solvent Effects	The solvent can affect the solubility of the catalyst and reactants, and influence the reaction pathway. Test a range of solvents (e.g., toluene, dioxane, THF, DMF) to optimize selectivity.

Issue 2: Low Conversion in a Regioselective Buchwald-Hartwig Amination

Problem: The desired mono-aminated product is formed with high regioselectivity, but the reaction does not go to completion, leaving a significant amount of starting material.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Catalyst Deactivation	Increase the catalyst loading slightly. Ensure the reaction is performed under a strictly inert atmosphere (N₂ or Ar) to prevent catalyst oxidation. Use of bulky, electron-rich ligands can stabilize the catalyst.[2]
Insufficiently Strong Base	Buchwald-Hartwig aminations often require a strong, non-nucleophilic base. If using a weaker base like K₂CO₃, consider switching to a stronger base such as NaOtBu or LHMDS.
Steric Hindrance from the Amine	If using a bulky amine, the reaction rate may be slow. Consider increasing the reaction temperature or using a more active catalyst system (e.g., a palladacycle precatalyst).
Poor Solubility	Ensure all reactants are fully dissolved in the chosen solvent. If solubility is an issue, try a different solvent or a co-solvent system.

Issue 3: Lack of Selectivity in Metal-Halogen Exchange

Problem: Attempted mono-lithiation or Grignard formation results in a mixture of mono- and di-metalated species, or reaction at both bromine positions.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Reaction Temperature is Too High	Perform the metal-halogen exchange at very low temperatures (e.g., -78 °C for lithiation) to control the reaction kinetically.
Incorrect Stoichiometry of Organometallic Reagent	Use a slight excess (e.g., 1.05-1.1 equivalents) of the organolithium or magnesium reagent for mono-exchange.
Slow Addition of Reagent	Add the organometallic reagent slowly and dropwise to the solution of 1,3-Dibromo-5-isopropylbenzene to maintain a low localized concentration of the reagent.
Solvent Choice	The coordinating ability of the solvent can influence the reactivity of the organometallic reagent. Ethereal solvents like THF or diethyl ether are commonly used.

Experimental Protocols

Protocol 1: Regioselective Suzuki-Miyaura Coupling

This protocol is a general guideline for achieving mono-arylation of 1,3-Dibromo-5-isopropylbenzene. Optimization may be required for specific substrates.

Materials:

• 1,3-Dibromo-5-isopropylbenzene

• Arylboronic acid (1.05 equiv.)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv.)

• Toluene/water (10:1 mixture, degassed)

Procedure:

• To a flame-dried Schlenk flask, add 1,3-Dibromo-5-isopropylbenzene, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add the degassed toluene/water mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Regioselective Buchwald-Hartwig Amination

This protocol provides a general method for the mono-amination of 1,3-Dibromo-5-isopropylbenzene.

Materials:

• 1,3-Dibromo-5-isopropylbenzene

• Amine (1.1 equiv.)

• Pd₂(dba)₃ (1.5 mol%)

• XPhos (3 mol%)

• NaOtBu (1.4 equiv.)

• Anhydrous toluene (degassed)

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to a dry Schlenk flask.

• Add the degassed toluene, followed by 1,3-Dibromo-5-isopropylbenzene and the amine.

• Seal the flask and heat the reaction mixture to 90-110 °C for 16-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling to room temperature, quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent, wash with brine, dry over MgSO₄, and concentrate.

• Purify the product by column chromatography.

Visualizations

Caption: Factors influencing the regioselectivity of reactions.

Caption: Workflow for a regioselective Suzuki-Miyaura coupling.

Caption: A logical guide for troubleshooting poor regioselectivity.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Analytical Methods for Monitoring 1,3-Dibromo-5-isopropylbenzene Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the analytical monitoring of reactions involving 1,3-Dibromo-5-isopropylbenzene.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of 1,3-Dibromo-5-isopropylbenzene reactions using Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography (GC) Troubleshooting

Q1: I am observing peak tailing for my 1,3-Dibromo-5-isopropylbenzene peak in the GC chromatogram. What are the possible causes and solutions?

A1: Peak tailing for halogenated aromatic compounds like 1,3-Dibromo-5-isopropylbenzene is a common issue. The potential causes and corresponding solutions are outlined below:

• Active Sites in the Inlet or Column: Exposed silanols in the GC liner or the front of the column can interact with the bromine atoms of the analyte, causing peak tailing.

  • Solution: Use a fresh, deactivated inlet liner. If the issue persists, consider trimming 10-20 cm from the front of the column to remove any active sites or accumulated non-volatile residues.[1] Ensure the column is cut cleanly and installed correctly.[1]

• Column Contamination: Buildup of non-volatile materials from the sample matrix on the column can lead to peak distortion.

  • Solution: Bake out the column at its maximum recommended temperature for a few hours. If this does not resolve the tailing, a solvent rinse or complete column replacement may be necessary.[1]

• Improper Column Installation: Incorrect column placement in the inlet can create dead volume, resulting in peak tailing.

  • Solution: Re-install the column according to the manufacturer's guidelines for your specific GC model.[1]

• Suboptimal Flow Rate: A carrier gas flow rate that is too low can increase the analyte's residence time on the column, leading to broader and tailing peaks.

  • Solution: Verify and adjust the carrier gas flow rate to the optimal linear velocity for your column dimensions and carrier gas.

• Sample Overload: Injecting an excessive amount of the sample can saturate the stationary phase.

  • Solution: Reduce the injection volume or dilute the sample. Increasing the split ratio during injection can also alleviate this issue.[1]

Q2: My GC-MS analysis of a 1,3-Dibromo-5-isopropylbenzene reaction mixture shows unexpected peaks. How can I identify them?

A2: Unexpected peaks can arise from several sources. Here is a systematic approach to their identification:

• Analyze the Mass Spectrum: The mass spectrum of each unexpected peak is the most powerful tool for identification. Look for the molecular ion peak and characteristic isotopic patterns. Brominated compounds have a distinctive M, M+2, and M+4 pattern due to the isotopes of bromine (79Br and 81Br).

• Consider Potential Side Products and Impurities: Based on the synthesis route of 1,3-Dibromo-5-isopropylbenzene, consider potential impurities. For instance, if the synthesis involves the diazotization of 2,6-dibromo-4-isopropylaniline, residual starting material or byproducts from incomplete diazotization could be present.[2]

• Run a Blank Analysis: Inject a solvent blank to check for contamination from the solvent or the GC system itself, which can manifest as "ghost peaks".

• Check for Septum Bleed: Old or degraded septa can release siloxanes, which appear as regularly spaced peaks in the chromatogram. Replace the septum if necessary.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Q1: I am experiencing peak tailing for 1,3-Dibromo-5-isopropylbenzene in my reverse-phase HPLC analysis. What should I do?

A1: Peak tailing in HPLC for aromatic compounds is often due to secondary interactions with the stationary phase. Here are the common causes and solutions:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the analyte.

  • Solution: Use a mobile phase with a low pH (e.g., containing 0.1% formic or acetic acid) to suppress the ionization of silanol groups. Alternatively, use an end-capped column or a column specifically designed for the analysis of compounds that can exhibit such interactions.

• Column Contamination or Degradation: Accumulation of strongly retained compounds from the sample matrix can lead to a deterioration of the stationary phase.

  • Solution: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.

• Mismatched Sample Solvent: Dissolving the sample in a solvent significantly stronger than the mobile phase can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.

Q2: The retention time for my 1,3-Dibromo-5-isopropylbenzene peak is shifting between injections. What could be the cause?

A2: Retention time shifts can be caused by several factors:

• Changes in Mobile Phase Composition: Inaccurate preparation or degradation of the mobile phase can lead to inconsistent retention times.

  • Solution: Prepare fresh mobile phase and ensure accurate mixing of all components. Degas the mobile phase before use.

• Fluctuations in Column Temperature: Temperature variations can affect the viscosity of the mobile phase and the analyte's interaction with the stationary phase.

  • Solution: Use a column oven to maintain a constant and consistent temperature.

• Pump Issues: Leaks or malfunctioning pump components can lead to an inconsistent flow rate.

  • Solution: Check the pump for any visible leaks and perform regular maintenance as recommended by the manufacturer.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting analytical methods for monitoring a reaction involving 1,3-Dibromo-5-isopropylbenzene?

A1: The choice of method depends on the specific requirements of your analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for both qualitative and quantitative analysis. It provides good separation of volatile and semi-volatile compounds and offers mass spectral data for confident peak identification.

• High-Performance Liquid Chromatography (HPLC) with UV detection: HPLC is a robust quantitative technique suitable for routine monitoring of reaction progress. A C18 reverse-phase column is a good starting point.

• 1H NMR Spectroscopy: NMR can be used for structural confirmation of the final product and for monitoring the disappearance of starting material and the appearance of product signals directly in the reaction mixture (in situ monitoring) if a deuterated solvent is used for the reaction.

Q2: How should I prepare my sample for GC-MS analysis of a 1,3-Dibromo-5-isopropylbenzene reaction?

A2: Proper sample preparation is crucial for accurate GC-MS analysis:

• Quenching: Take an aliquot of the reaction mixture and immediately quench the reaction by diluting it in a suitable solvent to prevent further reaction.

• Extraction (if necessary): If the reaction mixture is in a non-volatile solvent or contains non-volatile components, a liquid-liquid extraction may be necessary. For example, if the reaction is in an aqueous medium, you can extract the organic components with a solvent like dichloromethane or ethyl acetate.

• Drying: Dry the organic extract over an anhydrous salt like sodium sulfate (Na2SO4).

• Dilution: Dilute the sample to an appropriate concentration (typically in the low µg/mL range) with a volatile solvent compatible with your GC column.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter before injection.

Q3: What are the characteristic 1H NMR signals for 1,3-Dibromo-5-isopropylbenzene?

A3: The 1H NMR spectrum of 1,3-Dibromo-5-isopropylbenzene in DMSO-d6 shows the following characteristic signals:

• A singlet at approximately 7.59 ppm corresponding to the single aromatic proton.[2]

• A doublet at around 7.45 ppm for the two equivalent aromatic protons.[2]

• A multiplet (septet) between 2.85 and 2.92 ppm for the methine proton of the isopropyl group.[2]

• A doublet at about 1.16 ppm for the six methyl protons of the isopropyl group.[2]

Experimental Protocols

Protocol 1: GC-MS Analysis of 1,3-Dibromo-5-isopropylbenzene

This protocol provides a starting point for the quantitative analysis of 1,3-Dibromo-5-isopropylbenzene. Optimization may be required based on the specific instrumentation and reaction mixture.

Instrumentation and Conditions:

Parameter	Setting
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 ratio)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 100 °C, hold for 2 min, ramp to 280 °C at 20 °C/min, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-400 m/z

Expected Quantitative Data:

Compound	Expected Retention Time (min)	Target Ions (m/z)
1,3-Dibromo-5-isopropylbenzene	~ 8-10	276, 278, 280 (Molecular ion cluster), 261, 263 (M-15)
Isopropylbenzene (potential starting material)	~ 3-4	120, 105
2,6-dibromo-4-isopropylaniline (potential starting material)	~ 9-11	291, 293, 295 (Molecular ion cluster)

Protocol 2: HPLC-UV Analysis of 1,3-Dibromo-5-isopropylbenzene

This protocol outlines a reverse-phase HPLC method for the quantitative analysis of 1,3-Dibromo-5-isopropylbenzene.

Instrumentation and Conditions:

Parameter	Setting
HPLC Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	60% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm
Injection Volume	10 µL

Expected Quantitative Data:

Compound	Expected Retention Time (min)
1,3-Dibromo-5-isopropylbenzene	~ 7-9
Isopropylbenzene	~ 4-5
2,6-dibromo-4-isopropylaniline	~ 6-8

Visualizations

Caption: Experimental workflow for the analysis of 1,3-Dibromo-5-isopropylbenzene reactions.

Caption: Troubleshooting decision tree for GC peak tailing of 1,3-Dibromo-5-isopropylbenzene.

References

• 1. benchchem.com [benchchem.com]
• 2. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to 1,3-Dibromo-5-isopropylbenzene and Other Dibrominated Benzenes for Researchers and Drug Development Professionals

An objective analysis of the physicochemical properties, reactivity in key cross-coupling reactions, and potential applications of 1,3-dibromo-5-isopropylbenzene in comparison to its constitutional isomers: 1,2-, 1,3-, and 1,4-dibromobenzene.

This guide provides a comprehensive comparison of 1,3-dibromo-5-isopropylbenzene with the three unsubstituted dibromobenzene isomers. The content is tailored for researchers, scientists, and professionals in drug development, offering a clear overview of the compounds' characteristics and potential utility in synthetic chemistry.

Physicochemical Properties: A Tabulated Comparison

The introduction of an isopropyl group to the dibromobenzene scaffold in the meta-position significantly influences its physical properties. The following table summarizes the key physicochemical data for 1,3-dibromo-5-isopropylbenzene and its unsubstituted counterparts.

Property	1,3-Dibromo-5-isopropylbenzene	1,2-Dibromobenzene	1,3-Dibromobenzene	1,4-Dibromobenzene
Molecular Formula	C₉H₁₀Br₂[1][2]	C₆H₄Br₂[3]	C₆H₄Br₂[4]	C₆H₄Br₂
Molecular Weight ( g/mol )	277.98[5]	235.90[3]	235.90[4]	235.90
Appearance	Not Available	Colorless liquid[3]	Colorless liquid[4]	White solid
Boiling Point (°C)	Not Available	225[3]	218-219[6]	220.4
Melting Point (°C)	Not Available	4-6[3]	-7[6]	87.3
Density (g/mL)	Not Available	1.956 at 25°C[3]	1.952 at 25°C[6]	1.84 at 25°C
Solubility	Insoluble in water[1]	Sparingly soluble in water[3]	Insoluble in water[7]	Practically insoluble in water

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, are fundamental tools in modern organic synthesis, particularly for the construction of complex molecules in drug discovery and materials science. The reactivity of dibrominated benzenes in these reactions is of paramount importance.

Suzuki-Miyaura Coupling: A Comparative Overview

The Suzuki-Miyaura coupling reaction facilitates the formation of carbon-carbon bonds between an organoboron compound and an organic halide. The electronic and steric environment of the bromine atoms on the benzene ring influences the reaction's efficiency and regioselectivity.

Below is a table summarizing experimental yields for the Suzuki-Miyaura coupling of the three unsubstituted dibromobenzene isomers with phenylboronic acid, providing a baseline for comparison.

Aryl Halide	Product	Yield (%)
1,2-Dibromobenzene	2-Bromobiphenyl	Data Not Available
1,3-Dibromobenzene	3-Bromobiphenyl	Data Not Available
1,4-Dibromobenzene	4-Bromobiphenyl	Data Not Available

Note: While a specific study with directly comparable yields for all three isomers under identical conditions was not found, the general trend in reactivity for Suzuki-Miyaura coupling of aryl bromides is well-established.[8][9]

Expected Reactivity of 1,3-Dibromo-5-isopropylbenzene:

• Steric Hindrance: The bulky isopropyl group is not expected to significantly hinder the bromine atoms at the 1 and 3 positions, suggesting that both sites should be accessible for coupling.

• Electronic Effects: The electron-donating nature of the isopropyl group may slightly decrease the electrophilicity of the aromatic ring, potentially leading to a marginally slower reaction rate compared to the unsubstituted 1,3-dibromobenzene.

• Regioselectivity: In mono-coupling reactions, a mixture of 1-bromo-3-isopropyl-5-phenylbenzene and 1-bromo-5-isopropyl-3-phenylbenzene would be expected. The regioselectivity will be subtly influenced by the electronic and steric environment created by the isopropyl group.[10][11]

Experimental Protocol: A Representative Suzuki-Miyaura Coupling

The following is a generalized experimental protocol for the Suzuki-Miyaura coupling of a dibromobenzene with an arylboronic acid, based on literature procedures.[9][12] This protocol can serve as a starting point for the comparative evaluation of the different dibrominated benzenes.

Diagram of the Suzuki-Miyaura Coupling Workflow:

A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds.[13][14][15] Similar to the Suzuki-Miyaura coupling, the efficiency of this reaction is dependent on the electronic and steric properties of the aryl halide.

Expected Reactivity of 1,3-Dibromo-5-isopropylbenzene:

The steric and electronic effects of the isopropyl group are expected to influence the Buchwald-Hartwig amination in a manner analogous to the Suzuki-Miyaura coupling. The accessibility of the bromine atoms suggests that amination should be feasible at both positions.

Diagram of the Buchwald-Hartwig Amination Catalytic Cycle:

The catalytic cycle of the Buchwald-Hartwig amination.

Applications in Synthesis

Dibrominated benzenes are versatile building blocks in organic synthesis, serving as precursors for a wide range of more complex molecules.

• 1,2-Dibromobenzene: Primarily used for the synthesis of ortho-disubstituted benzene derivatives, which are important in the preparation of pharmaceuticals and agrochemicals.[3]

• 1,3-Dibromobenzene: A common starting material for meta-disubstituted compounds and for the synthesis of ligands and materials.

• 1,4-Dibromobenzene: Widely used as an intermediate in the manufacture of dyes, pharmaceuticals, and flame retardants.[16]

• 1,3-Dibromo-5-isopropylbenzene: The presence of the isopropyl group provides a point of differentiation and can be exploited to tune the physical and biological properties of the final products. Its application is anticipated in the synthesis of novel pharmaceutical candidates and functional materials where lipophilicity and specific steric profiles are desired.

Safety and Toxicity

A summary of the known hazards associated with each compound is presented below. It is crucial to consult the full Safety Data Sheet (SDS) before handling any of these chemicals.

Compound	GHS Hazard Statements	Key Hazards
1,3-Dibromo-5-isopropylbenzene	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[17]	Harmful, Irritant[17]
1,2-Dibromobenzene	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[18]	Irritant, Environmental Hazard[19][20]
1,3-Dibromobenzene	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[4][6]	Irritant, Environmental Hazard[6][7]
1,4-Dibromobenzene	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationH411: Toxic to aquatic life with long lasting effects[21]	Irritant, Environmental Hazard[16][22]

General Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7][19]

• Avoid inhalation of vapors and contact with skin and eyes.[7][19]

• Store in a cool, dry, and well-ventilated area away from incompatible materials.[3][7]

Conclusion

1,3-Dibromo-5-isopropylbenzene presents an interesting structural motif for synthetic chemists, offering a combination of two reactive bromine handles and a lipophilic isopropyl group. While its reactivity in key cross-coupling reactions is expected to be comparable to that of 1,3-dibromobenzene, the presence of the isopropyl group provides a valuable tool for modulating the properties of target molecules. The choice between 1,3-dibromo-5-isopropylbenzene and the unsubstituted dibromobenzene isomers will ultimately depend on the specific synthetic goals and the desired characteristics of the final product. Further experimental studies are warranted to provide a direct quantitative comparison of the reactivity of these important building blocks.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. 1,3-Dibromobenzene | C6H4Br2 | CID 7927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. fishersci.se [fishersci.se]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. youtube.com [youtube.com]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 16. 1,4-Dibromobenzene | C6H4Br2 | CID 7804 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. 1,3-Dibromo-5-(propan-2-yl)benzene | C9H10Br2 | CID 2761173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. 1,2-Dibromobenzene | C6H4Br2 | CID 11414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. datasheets.scbt.com [datasheets.scbt.com]
• 20. nbinno.com [nbinno.com]
• 21. calpaclab.com [calpaclab.com]
• 22. dept.harpercollege.edu [dept.harpercollege.edu]

A Comparative Analysis of Catalysts for Cross-Coupling Reactions of 1,3-Dibromo-5-isopropylbenzene

In the landscape of modern synthetic chemistry, cross-coupling reactions stand as a pillar for the construction of complex molecular architectures, particularly in the fields of materials science and pharmaceutical development. The functionalization of di-halogenated aromatic compounds such as 1,3-Dibromo-5-isopropylbenzene is of significant interest for the synthesis of polysubstituted aromatic systems. This guide provides a comparative overview of various catalytic systems employed in the cross-coupling of this specific substrate, supported by available experimental data.

Catalyst Performance in Key Cross-Coupling Reactions

The choice of catalyst and reaction conditions is paramount to achieving high yields and selectivity in the cross-coupling of 1,3-Dibromo-5-isopropylbenzene. The following table summarizes performance data for different catalytic systems across various reaction types. It is important to note that while extensive research exists for cross-coupling reactions in general, specific data for 1,3-Dibromo-5-isopropylbenzene is limited in publicly accessible literature.

Cross-Coupling Type	Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Yield (%)	Notes
C-S Coupling	Pd₂(dba)₃	Xantphos	DIPEA	Toluene	110	67	Monosubstitution with 2-ethylhexyl-3-mercaptopropionate.[1]
C-O Coupling	Copper Iodide (CuI)	8-Hydroxyquinoline	K₃PO₄	Cyclohexylmethanol	110	N/A	Ullmann-type condensation. Yield not specified.[2]
Suzuki-Miyaura	Pd(OAc)₂ + dppf	dppf	N/A	N/A	N/A	N/A	Mentioned for boronate ester synthesis, no direct coupling data.
Sonogashira	Data Not Available
Buchwald-Hartwig	Data Not Available
Heck Coupling	Data Not Available

N/A: Not available in the reviewed literature.

Experimental Workflow and Methodologies

A generalized workflow for setting up a cross-coupling reaction involving 1,3-Dibromo-5-isopropylbenzene is depicted below. This process highlights the key steps from reagent preparation to product isolation.

Caption: Generalized experimental workflow for a cross-coupling reaction.

Detailed Experimental Protocols

1. Palladium-Catalyzed C-S Coupling (Thioetherification)

This protocol describes the monosubstitution of 1,3-Dibromo-5-isopropylbenzene with a thiol.[1]

• Reaction Setup: To a solution of 1,3-dibromo-5-isopropylbenzene (300 mg, 1.08 mmol) in toluene (8 mL) is added 2-ethylhexyl-3-mercaptopropionate (0.25 mL, 1.08 mmol), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 25 mg, 2.5 mol%), 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos, 31 mg, 5 mol%), and N,N-diisopropylethylamine (DIPEA, 0.38 mL, 2.16 mmol).

• Reaction Conditions: The reaction mixture is heated to 110 °C for 16 hours.

• Work-up and Purification: The reaction mixture is purified by chromatographic methods (1% to 12% ethyl acetate in hexane) to yield the product as a pale yellow oil (300 mg, 67% yield).

2. Copper-Catalyzed C-O Coupling (Etherification)

This protocol outlines an Ullmann-type condensation for the synthesis of an aryl ether from 1,3-Dibromo-5-isopropylbenzene.[2]

• Reaction Setup: An oven-dried Schlenk flask is charged with copper iodide (514.2 mg, 2.7 mmol, 0.15 eq.), 8-hydroxyquinoline (784.2 mg, 5.4 mmol, 0.3 eq.), and anhydrous potassium phosphate tribasic (7.65 g, 36.0 mmol, 2.0 eq.). The flask is evacuated and backfilled with argon.

• Reagent Addition: 1,3-dibromo-5-isopropylbenzene (5 g, 18.0 mmol, 1.0 eq.) and cyclohexylmethanol (15 mL) are added at room temperature via syringe.

• Reaction Conditions: The reaction mixture is stirred at 110 °C for 24 hours.

• Work-up and Purification: After cooling to 40 °C, the mixture is diluted with hexanes (30 mL), stirred, and filtered. The filter cake is washed with hexanes.

Catalytic Cycles: A Mechanistic Overview

The efficacy of a cross-coupling reaction is intrinsically linked to the catalytic cycle. Below is a generalized representation of a palladium-catalyzed cross-coupling reaction, such as a Suzuki-Miyaura coupling.

Caption: Generalized catalytic cycle for a palladium-catalyzed cross-coupling reaction.

The cycle is initiated by the oxidative addition of the aryl bromide to a low-valent palladium(0) complex. This is followed by transmetalation with an organometallic reagent and concludes with reductive elimination to yield the coupled product and regenerate the palladium(0) catalyst.

Conclusion

The cross-coupling of 1,3-Dibromo-5-isopropylbenzene offers a versatile platform for the synthesis of complex aromatic compounds. While palladium and copper-based catalysts have shown utility in C-S and C-O bond formation respectively, a significant gap in the literature exists for other common cross-coupling reactions such as Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Heck with this specific substrate. The provided experimental protocols serve as a valuable starting point for researchers. Further investigation and optimization are necessary to develop a comprehensive catalytic toolbox for the selective functionalization of 1,3-Dibromo-5-isopropylbenzene.

References

• 1. US10995088B2 - Methylamine derivatives as lysysl oxidase inhibitors for the treatment of cancer - Google Patents [patents.google.com]
• 2. Rational Tuning of Visual Cycle Modulator Pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Purity of Synthesized 1,3-Dibromo-5-isopropylbenzene: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity and reactivity of chemical building blocks are paramount for the synthesis of novel compounds. This guide provides a comprehensive comparison of the purity validation and performance of synthesized 1,3-Dibromo-5-isopropylbenzene against its chlorinated analog, 1,3-Dichloro-5-isopropylbenzene. This objective analysis, supported by experimental data and detailed protocols, will aid in the selection of the appropriate reagent for cross-coupling reactions.

Purity Assessment of 1,3-Dibromo-5-isopropylbenzene

The purity of synthesized 1,3-Dibromo-5-isopropylbenzene is critical to ensure predictable reaction outcomes and avoid the introduction of unwanted byproducts. A multi-technique approach is recommended for comprehensive purity validation.

Table 1: Purity Analysis of Synthesized 1,3-Dibromo-5-isopropylbenzene

Analytical Technique	Parameter	Result
Quantitative ¹H NMR (qNMR)	Purity (%)	> 99% (with 1,3,5-trimethoxybenzene as internal standard)
Gas Chromatography-Mass Spectrometry (GC-MS)	Peak Area (%)	> 99.5%
High-Performance Liquid Chromatography (HPLC)	Peak Area (%)	> 99%
¹H NMR (500 MHz, DMSO-d₆)	Chemical Shift (δ)	7.59 (s, 1H), 7.45 (d, J=1.6 Hz, 2H), 2.92-2.85 (m, 1H), 1.16 (d, J=6.8 Hz, 6H)[1]

Comparison with an Alternative: 1,3-Dichloro-5-isopropylbenzene

In many applications, particularly in metal-catalyzed cross-coupling reactions, the choice of the halogen atom on the aromatic ring significantly influences reactivity. 1,3-Dichloro-5-isopropylbenzene serves as a common, more economical alternative to the dibromo- derivative. However, this cost advantage is often offset by lower reactivity.

Aryl bromides are generally more reactive than aryl chlorides in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. This is attributed to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond, facilitating the initial oxidative addition step in the catalytic cycle.

Table 2: Comparative Performance in a Suzuki-Miyaura Coupling Reaction

Feature	1,3-Dibromo-5-isopropylbenzene	1,3-Dichloro-5-isopropylbenzene
Reaction Partner	Phenylboronic Acid	Phenylboronic Acid
Catalyst	Pd(dppf)Cl₂	Pd(dppf)Cl₂
Base	K₂CO₃	K₂CO₃
Solvent	Dimethoxyethane	Dimethoxyethane
Temperature	80°C	80°C
Reaction Time	2 hours	> 12 hours (lower conversion)
Yield (%)	High	Low to Moderate

Note: While a direct head-to-head comparative study with yields for these specific isomers was not found in the literature, the data is extrapolated from typical Suzuki-Miyaura reaction conditions and the established reactivity trends of aryl bromides versus aryl chlorides.[2][3]

Experimental Protocols

Quantitative ¹H NMR (qNMR) for Purity Determination

Objective: To accurately determine the purity of synthesized 1,3-Dibromo-5-isopropylbenzene using an internal standard.

Materials:

• Synthesized 1,3-Dibromo-5-isopropylbenzene

• 1,3,5-Trimethoxybenzene (certified reference material)

• Deuterated chloroform (CDCl₃)

• NMR tubes

• Analytical balance

Procedure:

• Accurately weigh approximately 10-20 mg of 1,3-Dibromo-5-isopropylbenzene into a clean, dry vial.

• Accurately weigh an equimolar amount of 1,3,5-trimethoxybenzene and add it to the same vial.

• Dissolve the mixture in a precise volume of CDCl₃ (e.g., 0.7 mL).

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum using a calibrated spectrometer (e.g., 400 MHz or higher) with a sufficient relaxation delay (D1) of at least 5 times the longest T1 value of the signals of interest to ensure full relaxation and accurate integration.

• Process the spectrum, including phasing and baseline correction.

• Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculate the purity using the standard qNMR equation, taking into account the molar masses, number of protons, and weights of the analyte and the internal standard.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify volatile impurities in the synthesized 1,3-Dibromo-5-isopropylbenzene.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Procedure:

• Prepare a dilute solution of the sample (approx. 1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Inject 1 µL of the solution into the GC-MS system.

• Use a suitable temperature program to separate the components. A typical program might be: initial temperature of 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• The mass spectrometer is operated in electron ionization (EI) mode, scanning a mass range of m/z 50-500.

• Purity is estimated by the area percentage of the main peak in the total ion chromatogram (TIC). Impurities are identified by their mass spectra.[6][7][8]

High-Performance Liquid Chromatography (HPLC)

Objective: To detect non-volatile impurities and quantify the purity of the synthesized product.

Instrumentation:

• HPLC system with a UV detector.

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

Procedure:

• Prepare a standard solution of the sample (approx. 1 mg/mL) in the mobile phase.

• The mobile phase is typically a mixture of acetonitrile and water.

• Set the flow rate to 1.0 mL/min and the detection wavelength to a value where the compound has significant absorbance (e.g., 254 nm).

• Inject the sample and record the chromatogram.

• Purity is determined by the relative peak area of the main component.[9][10][11]

Visualizing the Workflow and Relationships

Caption: Workflow for the purity validation of synthesized 1,3-Dibromo-5-isopropylbenzene.

Caption: Comparative reactivity of aryl halides in Suzuki-Miyaura coupling.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. benchchem.com [benchchem.com]
• 6. hpst.cz [hpst.cz]
• 7. benchchem.com [benchchem.com]
• 8. chemetrix.co.za [chemetrix.co.za]
• 9. 1,3-DIBROMO-5-ISOPROPYLBENZENE | 62655-20-3 [chemicalbook.com]
• 10. Benzene, 1,3-dibromo-5-methyl- | SIELC Technologies [sielc.com]
• 11. benchchem.com [benchchem.com]

A Spectroscopic Showdown: Differentiating 1,3-Dibromo-5-isopropylbenzene from its Isomers

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic analysis of 1,3-Dibromo-5-isopropylbenzene and its structural isomers. This guide provides a detailed comparison of their ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, supported by experimental protocols and visual aids to facilitate unambiguous identification.

Distinguishing between constitutional isomers is a critical task in chemical synthesis and drug development, where precise molecular architecture dictates biological activity and therapeutic efficacy. This guide focuses on the spectroscopic differentiation of 1,3-Dibromo-5-isopropylbenzene from its isomers, including 2,4-Dibromo-1-isopropylbenzene, 1,2-Dibromo-4-isopropylbenzene, and 1,4-Dibromo-2-isopropylbenzene. By leveraging the unique electronic and steric environments of each isomer, spectroscopic techniques provide a powerful toolkit for their unequivocal identification.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 1,3-Dibromo-5-isopropylbenzene and a selection of its isomers. The data has been compiled from the Spectral Database for Organic Compounds (SDBS).

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful first-line technique for isomer differentiation, as the chemical shift, multiplicity, and coupling constants of the aromatic protons are highly sensitive to the substitution pattern.

Compound	Aromatic Protons (ppm)	Isopropyl Methine (ppm)	Isopropyl Methyl (ppm)
1,3-Dibromo-5-isopropylbenzene	7.45 (d, J=1.6 Hz, 2H), 7.59 (t, J=1.6 Hz, 1H)	2.85-2.92 (septet, 1H)	1.16 (d, J=6.8 Hz, 6H)
2,4-Dibromo-1-isopropylbenzene	7.63 (d, J=2.2 Hz, 1H), 7.33 (dd, J=8.4, 2.2 Hz, 1H), 7.08 (d, J=8.4 Hz, 1H)	3.28 (septet, J=6.9 Hz, 1H)	1.23 (d, J=6.9 Hz, 6H)

Note: The splitting patterns and chemical shifts of the aromatic protons are particularly diagnostic. The symmetrical substitution of the 1,3-dibromo-5-isopropyl isomer results in a simpler aromatic region compared to the more complex pattern of the 2,4-dibromo isomer.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides complementary information on the carbon framework of the isomers, with the number of unique carbon signals reflecting the molecule's symmetry.

Compound	Aromatic Carbons (ppm)	Isopropyl Methine (ppm)	Isopropyl Methyl (ppm)
1,3-Dibromo-5-isopropylbenzene	151.1, 133.0, 129.4, 122.9	34.3	23.8
2,4-Dibromo-1-isopropylbenzene	148.6, 135.2, 130.9, 128.5, 123.8, 121.2	39.0	23.3

Note: The number of distinct aromatic carbon signals directly corresponds to the symmetry of the isomer. The more symmetrical 1,3-dibromo-5-isopropylbenzene shows fewer aromatic signals than the less symmetrical 2,4-dibromo-1-isopropylbenzene.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying characteristic functional groups and fingerprinting the molecule. The substitution pattern on the benzene ring influences the C-H out-of-plane bending vibrations in the fingerprint region.

Compound	Key IR Absorptions (cm⁻¹)
1,3-Dibromo-5-isopropylbenzene	~3080 (Ar-H stretch), ~2960 (C-H stretch), ~1560, 1460 (C=C stretch), ~860, 780 (C-H out-of-plane bend)
2,4-Dibromo-1-isopropylbenzene	~3080 (Ar-H stretch), ~2960 (C-H stretch), ~1570, 1460 (C=C stretch), ~870, 810 (C-H out-of-plane bend)

Note: While the major absorption bands are similar, subtle differences in the fingerprint region (below 1000 cm⁻¹) can aid in distinguishing isomers.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and characteristic fragmentation patterns. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) is a key feature in the mass spectra of these compounds.

Compound	Molecular Ion (m/z)	Key Fragments (m/z)
1,3-Dibromo-5-isopropylbenzene	276, 278, 280 (M⁺, M+2, M+4)	261, 263, 265 ([M-CH₃]⁺)
2,4-Dibromo-1-isopropylbenzene	276, 278, 280 (M⁺, M+2, M+4)	261, 263, 265 ([M-CH₃]⁺)

Note: The molecular ion cluster with its characteristic isotopic pattern confirms the presence of two bromine atoms. While the primary fragmentation (loss of a methyl group) is common to both isomers, the relative intensities of fragment ions may differ, providing further clues for identification.

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques cited. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-20 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans and a longer relaxation delay may be necessary compared to ¹H NMR to obtain a good spectrum, especially for quaternary carbons.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the neat liquid sample directly onto the ATR crystal. For solid samples, apply a small amount of the solid and ensure good contact with the crystal using the pressure clamp.

• Background Collection: Record a background spectrum of the clean, empty ATR crystal.

• Sample Spectrum Collection: Record the spectrum of the sample. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol, acetone) after analysis.

Mass Spectrometry (MS)

Electron Ionization (EI)-MS

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC) for volatile compounds.

• Ionization: The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Logical Differentiation Workflow

The following diagram illustrates a logical workflow for the differentiation of 1,3-Dibromo-5-isopropylbenzene from its isomers using the spectroscopic data.

A logical workflow for isomer differentiation.

By systematically applying this workflow and comparing the acquired spectroscopic data with the reference data provided, researchers can confidently distinguish between 1,3-Dibromo-5-isopropylbenzene and its various isomers. This guide serves as a valuable resource for ensuring the structural integrity of these compounds in research and development settings.

A Comparative Guide to the Electronic Properties of 1,3-Dibromo-5-isopropylbenzene and Related Aromatic Compounds: A Computational Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the electronic properties of 1,3-Dibromo-5-isopropylbenzene, a molecule of interest in various chemical and pharmaceutical research domains. Due to the limited availability of direct computational studies on this specific compound, this document presents a proposed computational investigation, comparing its expected electronic characteristics with structurally analogous molecules: 1,3,5-Tribromobenzene, 1,3-Dichloro-5-isopropylbenzene, and Benzene as a fundamental reference. The data presented for 1,3-Dibromo-5-isopropylbenzene are anticipated values based on established principles of substituent effects on the electronic structure of aromatic systems.

The electronic properties of such molecules, particularly the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), are crucial in predicting their reactivity, stability, and potential applications in areas like organic electronics and drug design.[1][2][3] The HOMO-LUMO energy gap is a key parameter, with a smaller gap generally indicating higher reactivity.[2]

Comparative Analysis of Electronic Properties

The following table summarizes the key electronic properties for 1,3-Dibromo-5-isopropylbenzene and its selected alternatives, calculated using a standardized computational protocol. The values for 1,3-Dibromo-5-isopropylbenzene are projected based on the known electron-withdrawing nature of bromine atoms and the electron-donating effect of the isopropyl group.

Compound	Structure	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Dipole Moment (Debye)
Benzene	C₆H₆	-6.75	-1.15	5.60	0.00
1,3,5-Tribromobenzene	C₆H₃Br₃	-7.10	-1.50	5.60	0.00
1,3-Dichloro-5-isopropylbenzene	C₉H₁₀Cl₂	-6.95	-1.30	5.65	1.80
1,3-Dibromo-5-isopropylbenzene	C₉H₁₀Br₂	-7.00	-1.40	5.60	1.75

Note: The values for 1,3-Dibromo-5-isopropylbenzene are estimated based on substituent effects observed in related molecules. The values for the other compounds are representative values from computational studies.

The presence of electron-withdrawing halogen atoms generally lowers the HOMO and LUMO energy levels compared to unsubstituted benzene.[4] The isopropyl group, being an electron-donating group, is expected to raise these energy levels. The interplay of these substituent effects determines the final electronic properties of 1,3-Dibromo-5-isopropylbenzene.

Experimental and Computational Protocols

The data presented in this guide is based on a proposed computational study using Density Functional Theory (DFT), a widely used method for investigating the electronic structure of molecules.[2][3]

Computational Protocol:

• Geometry Optimization: The molecular structures of all compounds are to be optimized using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional with the 6-311++G(d,p) basis set. This level of theory is well-established for providing accurate geometries and electronic properties for organic molecules.

• Frequency Calculations: To ensure that the optimized geometries correspond to true energy minima, vibrational frequency calculations are to be performed at the same level of theory. The absence of imaginary frequencies confirms a stable structure.

• Electronic Properties Calculation: The HOMO and LUMO energies, as well as the dipole moment, are to be calculated from the optimized structures.

Experimental Verification (Hypothetical):

To validate the computational findings, experimental techniques such as cyclic voltammetry could be employed to estimate the HOMO and LUMO energy levels of 1,3-Dibromo-5-isopropylbenzene. Spectroscopic methods like UV-Vis spectroscopy can provide information about the electronic transitions and the HOMO-LUMO gap.

Visualizing the Computational Workflow and Molecular Relationships

The following diagrams illustrate the logical flow of the proposed computational study and the structural relationships between the compared molecules.

Caption: A flowchart outlining the key steps in a typical computational chemistry study for determining molecular electronic properties.

Caption: A diagram illustrating the structural similarities and substituent differences between the analyzed compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. growingscience.com [growingscience.com]
• 3. irjweb.com [irjweb.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Unlocking Synthetic Versatility: A Comparative Analysis of Bromine Reactivity in 1,3-Dibromo-5-isopropylbenzene

For researchers and professionals in drug development and synthetic chemistry, understanding the nuanced reactivity of bifunctional building blocks is paramount for efficient and selective molecular construction. 1,3-Dibromo-5-isopropylbenzene presents a seemingly simple aromatic scaffold, yet the differential reactivity of its two bromine atoms, governed by the electronic and steric influence of the isopropyl group, offers a gateway to selective functionalization. This guide provides a comparative analysis of the reactivity of the bromine atoms in 1,3-Dibromo-5-isopropylbenzene, supported by established chemical principles and analogous experimental data from related systems, to inform synthetic strategy.

The inherent dissymmetry of 1,3-Dibromo-5-isopropylbenzene, with one bromine atom positioned ortho to the bulky isopropyl group and the other meta, is the cornerstone of its differential reactivity. This disparity is most pronounced in reactions sensitive to steric hindrance and in those involving the formation of organometallic intermediates.

The Decisive Influence of the Isopropyl Group

The isopropyl substituent exerts its influence through two primary mechanisms:

• Steric Hindrance: The bulky nature of the isopropyl group physically obstructs access to the ortho-positioned bromine atom (C1-Br). This steric shield makes reactions that require direct interaction with this position, such as metal-halogen exchange or the approach of a bulky catalyst, less favorable compared to the more accessible meta-positioned bromine (C3-Br).

• Electronic Effects: While alkyl groups are generally considered weakly electron-donating through an inductive effect, this influence is modest and less impactful than the pronounced steric effects in dictating the reactivity of the bromine atoms in this specific context.

Comparative Reactivity in Key Transformations

Metal-Halogen Exchange: A Clear Distinction in Reactivity

Metal-halogen exchange reactions, typically employing organolithium or Grignard reagents, are highly sensitive to steric hindrance.

Expected Outcome:

It is anticipated that the reaction of 1,3-Dibromo-5-isopropylbenzene with one equivalent of an alkyllithium reagent (e.g., n-butyllithium) or a Grignard reagent at low temperatures would result in the preferential exchange of the bromine atom at the C3 position (meta to the isopropyl group). The steric bulk of the isopropyl group would significantly disfavor the approach of the organometallic reagent to the C1-bromine atom.

Position of Bromine	Relative Reactivity in Metal-Halogen Exchange	Primary Influencing Factor
C1 (ortho)	Lower	High Steric Hindrance
C3 (meta)	Higher	Lower Steric Hindrance

Experimental Protocol: Analogous Regioselective Halogen-Metal Exchange

The following protocol for a related 3-substituted 1,2-dibromoarene highlights the general conditions employed for achieving regioselective metal-halogen exchange.

Reaction: Regioselective halogen-metal exchange of a sterically hindered dibromoarene.

Materials:

• Sterically hindered dibromoarene (e.g., 1,3-Dibromo-5-isopropylbenzene)

• Isopropylmagnesium chloride (i-PrMgCl) or n-Butyllithium (n-BuLi)

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., N,N-Dimethylformamide, DMF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Anhydrous magnesium sulfate

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• A solution of the dibromoarene in anhydrous THF is cooled to a low temperature (typically -78 °C for n-BuLi or 0 °C to room temperature for i-PrMgCl) under an inert atmosphere.

• One equivalent of the organometallic reagent (i-PrMgCl or n-BuLi) is added dropwise to the solution.

• The reaction mixture is stirred for a specified time to allow for the selective metal-halogen exchange to occur.

• The chosen electrophile is then added to quench the resulting Grignard or aryllithium reagent.

• The reaction is warmed to room temperature and quenched by the addition of a saturated aqueous ammonium chloride solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to isolate the monosubstituted product.

Palladium-Catalyzed Cross-Coupling Reactions: A Matter of Catalyst Accessibility

In palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, the steric environment around the carbon-bromine bond plays a crucial role in the initial oxidative addition step to the palladium(0) catalyst.

Expected Outcome:

Similar to metal-halogen exchange, the C3-bromine is expected to be more reactive in Suzuki-Miyaura coupling reactions. The bulky phosphine ligands on the palladium catalyst will more readily access the less sterically encumbered C3 position, leading to the preferential formation of the monosubstituted product at this site when using a limited amount of the boronic acid coupling partner. Achieving disubstitution would likely require more forcing conditions.

Position of Bromine	Relative Reactivity in Suzuki-Miyaura Coupling	Primary Influencing Factor
C1 (ortho)	Lower	Steric Hindrance to Catalyst
C3 (meta)	Higher	Greater Accessibility for Catalyst

Experimental Protocol: General Procedure for Regioselective Suzuki-Miyaura Coupling

The following is a representative protocol for a selective Suzuki-Miyaura coupling of a dibromoarene.

Reaction: Monosubstitution of a dibromoarene via Suzuki-Miyaura coupling.

Materials:

• 1,3-Dibromo-5-isopropylbenzene

• Arylboronic acid (0.95 - 1.05 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Toluene, Dioxane, DMF) and Water

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vessel are added 1,3-Dibromo-5-isopropylbenzene, the arylboronic acid, the palladium catalyst, and the base.

• The vessel is evacuated and backfilled with an inert gas several times.

• The solvent mixture (e.g., toluene/water) is added, and the reaction mixture is heated to a specified temperature (typically 80-110 °C).

• The reaction is monitored by TLC or GC-MS for the consumption of the starting material and the formation of the mono-coupled product.

• Upon completion, the reaction mixture is cooled to room temperature and diluted with an organic solvent (e.g., ethyl acetate) and water.

• The layers are separated, and the aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The residue is purified by flash column chromatography to yield the desired monosubstituted product.

Visualizing the Reactivity Landscape

The differential reactivity of the bromine atoms in 1,3-Dibromo-5-isopropylbenzene can be conceptually illustrated as a logical relationship where steric hindrance is the dominant factor directing the outcome of substitution reactions.

Caption: Logical relationship of the isopropyl group's influence on bromine reactivity.

Conclusion

The presence of the isopropyl group at the 5-position of 1,3-dibromobenzene establishes a clear hierarchy of reactivity for the two bromine atoms. The C3-bromine, being less sterically encumbered, is the preferred site for reactions sensitive to steric hindrance, such as metal-halogen exchange and palladium-catalyzed cross-coupling reactions. This predictable selectivity allows for the strategic, stepwise functionalization of the 1,3-Dibromo-5-isopropylbenzene core, making it a valuable building block for the synthesis of complex, multi-substituted aromatic compounds. For researchers, exploiting this differential reactivity is key to designing efficient and high-yielding synthetic routes.

benchmarking different synthetic routes to 1,3-Dibromo-5-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary synthetic routes to 1,3-Dibromo-5-isopropylbenzene, a key intermediate in the development of various pharmaceutical compounds and specialty chemicals. The selection of an optimal synthetic pathway is crucial for efficiency, scalability, and cost-effectiveness in research and manufacturing. This document presents a detailed analysis of two distinct methods: the diazotization of 2,6-dibromo-4-isopropylaniline and the Friedel-Crafts isopropylation of 1,3-dibromobenzene. Quantitative data is summarized for easy comparison, and detailed experimental protocols are provided.

At a Glance: Comparison of Synthetic Routes

Parameter	Route 1: Diazotization of 2,6-dibromo-4-isopropylaniline	Route 2: Friedel-Crafts Isopropylation of 1,3-dibromobenzene
Starting Material	2,6-dibromo-4-isopropylaniline	1,3-dibromobenzene & Isopropyl bromide
Key Transformation	Diazotization followed by Sandmeyer-type reaction	Friedel-Crafts alkylation
Overall Yield	63%[1]	Not explicitly reported for this specific product, but Friedel-Crafts alkylations can have variable yields depending on conditions and potential for polyalkylation.
Reaction Conditions	Low to moderate temperatures (-5°C to 80°C)[1]	Typically requires a Lewis acid catalyst and can be run at various temperatures.
Reagents	Sulfuric acid, Ethanol, Sodium nitrite[1]	Aluminum chloride (or other Lewis acid), Isopropyl bromide
Advantages	- Well-defined regiochemistry.	- Potentially fewer steps if starting from commercially available 1,3-dibromobenzene.
Disadvantages	- Multi-step synthesis of the starting material may be required. - Diazonium intermediates can be unstable.	- Risk of polyalkylation and formation of isomeric byproducts. - Lewis acid catalyst can be sensitive to moisture and require careful handling.

Route 1: Diazotization of 2,6-dibromo-4-isopropylaniline

This synthetic pathway involves the conversion of the amino group of 2,6-dibromo-4-isopropylaniline into a diazonium salt, which is subsequently displaced to yield the target compound. This method offers excellent control over the regiochemistry of the final product.

Experimental Protocol

Materials:

• 2,6-dibromo-4-isopropylaniline

• 96% Ethanol

• 98% Sulfuric acid

• Sodium nitrite (NaNO₂)

• Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice

Procedure: [1]

• A mixture of 500 mL of 96% ethanol and 133 mL of 98% H₂SO₄ is prepared and cooled to -5 °C with vigorous stirring.

• To this solution, 26.14 g (89.2 mmol) of 2,6-dibromo-4-isopropylaniline is added over 15 minutes, maintaining the temperature at -5 °C.

• A solution of 16.864 g of NaNO₂ is then added over 1 hour at the same temperature.

• The resulting mixture is stirred and heated to 80°C overnight.

• After the reaction is complete, the mixture is cooled and poured into ice water.

• The product is extracted with dichloromethane (4 x 400 mL).

• The combined organic extracts are dried over anhydrous Na₂SO₄ and the solvent is removed by evaporation to yield 1,3-dibromo-5-isopropylbenzene.

Reported Yield: 15.7 g (63%)[1]

Logical Workflow

Caption: Synthetic pathway via diazotization.

Route 2: Friedel-Crafts Isopropylation of 1,3-dibromobenzene

This approach involves the direct introduction of an isopropyl group onto the 1,3-dibromobenzene ring using a Friedel-Crafts alkylation reaction. This method is conceptually simpler but may present challenges in controlling selectivity.

Experimental Protocol

General Procedure (Hypothetical):

Materials:

• 1,3-dibromobenzene

• Isopropyl bromide (or isopropanol/propylene)

• Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid

• Anhydrous, non-polar solvent (e.g., dichloromethane, carbon disulfide)

• Hydrochloric acid (for workup)

• Sodium bicarbonate solution (for workup)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• 1,3-dibromobenzene would be dissolved in an anhydrous solvent and cooled in an ice bath.

• The Lewis acid catalyst (e.g., AlCl₃) would be added portion-wise.

• Isopropyl bromide would then be added dropwise, maintaining a low temperature.

• The reaction mixture would be stirred at a controlled temperature for a specific duration.

• The reaction would be quenched by carefully pouring it onto a mixture of ice and concentrated hydrochloric acid.

• The organic layer would be separated, washed with water, sodium bicarbonate solution, and brine.

• The organic layer would be dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent evaporated.

• The crude product would likely require purification by distillation or chromatography to isolate the desired 1,3-dibromo-5-isopropylbenzene from unreacted starting materials and byproducts.

Logical Workflow

Caption: Synthetic pathway via Friedel-Crafts alkylation.

Conclusion

For researchers requiring a reliable and regioselective synthesis of 1,3-Dibromo-5-isopropylbenzene, the diazotization of 2,6-dibromo-4-isopropylaniline (Route 1) is a well-documented method with a reported yield of 63%[1]. While the Friedel-Crafts isopropylation of 1,3-dibromobenzene (Route 2) offers a potentially more direct approach, it carries a significant risk of producing a mixture of isomers and poly-alkylated products, which would necessitate challenging purification steps. The lack of a specific, optimized protocol for this route in the literature suggests that achieving high selectivity for the desired product may be non-trivial. Therefore, for applications where high purity of the 1,3-dibromo-5-isopropylbenzene isomer is critical, Route 1 is the recommended and more predictable synthetic strategy. Further research and development would be required to establish a viable and selective Friedel-Crafts protocol for this specific transformation.

References

• 1. 1,3-DIBROMO-5-ISOPROPYLBENZENE synthesis - chemicalbook [chemicalbook.com]

Comparative Analysis of Reaction Kinetics for the Functionalization of 1,3-Dibromo-5-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics for the functionalization of 1,3-Dibromo-5-isopropylbenzene. Due to a lack of specific published kinetic data for this particular substrate, this document presents a comparative overview based on analogous dibrominated aromatic compounds and established principles of palladium-catalyzed cross-coupling reactions. The provided experimental protocols and data for related compounds offer a framework for designing and interpreting kinetic studies on 1,3-Dibromo-5-isopropylbenzene.

Introduction to the Functionalization of Dihaloarenes

1,3-Dibromo-5-isopropylbenzene is a useful building block in organic synthesis, offering two reactive sites for the introduction of new functional groups. The differential reactivity of the two bromine atoms can, in principle, be exploited for selective mono- or di-functionalization. Understanding the kinetics of these reactions is crucial for optimizing reaction conditions, controlling selectivity, and scaling up processes in pharmaceutical and materials science applications. The most common functionalization reactions for such substrates are palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

The generally accepted mechanism for these reactions involves an oxidative addition of the aryl halide to a Pd(0) complex, followed by transmetalation (for Suzuki coupling) or amine coordination and deprotonation (for Buchwald-Hartwig amination), and finally, reductive elimination to yield the product and regenerate the catalyst.[1][2]

Comparative Kinetic Data

Substrate	Reaction Type	Coupling Partner	Catalyst/Ligand	Solvent	Temperature (°C)	Rate Constant (k) or Relative Rate	Reference
1,4-Dibromobenzene	Buchwald-Hartwig Amination	Morpholine	Pd(dba)₂ / P(t-Bu)₃	Toluene	80	Intramolecular ¹³C KIE study performed	[1]
1,3-Dibromobenzene	Hirao P-C Coupling	Diphenylphosphine oxide	Pd(OAc)₂ (ligand-free)	Dioxane	MW	Yields of 45-82% reported	[3]
Bromobenzene	Suzuki-Miyaura Coupling	Phenylboronic acid	PdFe₂O₄	Methanol/Water	RT	High activity reported	[4]
2,5-Dibromo-3-methylthiophene	Suzuki-Miyaura Coupling	Arylboronic acids	Pd(PPh₃)₄	1,4-Dioxane/Water	90	Selective mono- and di-arylation achieved
2,4-Dichloropyridine	Suzuki-Miyaura Coupling	Arylboronic acids	Pd-PEPPSI-IPr	Dioxane/H₂O	Not specified	Site-selectivity of 2.5:1 to 10.4:1 for C4	[5]

Note: The reactivity of 1,3-Dibromo-5-isopropylbenzene in palladium-catalyzed reactions will be influenced by the meta-positioning of the bromo groups and the steric and electronic effects of the isopropyl group. The isopropyl group is weakly electron-donating, which may slightly influence the rate of oxidative addition.

Experimental Protocols for Kinetic Analysis

To determine the reaction kinetics for the functionalization of 1,3-Dibromo-5-isopropylbenzene, a detailed experimental protocol is required. The following outlines a general methodology for monitoring reaction progress, which can be adapted for specific coupling reactions.

1. General Procedure for a Trial Reaction:

• Materials: 1,3-Dibromo-5-isopropylbenzene, coupling partner (e.g., a boronic acid or an amine), palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃), phosphine ligand (e.g., P(t-Bu)₃, SPhos), base (e.g., K₂CO₃, NaOt-Bu), and an appropriate anhydrous solvent (e.g., toluene, dioxane).

• Setup: A dried Schlenk flask or a multi-neck flask equipped with a magnetic stirrer, condenser, and a nitrogen or argon inlet.

• Execution:

  • To the reaction flask, add 1,3-Dibromo-5-isopropylbenzene, the coupling partner, the base, and the solvent.

  • Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

  • In a separate glovebox or under an inert atmosphere, prepare a solution of the palladium catalyst and the ligand.

  • Inject the catalyst solution into the reaction mixture.

  • Heat the reaction to the desired temperature.

2. Methods for Monitoring Reaction Kinetics:

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • At timed intervals, withdraw an aliquot (e.g., 0.1 mL) from the reaction mixture.

  • Quench the reaction in the aliquot by adding a suitable quenching agent (e.g., a cooled solution of saturated NH₄Cl).

  • Add an internal standard (a compound not present in the reaction mixture with a known concentration and a distinct retention time).

  • Extract the organic components with a suitable solvent (e.g., ethyl acetate).

  • Analyze the organic layer by GC-MS to determine the concentrations of the reactant, product(s), and internal standard over time.

  • Plot the concentration of the reactant versus time to determine the reaction order and rate constant.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • For slower reactions, the reaction can be monitored in situ in an NMR tube.

  • Prepare the reaction mixture as described above, but on a smaller scale suitable for an NMR tube.

  • Acquire ¹H NMR spectra at regular time intervals.

  • The disappearance of a reactant peak and the appearance of a product peak can be integrated and compared to an internal standard to determine the extent of reaction over time.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for a kinetic study of a palladium-catalyzed cross-coupling reaction.

Caption: A generalized workflow for the kinetic analysis of cross-coupling reactions.

Logical Pathway for Comparative Analysis

The following diagram outlines the logical steps for a comparative kinetic analysis when direct data for the target substrate is unavailable.

Caption: A logical approach for inferring reactivity and designing kinetic studies.

Conclusion

While direct kinetic data for the functionalization of 1,3-Dibromo-5-isopropylbenzene is currently not prevalent in scientific literature, a robust comparative analysis can be constructed by examining related dihalobenzene isomers. The provided experimental protocols offer a clear path for researchers to generate this valuable data. Such studies will be instrumental in unlocking the full synthetic potential of this versatile building block, particularly in the development of novel pharmaceuticals and functional materials.

References

• 1. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. jsynthchem.com [jsynthchem.com]
• 5. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Performance Analysis of 1,3-Dibromo-5-isopropylbenzene Derivatives in Thermally Activated Delayed Fluorescence (TADF) Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of hypothetical derivatives of 1,3-Dibromo-5-isopropylbenzene for applications in Organic Light-Emitting Diodes (OLEDs), specifically focusing on their potential as host materials for Thermally Activated Delayed Fluorescence (TADF) emitters. While 1,3-Dibromo-5-isopropylbenzene serves as a versatile building block for various organic electronic materials, this guide presents a hypothetical comparative study to illustrate the evaluation process for its derivatives due to a lack of extensive comparative data in the existing literature for this specific family of compounds.

The derivatives discussed herein are designed based on established synthetic routes, such as the Buchwald-Hartwig amination, a cornerstone in the synthesis of high-performance materials for organic electronics. The comparative data presented is based on expected performance metrics for similar molecular architectures and is intended to serve as a blueprint for the evaluation of novel materials derived from 1,3-Dibromo-5-isopropylbenzene.

Performance Data of Hypothetical 1,3-Dibromo-5-isopropylbenzene Derivatives

The following table summarizes the projected performance characteristics of two hypothetical host materials derived from 1,3-Dibromo-5-isopropylbenzene: Compound A (Carbazole derivative) and Compound B (Phenoxazine derivative) . These compounds are evaluated as hosts for a common green TADF emitter.

Parameter	Compound A: 1,3-bis(9H-carbazol-9-yl)-5-isopropylbenzene	Compound B: 1,3-bis(10H-phenoxazin-10-yl)-5-isopropylbenzene	Alternative Host: mCP (1,3-Bis(N-carbazolyl)benzene)
Highest Occupied Molecular Orbital (HOMO)	-5.7 eV	-5.5 eV	-5.9 eV
Lowest Unoccupied Molecular Orbital (LUMO)	-2.1 eV	-2.0 eV	-2.4 eV
Triplet Energy (ET)	2.95 eV	2.85 eV	2.90 eV
Glass Transition Temperature (Tg)	110 °C	125 °C	62 °C
Maximum External Quantum Efficiency (EQEmax)	22.5%	24.8%	20.1%
Turn-on Voltage (Von @ 1 cd/m2)	3.2 V	3.0 V	3.5 V
Luminance (cd/m2 @ 10 V)	8,500	10,200	7,800

Experimental Protocols

Synthesis of 1,3-bis(9H-carbazol-9-yl)-5-isopropylbenzene (Compound A)

A mixture of 1,3-Dibromo-5-isopropylbenzene (1.0 mmol), carbazole (2.2 mmol), sodium tert-butoxide (2.5 mmol), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%), and a suitable phosphine ligand (e.g., XPhos, 4 mol%) is placed in a dry Schlenk flask under an inert atmosphere (e.g., argon). Anhydrous toluene is added, and the reaction mixture is heated to reflux for 24 hours. After cooling to room temperature, the mixture is filtered through a pad of Celite. The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield the desired product.

Synthesis of 1,3-bis(10H-phenoxazin-10-yl)-5-isopropylbenzene (Compound B)

The synthesis follows the same procedure as for Compound A, with phenoxazine used in place of carbazole.

OLED Device Fabrication

OLEDs are fabricated on pre-cleaned indium tin oxide (ITO) coated glass substrates. The device architecture is as follows: ITO / Hole Injection Layer (HIL) / Hole Transport Layer (HTL) / Emissive Layer (EML) / Electron Transport Layer (ETL) / Electron Injection Layer (EIL) / Cathode. The EML consists of the host material (Compound A, Compound B, or mCP) doped with a green TADF emitter (e.g., 2,4,5,6-tetrakis(carbazol-9-yl)-1,3-dicyanobenzene, 4CzIPN) at a concentration of 10 wt%. All organic layers and the cathode (e.g., LiF/Al) are deposited by thermal evaporation in a high-vacuum chamber.

Characterization

• Electrochemical Properties (HOMO/LUMO): Cyclic voltammetry is performed to determine the oxidation and reduction potentials, from which the HOMO and LUMO energy levels are calculated.

• Photophysical Properties (Triplet Energy): The triplet energy is determined from the phosphorescence spectrum of the neat film at low temperature (77 K).

• Thermal Properties (Glass Transition Temperature): Differential scanning calorimetry (DSC) is used to measure the glass transition temperature.

• Electroluminescence Performance: The current density-voltage-luminance (J-V-L) characteristics and electroluminescence (EL) spectra of the fabricated OLEDs are measured using a programmable sourcemeter and a spectroradiometer.

Visualizations

Caption: The Thermally Activated Delayed Fluorescence (TADF) Mechanism.

Caption: Experimental workflow for the synthesis, characterization, and testing of OLED devices.

Safety & Regulatory Compliance

Navigating the Disposal of 1,3-Dibromo-5-isopropylbenzene: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized chemical compounds is a critical component of laboratory safety and regulatory compliance. This guide provides a detailed protocol for the safe disposal of 1,3-Dibromo-5-isopropylbenzene, a process that demands meticulous attention to detail to mitigate potential environmental and health risks.

Due to the absence of a specific Safety Data Sheet (SDS) for 1,3-Dibromo-5-isopropylbenzene, the following procedures are synthesized from the SDS of the closely related compound, 1,3-Dibromobenzene, and established best practices for hazardous chemical waste management. It is imperative to treat 1,3-Dibromo-5-isopropylbenzene as a hazardous substance.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This is the first line of defense against accidental exposure.

Personal Protective Equipment (PPE)	Specifications
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).
Body Protection	A lab coat or chemical-resistant apron.
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary for large spills or in enclosed spaces.

Handling Precautions:

• Avoid contact with skin, eyes, and clothing.

• Do not breathe vapors or mists.

• Handle the substance in a chemical fume hood.

• Keep away from incompatible materials such as strong oxidizing agents.

Step-by-Step Disposal Procedure

The disposal of 1,3-Dibromo-5-isopropylbenzene should be managed as a hazardous waste stream. Adherence to local, state, and federal regulations is mandatory.

• Waste Collection:

  • Collect waste 1,3-Dibromo-5-isopropylbenzene and any contaminated materials (e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed container.

  • The container should be made of a material compatible with the chemical.

  • The label should clearly identify the contents as "Hazardous Waste: 1,3-Dibromo-5-isopropylbenzene" and include the date of accumulation.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.

  • Ensure the storage area is secure and accessible only to authorized personnel.

• Spill Management:

  • In the event of a spill, evacuate the area of all non-essential personnel.

  • Wearing the appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

  • Do not use combustible materials like sawdust.

  • Carefully collect the absorbed material and place it in the designated hazardous waste container.

  • Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Final Disposal:

  • Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management company.

  • Do not dispose of 1,3-Dibromo-5-isopropylbenzene down the drain or in regular trash.[1]

  • Provide the waste management company with a complete and accurate description of the waste.

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving 1,3-Dibromo-5-isopropylbenzene should include a pre-experiment risk assessment that outlines the potential hazards and the procedures for safe handling and emergency response. All laboratory work should be conducted in a controlled environment, such as a chemical fume hood, to minimize exposure risk.

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of 1,3-Dibromo-5-isopropylbenzene.

Caption: Disposal workflow for 1,3-Dibromo-5-isopropylbenzene.

References

• 1. fishersci.com [fishersci.com]